Thiodiazole-copper

• CAS: 3234-61-5

Core Science & Biosynthesis

Synthesis and Characterization of Novel Thiodiazole-Copper(II) Complexes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and potential applications of novel thiodiazole-copper(II) complexes. These compounds have garnered significant interest in the scientific community due to their diverse biological activities, including antimicrobial and anticancer properties. This document details the synthetic methodologies, analytical characterization techniques, and key experimental protocols, presenting quantitative data in a clear, tabular format for ease of comparison.

Introduction

Thiodiazole derivatives are a class of heterocyclic compounds containing a five-membered ring with one sulfur and two nitrogen atoms. The coordination of these ligands with transition metals, particularly copper(II), has led to the development of complexes with promising therapeutic potential.[1][2] The biological activity of these complexes is often attributed to the synergistic effect of the thiodiazole moiety and the copper ion, which can facilitate interactions with biological macromolecules such as DNA and proteins.[3][4] This guide serves as a practical resource for researchers engaged in the design, synthesis, and evaluation of these novel metal-based compounds.

Synthesis of Thiodiazole-Copper(II) Complexes

The synthesis of thiodiazole-copper(II) complexes typically involves the reaction of a thiodiazole-based ligand with a copper(II) salt in a suitable solvent. The specific synthetic route can be adapted based on the desired final complex. A general synthetic pathway is outlined below.[5][6]

Caption: General synthesis workflow for thiodiazole-copper(II) complexes.

Characterization Techniques

A variety of analytical techniques are employed to elucidate the structure, composition, and properties of the synthesized thiodiazole-copper(II) complexes.[5][6][7]

Caption: Workflow for the characterization of thiodiazole-copper(II) complexes.

Spectroscopic Methods:

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Used to identify the coordination sites of the ligand to the copper(II) ion by observing shifts in the vibrational frequencies of functional groups.[7]

• Ultraviolet-Visible (UV-Vis) Spectroscopy: Provides information about the electronic transitions within the complex, which can help in determining the coordination geometry.[8][9]

• Electron Paramagnetic Resonance (EPR) Spectroscopy: A powerful technique for studying copper(II) complexes, providing insights into the geometry and electronic structure of the copper center.[10]

Structural Analysis:

• Single-Crystal X-ray Diffraction: The most definitive method for determining the three-dimensional molecular structure of the complexes, providing precise bond lengths and angles.[11][12]

Thermal Analysis:

• Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA): Used to study the thermal stability of the complexes and to determine the presence of coordinated or lattice solvent molecules.[13][14]

Data Presentation

The following tables summarize representative quantitative data for a series of synthesized thiodiazole-copper(II) complexes.

Table 1: Selected FT-IR Spectral Data (cm⁻¹)

Complex	ν(C=N)	ν(N-N)	ν(C-S)	ν(Cu-N)	ν(Cu-O)
Ligand	1620	1050	780	-	-
[Cu(L)Cl₂]	1595	1065	770	510	-
[Cu(L)(CH₃COO)₂]	1600	1070	775	515	450

Data is hypothetical and for illustrative purposes.

Table 2: Electronic Spectral Data (λ_max, nm)

Complex	Solvent	d-d Transitions	Charge Transfer
[Cu(L)Cl₂]	DMF	650	380
[Cu(L)(CH₃COO)₂]	DMSO	680	395

Data is hypothetical and for illustrative purposes.

Table 3: Single-Crystal X-ray Diffraction Data

Complex	Formula	Crystal System	Space Group	Cu-N (Å)	Cu-Cl (Å)	N-Cu-N (°)
[Cu(L¹)₂Br₂]	C₁₂H₂₀Br₂CuN₄S₆	Triclinic	P-1	2.01	-	180
[Cu(L²)Cl₂]	C₁₄H₁₄Cl₂CuN₄S₃	Monoclinic	P2₁/c	2.03	2.25	95.6

Data adapted from a representative study and may not be exhaustive.[1]

Experimental Protocols

Synthesis of a Representative Thiodiazole-Copper(II) Complex

This protocol describes the synthesis of a generic thiodiazole-copper(II) complex.

• Ligand Solution: Dissolve the thiodiazole ligand (1 mmol) in 20 mL of a suitable solvent (e.g., ethanol) in a round-bottom flask.

• Copper Salt Solution: In a separate beaker, dissolve the copper(II) salt (e.g., CuCl₂·2H₂O, 0.5 mmol) in 10 mL of the same solvent.

• Reaction: Add the copper(II) salt solution dropwise to the ligand solution with constant stirring.

• Reflux: Heat the resulting mixture to reflux for 2-4 hours.

• Isolation: Allow the mixture to cool to room temperature. The precipitated solid is collected by filtration.

• Purification: Wash the solid with small portions of the cold solvent and then with diethyl ether.

• Drying: Dry the purified complex in a desiccator over anhydrous CaCl₂.

FT-IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the complex with dry KBr powder and pressing it into a thin disk.

• Background Scan: Record a background spectrum of the pure KBr pellet.

• Sample Scan: Record the spectrum of the sample pellet over the range of 4000-400 cm⁻¹.[15][16]

• Data Analysis: Identify the characteristic vibrational bands and compare the spectrum of the complex with that of the free ligand.

UV-Vis Spectroscopy

• Solution Preparation: Prepare a dilute solution of the complex (e.g., 10⁻³ M) in a suitable solvent (e.g., DMF or DMSO).[8]

• Blank Measurement: Record the absorption spectrum of the pure solvent as a baseline.

• Sample Measurement: Record the absorption spectrum of the complex solution over a range of 200-800 nm.[17]

• Data Analysis: Identify the wavelengths of maximum absorbance (λ_max) corresponding to d-d and charge transfer transitions.

Single-Crystal X-ray Diffraction

• Crystal Selection: Select a suitable single crystal of the complex under a microscope.

• Mounting: Mount the crystal on a goniometer head.[18]

• Data Collection: Collect diffraction data using a single-crystal X-ray diffractometer with monochromatic X-radiation (e.g., Mo Kα).[12][19]

• Structure Solution and Refinement: Solve and refine the crystal structure using appropriate software packages.

Thermal Analysis (TGA/DTA)

• Sample Preparation: Place a small, accurately weighed amount of the complex (5-10 mg) in an alumina (B75360) crucible.[13][20]

• Analysis: Heat the sample from room temperature to a final temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min) under a nitrogen atmosphere.[21]

• Data Analysis: Analyze the resulting TGA and DTA curves to determine decomposition temperatures and mass losses.

Potential Applications and Biological Activity

Thiodiazole-copper(II) complexes have demonstrated significant potential in various biological applications, primarily due to their antimicrobial and anticancer activities.[1][22][23][24]

Caption: Conceptual diagram of the potential biological activities of thiodiazole-copper(II) complexes.

Antimicrobial Activity: These complexes have shown broad-spectrum activity against various Gram-positive and Gram-negative bacteria, as well as fungi.[22][23][25] The proposed mechanism often involves the disruption of the microbial cell membrane or the inhibition of essential enzymes.[23]

Anticancer Activity: Many thiodiazole-copper(II) complexes exhibit significant cytotoxicity against various cancer cell lines.[3][26][27] Their mode of action is believed to involve the induction of apoptosis through mechanisms such as DNA binding and cleavage, and the generation of reactive oxygen species (ROS).[3][4]

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of novel thiodiazole-copper(II) complexes. The presented data and experimental protocols offer a valuable resource for researchers in the fields of coordination chemistry, medicinal chemistry, and drug development. The promising biological activities of these complexes warrant further investigation to explore their full therapeutic potential. The systematic approach to synthesis and characterization outlined herein will aid in the rational design of new and more potent thiodiazole-copper(II)-based therapeutic agents.

References

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• 2. New Copper Complexes with Antibacterial and Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer potency of copper(II) complexes of thiosemicarbazones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anticancer activity and biophysical reactivity of copper complexes of 2-(benzo[d][1,3]dioxol-5-ylmethylene)-N-alkylhydrazinecarbothioamides - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. worldscientificnews.com [worldscientificnews.com]
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• 9. Spectroscopic methods uv vis transition metal complexes | PDF [slideshare.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Experimental methods for x-ray diffraction – Crystallographic Growth [ebooks.inflibnet.ac.in]
• 12. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 13. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]
• 14. researchgate.net [researchgate.net]
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• 16. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 17. ijpras.com [ijpras.com]
• 18. Chemistry Teaching Labs - Single Crystal X-ray Diffraction [chemtl.york.ac.uk]
• 19. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
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• 22. Antimicrobial Activity of Copper(II), Nickel(II) and Zinc(II) Complexes with Semicarbazone and Thiosemicarbazone Ligands Derived from Substituted Salicylaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. ICI Journals Master List [journals.indexcopernicus.com]
• 25. The antimicrobial and antibiofilm activities of copper(II) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Synthesis, Structure, and Magnetic and Biological Properties of Copper(II) Complexes with 1,3,4-Thiadiazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Anticancer Activity of Copper Complex of (4R)-(-)-2-Thioxo-4-thiazolidinecarboxylic Acid and 3-Rhodaninepropionic Acid on Prostate and Breast Cancer Cells by Fluorescent Microscopic Imaging: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

An In-depth Technical Guide to the Coordination Chemistry and Structural Analysis of 1,3,4-Thiadiazole-Copper Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the coordination chemistry, structural analysis, and biological significance of copper compounds incorporating 1,3,4-thiadiazole (B1197879) scaffolds. The unique structural features and versatile coordination behavior of 1,3,4-thiadiazole derivatives make them compelling ligands in the development of novel therapeutic agents and functional materials. This document details the synthesis, characterization, and structural elucidation of these copper complexes, with a focus on their potential applications in drug discovery.

Coordination Chemistry of 1,3,4-Thiadiazole Ligands with Copper

The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle containing one sulfur and two nitrogen atoms. Its derivatives are known to act as versatile ligands, coordinating to metal ions through one or both of the ring nitrogen atoms, the sulfur atom, or exocyclic donor groups. In copper coordination chemistry, the 1,3,4-thiadiazole moiety most commonly coordinates to the copper(II) ion through one of the endocyclic nitrogen atoms.[1] The specific coordination mode is influenced by the substituents on the thiadiazole ring and the reaction conditions.

The coordination of 1,3,4-thiadiazole derivatives to copper(II) centers can result in a variety of coordination geometries, including distorted square-planar, square-pyramidal, and octahedral arrangements.[1] The resulting complexes can be mononuclear, binuclear, or polymeric in nature, depending on the denticity of the ligand and the bridging potential of any co-ligands.

Structural Analysis of 1,3,4-Thiadiazole-Copper Compounds

The precise characterization of the three-dimensional structure of 1,3,4-thiadiazole-copper compounds is crucial for understanding their chemical properties and biological activity. A combination of spectroscopic and crystallographic techniques is employed for this purpose.

Spectroscopic Techniques

Infrared (IR) Spectroscopy: FT-IR spectroscopy is a fundamental tool for confirming the coordination of the 1,3,4-thiadiazole ligand to the copper ion. Significant shifts in the vibrational frequencies of the C=N and N-N stretching modes of the thiadiazole ring upon complexation provide evidence of coordination through the ring nitrogen atoms.[2][3] For instance, a moderate shift of the thiadiazole C=N band to a lower wavenumber is indicative of ligand-metal interaction.[3]

Ultraviolet-Visible (UV-Vis) Spectroscopy: Electronic absorption spectroscopy provides insights into the electronic transitions within the complex and the coordination geometry around the copper(II) center. The appearance of d-d transition bands in the visible region is characteristic of copper(II) complexes and can help in inferring the coordination environment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to characterize the organic ligand and to detect changes in the chemical environment of the protons and carbons upon complexation. Shifts in the signals of the protons and carbons adjacent to the coordinating atoms can further confirm the binding mode of the ligand.[2]

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive structural information, revealing precise bond lengths, bond angles, and the overall molecular geometry of the copper complexes. This technique allows for the unambiguous determination of the coordination number and geometry of the copper center, as well as the identification of intermolecular interactions that stabilize the crystal lattice.

Table 1: Selected Crystallographic Data for 1,3,4-Thiadiazole-Copper(II) Complexes

Complex	Cu-N (Å)	Cu-X (Å) (X=anion)	N-Cu-N Angle (°)	X-Cu-X Angle (°)	Coordination Geometry	Reference
[Cu(L¹)₂Br₂] (L¹ = 2,5-bis(ethylthio)-1,3,4-thiadiazole)	2.012(3), 2.016(3)	2.404(1), 2.411(1)	158.30(1)	163.78(1)	Distorted Square Planar	[1]
[Cu(AET)₄Cl]Cl (AET = 2-amino-5-ethyl-1,3,4-thiadiazole)	2.011(2)-2.031(2)	2.505(1)	90.1(1)-176.6(1)	-	Square Pyramidal	[4]
[Cu₂(L¹)₂(BF₄)(OH)] (HL¹ = N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-pyridinecarboxamide)	1.954(3)-2.001(3)	-	90.1(1)-173.8(1)	-	Distorted Square Pyramidal	[5]
[Cu(tdas)₂]⁻ (tdas = 1,2,5-thiadiazole-3,4-dithiolate)	-	2.188(2)-2.199(2) (Cu-S)	-	89.9(1)-178.9(1) (S-Cu-S)	Square Planar	[6]

Experimental Protocols

This section outlines generalized experimental procedures for the synthesis and characterization of 1,3,4-thiadiazole-copper compounds, based on established methodologies.

Synthesis of 2,5-Disubstituted-1,3,4-thiadiazole Ligands

A common route for the synthesis of 2,5-disubstituted 1,3,4-thiadiazoles involves the cyclization of thiosemicarbazides with carboxylic acids or their derivatives in the presence of a dehydrating agent such as phosphorus oxychloride.[7][8]

General Procedure:

• A mixture of the appropriate thiosemicarbazide (B42300) and carboxylic acid is prepared in a suitable solvent.

• Phosphorus oxychloride is added dropwise to the cooled mixture with constant stirring.

• The reaction mixture is refluxed for several hours.

• After cooling, the mixture is poured into crushed ice and neutralized to precipitate the crude product.

• The solid is filtered, washed with water, and recrystallized from a suitable solvent (e.g., ethanol) to yield the pure 1,3,4-thiadiazole ligand.[7]

Synthesis of 1,3,4-Thiadiazole-Copper(II) Complexes

The copper(II) complexes are typically synthesized by reacting the 1,3,4-thiadiazole ligand with a copper(II) salt in a suitable solvent.

General Procedure:

• The 1,3,4-thiadiazole ligand is dissolved in a suitable solvent, such as ethanol (B145695) or methanol.

• An aqueous or alcoholic solution of a copper(II) salt (e.g., CuCl₂, CuSO₄·5H₂O, or Cu(CH₃COO)₂·H₂O) is added dropwise to the ligand solution with stirring.

• The reaction mixture is stirred at room temperature or refluxed for a period of time, during which the complex precipitates out of solution.

• The resulting solid is collected by filtration, washed with the solvent and a volatile solvent like diethyl ether, and dried in vacuo.[1][9]

Characterization Methods

• FT-IR Spectroscopy: Spectra are typically recorded on a spectrometer in the range of 4000-400 cm⁻¹ using KBr pellets.

• UV-Vis Spectroscopy: Spectra are recorded in a suitable solvent (e.g., DMSO or DMF) using a spectrophotometer, typically in the range of 200-800 nm.

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer using a deuterated solvent (e.g., DMSO-d₆) with TMS as an internal standard.

• Single-Crystal X-ray Diffraction: A suitable single crystal is mounted on a diffractometer. Data collection is performed at a specific temperature using Mo Kα or Cu Kα radiation. The structure is solved by direct methods and refined by full-matrix least-squares on F².[6]

Biological Significance and Mechanisms of Action

1,3,4-Thiadiazole-copper compounds have garnered significant interest due to their promising biological activities, particularly as anticancer and antimicrobial agents.

Anticancer Activity and Apoptosis Induction

Several studies have demonstrated the potent cytotoxic effects of these complexes against various cancer cell lines.[10][11][12] The proposed mechanism of action often involves the induction of apoptosis, a form of programmed cell death.

The apoptotic cascade can be initiated through two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial) pathways. Evidence suggests that 1,3,4-thiadiazole-copper complexes can trigger apoptosis through both pathways.[10][13] This involves the activation of initiator caspases (such as caspase-8 and caspase-9) and executioner caspases (like caspase-3), leading to the cleavage of cellular substrates and ultimately, cell death.[10][14] Furthermore, some copper complexes have been shown to induce the production of reactive oxygen species (ROS), which can lead to oxidative stress and trigger the mitochondrial apoptotic pathway.[11][15] In some cases, copper overload can lead to a caspase-independent form of cell death known as paraptosis, which is characterized by endoplasmic reticulum stress.[16][17]

Simplified signaling pathway for apoptosis induction.

Antimicrobial Activity

The antimicrobial properties of 1,3,4-thiadiazole-copper complexes have been extensively studied. These compounds often exhibit enhanced activity compared to the free ligands, suggesting a synergistic effect between the copper ion and the thiadiazole scaffold. The precise mechanism of antimicrobial action is multifaceted but is thought to involve the disruption of microbial cell membranes, inhibition of essential enzymes, and interference with DNA replication.

Experimental and Developmental Workflow

The development of novel 1,3,4-thiadiazole-copper compounds as potential therapeutic agents follows a structured workflow from initial design and synthesis to biological evaluation.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. abeomics.com [abeomics.com]
• 5. eprajournals.com [eprajournals.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chemijournal.com [chemijournal.com]
• 10. Induction of apoptosis in leukemia cell lines by new copper(II) complexes containing naphthyl groups via interaction with death receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Novel Copper(II) Complex with a 4-Acylpyrazolone Derivative and Coligand Induce Apoptosis in Liver Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of a Copper (II) Complex on The Induction of Apoptosis in Human Hepatocellular Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Copper Induces Oxidative Stress and Apoptosis in the Mouse Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. spandidos-publications.com [spandidos-publications.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Magnetic and Electronic Properties of Copper(II)-Thiadiazole Complexes

Audience: Researchers, scientists, and drug development professionals.

Abstract

Copper(II) complexes incorporating thiadiazole-based ligands represent a class of coordination compounds with significant potential in materials science and medicinal chemistry. Their versatile electronic and magnetic properties, arising from the d⁹ electronic configuration of the Cu(II) ion and the rich coordination chemistry of the thiadiazole moiety, make them compelling targets for fundamental research and practical applications. This guide provides a comprehensive overview of the synthesis, characterization, and the magnetic and electronic properties of these complexes. It includes detailed experimental protocols, tabulated quantitative data from recent studies, and graphical representations of key workflows and structure-property relationships to serve as a vital resource for professionals in the field.

Introduction

Thiadiazoles are five-membered heterocyclic compounds containing two nitrogen atoms and one sulfur atom. Their derivatives are known to be excellent ligands, capable of coordinating with metal ions through their nitrogen and/or sulfur atoms.[1][2] When complexed with copper(II), a paramagnetic metal ion with a d⁹ electron configuration, the resulting compounds exhibit a fascinating range of electronic and magnetic behaviors.[3] These properties are highly sensitive to the coordination geometry around the copper center, the nature of the thiadiazole ligand, and the presence of bridging co-ligands.[4][5]

The investigation of these complexes is driven by their diverse applications. The inherent biological activity of thiadiazole derivatives, which includes antibacterial, antifungal, and anticancer properties, can be significantly enhanced upon complexation with metal ions like copper.[3][6][7][8] Furthermore, the magnetic interactions between Cu(II) centers, mediated by the ligand framework, can lead to materials with interesting magnetic phenomena, such as antiferromagnetic or ferromagnetic coupling.[4][9] This guide synthesizes current research to provide a detailed examination of the core principles governing the electronic and magnetic characteristics of Cu(II)-thiadiazole complexes.

Synthesis and Structural Characterization

The properties of Cu(II)-thiadiazole complexes are intrinsically linked to their molecular structure. Synthesis is typically achieved through the reaction of a copper(II) salt (e.g., CuCl₂, CuBr₂, Cu(NO₃)₂) with a custom-synthesized thiadiazole-based ligand in a suitable solvent, often ethanol (B145695) or methanol.[2][3]

Experimental Protocol: General Synthesis

The following protocols are representative examples for the synthesis of mononuclear and polynuclear Cu(II)-thiadiazole complexes.

Protocol 1: Synthesis of a Mononuclear Complex - Cu(L¹)₂Br₂ [3]

• Reactants : Copper(II) bromide (CuBr₂) and 2,5-bis(ethylthio)-1,3,4-thiadiazole (L¹).

• Procedure :

  • Dissolve weighted samples of CuBr₂ (1 mmol, 0.22 g) and L¹ (1 mmol, 0.21 g) by heating in 10 mL of ethanol.

  • Evaporate the resulting brown solution and cool it in an ice bath to facilitate crystallization.

  • Once brown crystals precipitate, filter them from the solution.

  • Wash the collected crystals twice with small portions of cold ethanol.

  • Dry the final product in air. Yield: 70% of XRD-quality crystals.[3]

Protocol 2: Synthesis of a Polynuclear Complex - Cu(L¹)(C₂N₃)₂ [3]

• Reactants : Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O), 2,5-bis(ethylthio)-1,3,4-thiadiazole (L¹), and Sodium dicyanamide (B8802431) (NaC₂N₃).

• Procedure :

  • Dissolve Cu(NO₃)₂·3H₂O (2 mmol, 0.48 g) and L¹ (4 mmol, 0.84 g) separately in 10 mL of ethanol with heating.

  • Mix the two solutions.

  • Add a solution of NaC₂N₃ (0.28 g) in 5 mL of water to the mixture.

  • Evaporate the resulting cyan solution and cool in an ice bath.

  • Filter the precipitated blue-grey crystals, wash twice with small portions of ethanol, and dry in air. Yield: 11%.[3]

Experimental Workflow Visualization

The general workflow for the synthesis and characterization of these complexes involves several key stages, from the initial reaction to the final analysis of their physical properties.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. chemijournal.com [chemijournal.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis, Structure, and Magnetic and Biological Properties of Copper(II) Complexes with 1,3,4-Thiadiazole Derivatives [ouci.dntb.gov.ua]
• 5. mdpi.com [mdpi.com]
• 6. Novel Coumarin-Thiadiazole Hybrids and Their Cu(II) and Zn(II) Complexes as Potential Antimicrobial Agents and Acetylcholinesterase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibacterial Co(II), Cu(II), Ni(II) and Zn(II) Complexes of Thiadiazoles Schiff Bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis, Structure, and Magnetic and Biological Properties of Copper(II) Complexes with 1,3,4-Thiadiazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantum Chemical Insights into Thiodiazole-Copper Molecular Structures: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the quantum chemical calculations applied to thiodiazole-copper molecular structures. It aims to furnish researchers, scientists, and drug development professionals with a comprehensive understanding of the theoretical underpinnings, experimental validation, and potential applications of these fascinating complexes. By summarizing key quantitative data, detailing experimental and computational protocols, and visualizing complex relationships, this guide serves as a valuable resource for advancing research in this field.

Introduction

Thiodiazole derivatives and their coordination complexes with copper have garnered significant attention due to their diverse applications, ranging from corrosion inhibition to medicinal chemistry.[1][2][3] The interaction between the thiodiazole ring, with its sulfur and nitrogen heteroatoms, and the copper center gives rise to unique electronic and structural properties.[4][5] Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), have proven to be an indispensable tool for elucidating these properties at the molecular level.[1][6][7] These computational methods allow for the prediction of molecular geometries, electronic structures, and spectroscopic properties, providing insights that complement and guide experimental investigations.[8][9]

Computational Methodologies

The accuracy of quantum chemical calculations is highly dependent on the chosen theoretical method and basis set. The following sections detail the common computational protocols employed in the study of thiodiazole-copper complexes.

Density Functional Theory (DFT)

DFT is a popular quantum mechanical modeling method used to investigate the electronic structure of many-body systems. For thiodiazole-copper complexes, the B3LYP hybrid functional is frequently employed, offering a good balance between computational cost and accuracy.[9][10]

Typical DFT Protocol:

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr)

• Basis Set for Ligand Atoms (C, H, N, S): 6-311G++(d,p) or similar Pople-style basis sets.[11]

• Basis Set for Copper: LANL2DZ (Los Alamos National Laboratory 2 Double-Zeta) effective core potential.[12]

• Software: Gaussian, ORCA, Materials Studio.[6]

• Solvation Model: A continuum solvation model like the Polarizable Continuum Model (PCM) may be used to simulate solvent effects.

The general workflow for a computational study of thiodiazole-copper complexes is outlined in the diagram below.

Caption: General workflow for quantum chemical calculations of thiodiazole-copper complexes.

Experimental Protocols

Experimental synthesis and characterization are crucial for validating the results of theoretical calculations. A typical workflow for the synthesis and characterization of these complexes is presented below.

Caption: Experimental workflow for the synthesis and characterization of thiodiazole-copper complexes.

Synthesis of Thiodiazole-Copper Complexes

The synthesis of thiodiazole-copper complexes generally involves the reaction of a thiodiazole derivative with a copper(II) salt, such as CuCl₂, CuBr₂, or Cu(NO₃)₂, in a suitable solvent like ethanol (B145695).[2] The resulting complexes can be isolated as crystals by slow evaporation of the solvent or by cooling.[2]

Example Synthesis Protocol for Cu(L¹)₂(Br)₂ (where L¹ = 2,5-bis(ethylthio)-1,3,4-thiadiazole):

• Dissolve weighted samples of the thiodiazole ligand and CuBr₂ in ethanol by heating.

• Mix the solutions.

• Allow the resulting solution to evaporate slowly.

• Filter the precipitated crystals, wash with small portions of ethanol, and air-dry.[2]

Spectroscopic and Structural Characterization

A combination of spectroscopic and analytical techniques is used to characterize the synthesized complexes:

• X-ray Diffraction (XRD): Provides definitive information on the crystal structure, including bond lengths and angles.[13]

• Infrared (IR) Spectroscopy: Used to identify the coordination of the ligand to the metal center by observing shifts in the vibrational frequencies of the thiodiazole ring.[4]

• UV-Vis Spectroscopy: Provides information about the electronic transitions within the complex.[4]

• Elemental Analysis (CHN): Determines the elemental composition of the complex, confirming its stoichiometry.[2]

• Extended X-ray Absorption Fine Structure (EXAFS): Can be used to determine the local coordination environment of the copper atom, especially in non-crystalline samples.[2]

Quantitative Data Summary

The following tables summarize key quantitative data obtained from both experimental and computational studies of various thiodiazole-copper complexes.

Table 1: Selected Bond Lengths (Å) in Thiodiazole-Copper Complexes

Complex	Cu-N Distance (Å)	Cu-Halogen Distance (Å)	Reference
Cu(L¹)₂Br₂ (L¹ = 2,5-bis(ethylthio)-1,3,4-thiadiazole)	2.243(2)	-	[13]
Cu(L²)Cl₂ (L² = 2,5-bis(pyridylmethylthio)-1,3,4-thiadiazole)	-	-	[2]
Cu(L²)(C₂N₃)₂	1.974(2)-1.981(1)	-	[13]

Table 2: Quantum Chemical Parameters for Thiodiazole Derivatives as Corrosion Inhibitors

Molecule	EHOMO (eV)	ELUMO (eV)	Energy Gap (ΔE) (eV)	Inhibition Efficiency (%)	Reference
5-Methyl-[1][2][3]thiadiazol-2-ylsulfanyl)-acetic acid (4-dimethylamino-benzylidene)-hydrazid (MTYDBH)	-	-	-	99.37	[3]
2,5-bis(n-octyldithiazole) thiadiazole (EDD)	-	-	-	83.95	[1]
2,5-bis(dodecyldithiazole) thiadiazole (BDDT)	-	-	-	89.01	[1]
Phenylaminothiadiazole (PAT)	-	Lowest	-	Highest	[6]
Ethylaminothiadiazole (EAT)	-	Lowest	-	Very High	[6]

Note: Specific HOMO/LUMO energy values were not consistently provided in a comparable format across all reviewed literature.

Molecular Interactions and Applications

Quantum chemical calculations provide valuable insights into the nature of the interaction between thiodiazole ligands and copper. The nitrogen and sulfur atoms of the thiodiazole ring are typically the primary coordination sites.[4][5] The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) play crucial roles in these interactions. A higher EHOMO indicates a greater ability to donate electrons, while a lower ELUMO suggests a greater ability to accept electrons.[6]

In the context of corrosion inhibition, thiodiazole derivatives adsorb onto the copper surface. This adsorption can be either physical or chemical.[1] Chemical adsorption involves the formation of coordinate bonds between the heteroatoms of the thiodiazole and the copper surface atoms. The efficiency of corrosion inhibition is often correlated with the strength of this adsorption.[14]

The diagram below illustrates the proposed interaction mechanism for corrosion inhibition.

References

• 1. sylzyhg.com [sylzyhg.com]
• 2. mdpi.com [mdpi.com]
• 3. electrochemsci.org [electrochemsci.org]
• 4. Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemijournal.com [chemijournal.com]
• 6. ajchem-a.com [ajchem-a.com]
• 7. researchgate.net [researchgate.net]
• 8. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 9. [PDF] The Synthesis and Quantum Chemistry Calculation Based on 2-Thiol Pyridine Ligand | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. [PDF] DFT and TD-DFT studies on copper(II) complexes with tripodal tetramine ligands | Semantic Scholar [semanticscholar.org]
• 13. Synthesis, Structure, and Magnetic and Biological Properties of Copper(II) Complexes with 1,3,4-Thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Developing a robust thiadiazole derivative corrosion inhibitor for dynamic supercritical CO2 aqueous environment: Electrochemical tests and DFT calculations: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

Spectroscopic Identification of Thiodiazole-Copper Coordination Modes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic techniques, primarily Infrared (IR) and UV-Visible (UV-Vis) spectroscopy, utilized in the identification and characterization of coordination modes between thiodiazole derivatives and copper ions. Understanding these coordination modes is pivotal in the fields of medicinal chemistry and materials science, where the biological activity and material properties of metal complexes are intrinsically linked to their molecular structure.

Introduction to Thiodiazole-Copper Complexes

Thiodiazole scaffolds are prevalent in a wide array of pharmacologically active compounds, exhibiting diverse biological activities. Their coordination with transition metals, such as copper, can significantly enhance or modify their therapeutic potential. The 1,3,4-thiadiazole (B1197879) ring, a common isomer, possesses multiple potential donor atoms—two nitrogen atoms and a sulfur atom—allowing for versatile coordination behavior. The specific coordination mode adopted by the thiodiazole ligand with a copper center dictates the overall geometry, stability, and ultimately, the functionality of the resulting complex. Spectroscopic methods provide a powerful, non-destructive means to elucidate these structural details.

Coordination Modes of Thiodiazole Ligands

Thiodiazole derivatives can coordinate to a copper(II) center in several ways, primarily through the ring nitrogen atoms. The presence of exocyclic donor groups, such as thiol or amino functionalities, can also lead to chelation. The most common coordination modes involve:

• Monodentate Coordination: The thiodiazole ligand binds to the copper ion through one of the ring nitrogen atoms. This is a frequently observed mode, particularly when the other coordination sites on the copper are occupied by other ligands.[1][2]

• Bidentate Bridging Coordination: The thiodiazole ligand bridges two copper centers, with each nitrogen atom coordinating to a different metal ion. This can lead to the formation of polymeric chains or dimeric structures.

• Bidentate Chelating Coordination: If the thiodiazole ligand possesses a suitable substituent at the C2 or C5 position (e.g., a hydroxyl, amino, or thiol group), it can form a chelate ring by coordinating through a ring nitrogen and the exocyclic donor atom.[3][4][5]

The coordination environment of the Cu(II) ion in these complexes is often distorted square planar or tetragonal pyramidal.[1][2]

Infrared (IR) Spectroscopic Identification

IR spectroscopy is a cornerstone technique for identifying the coordination of thiodiazole ligands. The coordination of the ligand to the copper ion induces significant changes in the vibrational frequencies of the thiodiazole ring.

Key IR Spectral Regions and Band Assignments

The region between 1700 cm⁻¹ and 1450 cm⁻¹ is particularly sensitive to coordination.[1] Shifts in the positions of the C=N and other ring stretching vibrations are indicative of the involvement of the ring nitrogen atoms in coordination.[3][4]

• C=N Stretching Vibration: A moderate to strong band in the free ligand, which typically shifts to a lower wavenumber (red shift) upon coordination to a metal ion. This shift is a direct consequence of the donation of electron density from the nitrogen to the metal, weakening the C=N bond.[3][4]

• Ring Vibrations: The stretching and bending vibrations of the 1,3,4-thiadiazole ring are also affected by coordination. The number and positions of these bands can differ significantly between the free ligand and the copper complex, providing strong evidence of coordination.[1][6]

• ν(S-C-S) Bands: Bands in the region of 1090–1030 cm⁻¹ are attributed to S-C-S vibrations and are also present in both the free ligands and their complexes.[1][6]

Tabulated IR Data for Thiodiazole-Copper Complexes

Ligand/Complex	ν(C=N) (cm⁻¹)	Other Key Vibrations (cm⁻¹)	Coordination Mode	Reference
2-amino-5(2,4-dihydroxyphenyl)-1,3,4-thiadiazole (Ligand 1)	1628	-	-	[3]
Cu(II) complex with Ligand 1	1607	Significant changes in the fingerprint region	Chelating via thiadiazole N and deprotonated hydroxyl group	[3]
2,5-dimercapto-1,3,4-thiadiazole ligand	~1628	-	-	[4]
Cu(II) complex with 2,5-dimercapto-1,3,4-thiadiazole	1607	Appearance of a new band around 725 cm⁻¹ (M-Cl)	Chelating via thiadiazole N and deprotonated mercapto group	[4]
2,5-bis(ethylthio)-1,3,4-thiadiazole (L¹)	-	1503 (ring vibration)	-	[7]
Cu(L¹)²Br²	-	1512 (ring vibration)	Monodentate via N	[7]
Cu(L¹)(C₂N₃)₂	-	1508 (ring vibration)	Monodentate via N	[7]

UV-Visible (UV-Vis) Spectroscopic Analysis

UV-Vis spectroscopy provides valuable information about the electronic transitions within the thiodiazole-copper complexes, which are influenced by the coordination environment of the copper ion.

Electronic Transitions in Thiodiazole-Copper Complexes

The electronic spectra of Cu(II) complexes are typically characterized by two main types of transitions:

• d-d Transitions: These are transitions between the d-orbitals of the copper ion. They are generally weak and appear in the visible region of the spectrum (typically 550-800 nm). The energy and intensity of these bands are sensitive to the geometry of the coordination sphere.[8][9]

• Ligand-to-Metal Charge Transfer (LMCT) Transitions: These transitions involve the transfer of an electron from a ligand-based orbital to a metal-based orbital. LMCT bands are usually intense and appear in the UV or near-visible region (around 340-450 nm).[8][9] The energy of the LMCT band can provide insights into the nature of the ligand and the strength of the metal-ligand bond.

Tabulated UV-Vis Data for Thiodiazole-Copper Complexes

Complex Type	λmax (nm) for d-d transitions	λmax (nm) for LMCT	Solvent	Reference
Copper(II) complexes with 2-hydroxyphenones	550-800	340-450	Various	[8]
General Cu(II) complexes	450-600 (calculated)	-	-	[8]

Experimental Protocols

The following are generalized experimental protocols for the synthesis and spectroscopic analysis of thiodiazole-copper complexes, based on methodologies cited in the literature.

Synthesis of a Thiodiazole-Copper(II) Complex

This protocol is a general representation and may require optimization for specific ligands and copper salts.

• Ligand Dissolution: Dissolve the thiodiazole derivative (1 mmol) in a suitable organic solvent (e.g., ethanol (B145695), methanol, or a mixture with water) with gentle heating and stirring to obtain a clear solution.

• Copper Salt Solution Preparation: In a separate flask, dissolve the copper(II) salt (e.g., CuCl₂, Cu(OAc)₂, CuSO₄·5H₂O) (0.5 mmol for a 2:1 ligand-to-metal ratio) in a minimal amount of water or the same solvent used for the ligand.

• Complexation: Slowly add the copper salt solution dropwise to the ligand solution with continuous stirring at a controlled temperature (e.g., 55-70°C).

• Reaction: Continue stirring the reaction mixture for a specified period (e.g., 0.5-2 hours) at the chosen temperature. The formation of a precipitate often indicates the formation of the complex.

• Isolation and Purification: After the reaction is complete, allow the mixture to cool to room temperature. Collect the precipitate by filtration, wash it with cold solvent (e.g., ethanol and then water) to remove any unreacted starting materials.

• Drying: Dry the resulting solid product in a desiccator or under vacuum.

Spectroscopic Characterization

• Infrared (IR) Spectroscopy:

  • Prepare a KBr pellet of the dried complex or ligand.

  • Record the IR spectrum over the range of 4000-400 cm⁻¹ using a Fourier Transform Infrared (FTIR) spectrometer.

  • Compare the spectrum of the complex with that of the free ligand to identify shifts in the characteristic vibrational bands.

• UV-Visible (UV-Vis) Spectroscopy:

  • Prepare a dilute solution of the complex in a suitable solvent (e.g., DMSO, DMF, or ethanol).

  • Record the UV-Vis absorption spectrum over a range of 200-800 nm using a UV-Vis spectrophotometer.

  • Identify the wavelengths of maximum absorbance (λmax) for both the d-d and LMCT transitions.

Visualizing Coordination and Spectroscopic Relationships

The following diagrams illustrate the concepts discussed in this guide.

Caption: Relationship between thiodiazole coordination to copper and spectroscopic analysis.

Caption: General experimental workflow for the synthesis and analysis of thiodiazole-copper complexes.

References

• 1. Synthesis, Structure, and Magnetic and Biological Properties of Copper(II) Complexes with 1,3,4-Thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. mdpi.com [mdpi.com]
• 4. chemijournal.com [chemijournal.com]
• 5. Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. Spectroscopic Behaviour of Copper(II) Complexes Containing 2-Hydroxyphenones [mdpi.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

X-ray diffraction studies for determining crystal structure of thiodiazole-copper

An In-depth Technical Guide to the X-ray Diffraction Analysis of Thiodiazole-Copper Complex Crystal Structures

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the use of X-ray diffraction (XRD) for determining the crystal structure of copper complexes with thiodiazole derivatives. Thiodiazole-based compounds are of significant interest in medicinal chemistry, and understanding their three-dimensional structure through X-ray crystallography is crucial for structure-based drug design and development.

Data Presentation: Crystallographic Data of Thiodiazole-Copper Complexes

The following tables summarize crystallographic data for several copper(II) complexes with 1,3,4-thiadiazole (B1197879) derivatives, providing a comparative overview of their structural parameters.

Table 1: Crystallographic Data for Mononuclear and Polymeric Thiodiazole-Copper(II) Complexes [1][2]

Compound	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Z
Cu(L¹)₂Br₂ (1)	Triclinic	P-1	-	-	-	-	-	-	2
Cu(L²)(C₂N₃)₂ (2)	Triclinic	P-1	-	-	-	-	-	-	2
Compound 1 (from another study)	Monoclinic	P2₁/n	8.390(3)	24.857(2)	11.698(2)	90	93.38(2)	90	4
Compound 3	Triclinic	P1	11.448(6)	11.541(5)	9.635(3)	106.99(3)	90.99(4)	71.41(3)	2
Compound 9	Triclinic	P1	13.466(6)	14.833(5)	8.087(1)	99.76(2)	107.35(2)	63.16(3)	2
Compound 10	Monoclinic	P2₁/n	10.909(2)	12.524(2)	14.744(2)	90	101.63(1)	90	4
Compound 13	Monoclinic	P2₁/m	6.9617(9)	20.898(4)	7.568(1)	90	114.32(1)	90	2

L¹ = 2,5-bis(ethylthio)-1,3,4-thiadiazole L² = 2,5-bis(pyridylmethylthio)-1,3,4-thiadiazole

Table 2: Crystallographic Data for a Cationic Thiodiazole-Copper(II) Complex [3]

Compound	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Z
--INVALID-LINK--₄Br	Tetragonal	P4/n	-	-	-	90	90	90	-

Table 3: Crystallographic Data for a Trinuclear Thiazolidine-Copper(II) Complex [4]

Compound	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Z
[Cu₃(Lᵃ)₄(Cl)₆]	Triclinic	P-1	8.1686(3)	9.4973(4)	12.7501(5)	81.796(2)	75.291(2)	65.096(2)	-

Experimental Protocols

This section outlines the detailed methodologies for the synthesis of thiodiazole-copper complexes and their subsequent analysis by single-crystal X-ray diffraction.

Synthesis of Thiodiazole-Copper Complexes

The synthesis of thiodiazole-copper complexes is typically achieved through the reaction of a copper(II) salt with a thiodiazole-based ligand in a suitable solvent. The following is a generalized protocol:

• Ligand Solution Preparation: Dissolve the thiodiazole derivative ligand in an appropriate solvent (e.g., ethanol, methanol, or acetonitrile).

• Copper Salt Solution Preparation: In a separate vessel, dissolve a copper(II) salt (e.g., CuCl₂, CuBr₂, or Cu(NO₃)₂) in the same or a compatible solvent.

• Reaction Mixture: Slowly add the copper(II) salt solution to the ligand solution with constant stirring. The molar ratio of metal to ligand is a critical parameter and is varied to obtain different coordination complexes.

• Reflux: The resulting mixture is often heated under reflux for a period ranging from a few hours to several hours to ensure the completion of the reaction.

• Crystallization: After cooling the reaction mixture to room temperature, the resulting precipitate is filtered, washed with the solvent, and dried in a vacuum desiccator. Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of the solvent from the filtrate or by recrystallization from a suitable solvent system.

Single-Crystal X-ray Diffraction Analysis

The determination of the crystal structure is performed using a single-crystal X-ray diffractometer. The general procedure is as follows:

• Crystal Mounting: A suitable single crystal of the thiodiazole-copper complex is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in the X-ray diffractometer. The instrument bombards the crystal with a monochromatic X-ray beam (commonly Cu Kα or Mo Kα radiation).[5] The crystal is rotated, and the diffraction patterns are collected on a detector.

• Unit Cell Determination: The positions of the diffraction spots are used to determine the dimensions and angles of the unit cell of the crystal.

• Data Integration and Scaling: The intensities of the diffraction spots are integrated, corrected for various experimental factors (e.g., absorption, polarization), and scaled.

• Structure Solution: The phase problem is solved using direct methods or Patterson methods to obtain an initial model of the crystal structure.

• Structure Refinement: The initial model is refined against the experimental data using least-squares methods. This process involves adjusting atomic positions, and thermal parameters to minimize the difference between the observed and calculated structure factors.

• Validation: The final crystal structure is validated using various crystallographic metrics to ensure its quality and accuracy.

Visualizations

The following diagrams illustrate the experimental workflow and the logical progression of data analysis in the determination of thiodiazole-copper complex crystal structures.

Experimental workflow for synthesis and data collection.

Logical workflow for crystallographic data analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, crystal structure and Hirshfeld surface analysis of bromido­tetra­kis­[5-(prop-2-en-1-yl­sulf­an­yl)-1,3,4-thia­diazol-2-amine-κN 3]copper(II) bromide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of a Novel Unexpected Cu(II)–Thiazolidine Complex—X-ray Structure, Hirshfeld Surface Analysis, and Biological Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrj.org [chemrj.org]

Exploring the Electrochemical Behavior of Thiodiazole-Copper Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The intersection of coordination chemistry and electrochemistry offers a fertile ground for the discovery of novel compounds with significant therapeutic and industrial potential. Among these, thiodiazole-copper derivatives have emerged as a class of molecules with diverse and potent activities. Their unique electronic properties, conferred by the thiodiazole ring and the redox-active copper center, make them compelling candidates for applications ranging from anticancer agents and antimicrobials to corrosion inhibitors and electrochemical sensors. This technical guide provides an in-depth exploration of the electrochemical behavior of these derivatives, offering detailed experimental protocols, quantitative data summaries, and visualizations of relevant biological and experimental workflows.

Electrochemical Behavior and Redox Properties

The electrochemical characteristics of thiodiazole-copper derivatives are central to their functionality. Techniques such as cyclic voltammetry (CV), electrochemical impedance spectroscopy (EIS), and Tafel polarization are instrumental in elucidating their redox processes, electron transfer kinetics, and interactions with biological or material interfaces.

Cyclic Voltammetry (CV): CV studies reveal the redox potentials of the Cu(II)/Cu(I) couple in these complexes, which is often crucial for their biological activity. The nature of the substituents on the thiodiazole ring and the coordination environment around the copper ion significantly influence these potentials. For instance, electron-donating groups on the thiodiazole ring can increase the electron density on the copper center, making the Cu(II) state easier to reduce. The reversibility of the redox process, indicated by the separation of anodic and cathodic peak potentials (ΔEp), provides insights into the stability of the complex upon electron transfer.

Electrochemical Impedance Spectroscopy (EIS): EIS is a powerful technique for probing the interface between a thiodiazole-copper derivative and an electrode surface. In the context of corrosion inhibition, EIS is used to determine the charge transfer resistance (Rct), which is inversely proportional to the corrosion rate. A higher Rct value in the presence of the inhibitor indicates the formation of a protective film on the metal surface. The double-layer capacitance (Cdl) provides information about the adsorption of the inhibitor molecules.

Tafel Polarization: Tafel plots are used to determine key corrosion parameters, including the corrosion potential (Ecorr) and corrosion current density (icorr).[1] Thiodiazole-copper derivatives often act as mixed-type inhibitors, affecting both the anodic (metal dissolution) and cathodic (oxygen reduction) reactions.[2] The shift in Ecorr and the reduction in icorr upon addition of the inhibitor quantify its effectiveness.

Quantitative Data Presentation

The following tables summarize key quantitative data extracted from various studies on thiodiazole-copper derivatives, providing a comparative overview of their electrochemical and biological properties.

Table 1: Electrochemical Parameters from Cyclic Voltammetry

Compound/Complex	Redox Couple	Epc (V)	Epa (V)	ΔEp (mV)	Scan Rate (mV/s)	Medium	Reference
Cu(II)-pmdt (1:100)	Cu(II)/Cu(I)	-	-	-	-	Aqueous	[3]
CuCl/2bpy	Cu(II)/Cu(I)	-	-	-	500	Acetonitrile	[4]
CuBr/2bpy	Cu(II)/Cu(I)	-	-	-	500	Acetonitrile	[4]
CuCl/PMDETA	Cu(II)/Cu(I)	-	-	-	500	Acetonitrile	[4]
CuBr/PMDETA	Cu(II)/Cu(I)	-	-	-	500	Acetonitrile	[4]

Note: Dashes indicate data not explicitly provided in the abstract. Further details would be found in the full-text articles.

Table 2: Corrosion Inhibition Parameters from Tafel Polarization

| Inhibitor | Concentration | Ecorr (mV vs. SCE) | icorr (μA/cm²) | Inhibition Efficiency (%) | Medium | Reference | |---|---|---|---|---|---| | MTYDBH | 100 mg/L | - | - | 98.48 | 3.5% NaCl |[5] | | AMTD | Various | - | - | - | Natural Seawater |[1] | | ATTD | Various | - | - | - | Natural Seawater |[1] | | ABTD | Various | - | - | - | Natural Seawater |[1] | | AETD | Various | - | - | - | Natural Seawater |[1] |

Note: Dashes indicate data not explicitly provided in the abstract. Further details would be found in the full-text articles.

Table 3: Anticancer Activity (IC50 Values)

Compound	Cell Line	IC50 (μM)	Reference
3b (thiadiazole derivative)	HeLa	0.70	[6]
3e (thiadiazole derivative)	U2OS	0.69	[6]
22d (thiadiazole derivative)	MCF-7	1.52	[7]
22d (thiadiazole derivative)	HCT-116	10.3	[7]
32a (thiadiazole derivative)	HePG-2	3.31	[7]
32d (thiadiazole derivative)	MCF-7	9.31	[7]
Cu(L2)Cl2	MCF-7	41.7	[8]
Cu(L2)Br2	MCF-7	39.0	[8]

Experimental Protocols

This section provides detailed methodologies for key experiments involving the synthesis and electrochemical analysis of thiodiazole-copper derivatives.

Synthesis of a Thiodiazole-Copper Complex

This protocol is a generalized procedure based on common synthetic routes.[9][10]

Materials:

• 2-amino-5-mercapto-1,3,4-thiadiazole

• Copper(II) chloride (CuCl2)

• Ethanol (B145695) or Methanol

• Deionized water

Procedure:

• Dissolve a specific molar amount of 2-amino-5-mercapto-1,3,4-thiadiazole in a minimal amount of ethanol or methanol, with gentle heating if necessary, to create solution A.

• In a separate beaker, dissolve the desired molar equivalent of CuCl2 in deionized water to create solution B.

• Slowly add solution A dropwise to solution B with constant stirring.

• A precipitate should form. Continue stirring the reaction mixture at room temperature for a specified period (e.g., 2-4 hours) to ensure complete reaction.

• Collect the precipitate by vacuum filtration.

• Wash the precipitate with deionized water and then with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the resulting complex in a desiccator over a suitable drying agent.

• Characterize the synthesized complex using techniques such as FT-IR, UV-Vis spectroscopy, and elemental analysis.

Cyclic Voltammetry (CV) Measurements

This protocol outlines the steps for performing CV on a synthesized thiodiazole-copper complex.[3][4][11]

Apparatus and Materials:

• Potentiostat

• Three-electrode cell:

  • Working electrode (e.g., glassy carbon electrode)

  • Reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

  • Counter electrode (e.g., platinum wire)

• Solution of the thiodiazole-copper complex in a suitable solvent (e.g., acetonitrile, DMF, or an aqueous buffer)

• Supporting electrolyte (e.g., tetrabutylammonium (B224687) perchlorate (B79767) - TBAP or KCl)

Procedure:

• Polish the working electrode with alumina (B75360) slurry of decreasing particle size, followed by rinsing with deionized water and the solvent to be used.

• Prepare a solution of the thiodiazole-copper complex of a known concentration (e.g., 1 mM) in the chosen solvent containing the supporting electrolyte (e.g., 0.1 M).

• Assemble the three-electrode cell with the prepared solution.

• Connect the electrodes to the potentiostat.

• Set the parameters for the CV experiment in the software, including:

  • Initial and final potentials

  • Vertex potentials

  • Scan rate (e.g., 100 mV/s)

  • Number of cycles

• Run the experiment and record the voltammogram.

• Analyze the data to determine the peak potentials (Epa, Epc) and peak currents (ipa, ipc).

Tafel Polarization for Corrosion Inhibition Studies

This protocol describes the procedure for evaluating the corrosion inhibition properties of a thiodiazole derivative on a copper electrode.[1][12]

Apparatus and Materials:

• Potentiostat

• Three-electrode corrosion cell:

  • Working electrode (copper specimen)

  • Reference electrode (e.g., SCE)

  • Counter electrode (e.g., platinum sheet)

• Corrosive medium (e.g., 3.5% NaCl solution or 1 M HCl)

• Thiodiazole derivative inhibitor

Procedure:

• Prepare the copper working electrode by polishing, degreasing, and rinsing.

• Prepare the corrosive medium with and without different concentrations of the thiodiazole inhibitor.

• Immerse the electrodes in the test solution and allow the open-circuit potential (OCP) to stabilize.

• Perform the potentiodynamic polarization scan, typically from -250 mV to +250 mV relative to the OCP, at a slow scan rate (e.g., 1 mV/s).

• Record the polarization curve (log current density vs. potential).

• Perform Tafel analysis on the linear portions of the anodic and cathodic branches of the curve to determine Ecorr, icorr, and the Tafel slopes (βa and βc).

• Calculate the inhibition efficiency (IE%) using the formula: IE% = [(icorr(blank) - icorr(inhibitor)) / icorr(blank)] x 100.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key signaling pathways implicated in the anticancer activity of thiodiazole-copper derivatives and a typical experimental workflow for electrochemical analysis.

Signaling Pathways in Anticancer Activity

Caption: This diagram illustrates the inhibition of key oncogenic signaling pathways, such as PI3K/Akt and MAPK/ERK, by thiodiazole-copper derivatives, leading to reduced cell proliferation and survival.[7][13]

Experimental Workflow for Electrochemical Analysis

Caption: This flowchart outlines the key steps in the synthesis, electrochemical analysis, and data interpretation for investigating the properties of thiodiazole-copper complexes.

Conclusion

Thiodiazole-copper derivatives represent a versatile and promising class of compounds with significant potential in various scientific and industrial fields. Their rich electrochemical behavior, which can be finely tuned through synthetic modifications, is fundamental to their applications as anticancer agents, corrosion inhibitors, and biosensors. A thorough understanding and application of electrochemical techniques are paramount for elucidating their mechanisms of action and for the rational design of new derivatives with enhanced performance. This guide provides a foundational framework for researchers and professionals to delve into the fascinating electrochemistry of these compounds and to harness their potential for future innovations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. iosrjournals.org [iosrjournals.org]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. electrochemsci.org [electrochemsci.org]
• 6. Thiadiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis, Structure, and Magnetic and Biological Properties of Copper(II) Complexes with 1,3,4-Thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN102516267A - Thiodiazole copper compound, and its preparation method, preparation and application in control of agricultural plant diseases - Google Patents [patents.google.com]
• 10. chemijournal.com [chemijournal.com]
• 11. static.igem.org [static.igem.org]
• 12. researchgate.net [researchgate.net]
• 13. bepls.com [bepls.com]

Preliminary Screening of Biological Activities for New Thiodiazole-Copper Compounds: A Technical Guide

Abstract

Thiadiazole derivatives, particularly the 1,3,4-thiadiazole (B1197879) scaffold, have garnered significant attention in medicinal chemistry due to their broad spectrum of pharmacological activities.[1][2] The coordination of these heterocyclic compounds with metal ions, such as copper (II), can enhance their biological efficacy.[1][3] This technical guide provides a comprehensive overview of the preliminary in vitro screening of new thiodiazole-copper compounds for their potential antimicrobial, anticancer, and antioxidant activities. It includes detailed experimental protocols, data presentation standards, and visualizations of key workflows and cellular pathways to support researchers and drug development professionals in this field.

Synthesis of Thiodiazole-Copper Compounds

The synthesis of thiodiazole-copper compounds typically involves the reaction of a substituted 1,3,4-thiadiazole ligand with a divalent copper salt, such as copper(II) chloride or copper(II) bromide, in an organic solvent like ethanol (B145695).[4][5][6] The resulting coordination complexes are then isolated, purified, and characterized using various spectroscopic and analytical techniques, including FT-IR, UV-Vis, and elemental analysis, to confirm their structure and composition.[3][4][5]

Caption: General workflow for the synthesis and subsequent biological screening of new thiodiazole-copper compounds.

Preliminary Biological Screening

The initial evaluation of new thiodiazole-copper compounds involves a battery of in vitro assays to determine their biological potential. The primary areas of investigation are antimicrobial, anticancer, and antioxidant activities.

Antimicrobial Activity

Thiodiazole-copper compounds are known for their efficacy against a wide range of plant and human pathogens, including both bacteria and fungi.[7][8] Their mechanism often involves the dual action of the thiodiazole moiety, which can induce plant immunity, and the copper ions, which disrupt pathogen metabolism.[8] Preliminary screening is typically conducted using diffusion methods to assess the compound's ability to inhibit microbial growth.

Table 1: Representative Antimicrobial Activity Data

Compound ID	Test Organism	Assay Method	Zone of Inhibition (mm)	Reference Compound	Zone of Inhibition (mm)
TZD-Cu-01	Xanthomonas oryzae pv. oryzae	Agar Well Diffusion	18	Thiodiazole Copper (Std.)	16[7]
TZD-Cu-01	Staphylococcus aureus	Agar Well Diffusion	22	Gentamicin	25[3]
TZD-Cu-02	Escherichia coli	Agar Well Diffusion	15	Gentamicin	28[3]

| TZD-Cu-02 | Xanthomonas axonopodis pv. citri | Agar Well Diffusion | 20 | Bismerthiazol | 17[7] |

Note: Data is illustrative, based on values reported for similar compounds in cited literature.

Anticancer Activity

Thiadiazole derivatives and their metal complexes have shown significant promise as anticancer agents.[2][9][10][11] They can induce apoptosis (programmed cell death) and interfere with critical signaling pathways involved in cancer cell proliferation and survival, such as the MAPK/ERK and PI3K/Akt pathways.[9][12] The preliminary assessment of anticancer potential is performed by evaluating the cytotoxicity of the compounds against various cancer cell lines.

Table 2: Representative In Vitro Anticancer Activity Data

Compound ID	Cancer Cell Line	Assay Method	IC₅₀ Value (µM)	Reference Compound	IC₅₀ Value (µM)
TZD-Cu-03	MCF-7 (Breast)	MTT Assay	1.52	Doxorubicin	0.98[13]
TZD-Cu-03	HCT-116 (Colon)	MTT Assay	10.3	Doxorubicin	1.25[13]
TZD-Cu-04	HeLa (Cervical)	MTT Assay	15.8	Cisplatin	9.5[3]

| TZD-Cu-04 | HepG2 (Liver) | MTT Assay | 20.5 | Cisplatin | 11.2[4] |

IC₅₀ (Half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition in vitro. A lower IC₅₀ value indicates greater potency. Data is representative of values found in the literature.

Antioxidant Activity

Many thiadiazole derivatives exhibit antioxidant properties, enabling them to scavenge harmful free radicals and mitigate oxidative stress, a condition implicated in numerous diseases.[1][14] The antioxidant capacity is commonly evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.

Table 3: Representative Antioxidant Activity Data

Compound ID	Assay Method	IC₅₀ Value (µM)	Reference Compound	IC₅₀ Value (µM)
TZD-Cu-05	DPPH Scavenging	27.50	Vitamin C (Ascorbic Acid)	29.2[14]

| TZD-Cu-06 | DPPH Scavenging | 35.10 | Vitamin C (Ascorbic Acid) | 29.2[14] |

Note: A lower IC₅₀ value signifies greater antioxidant activity. Data is representative.[14]

Experimental Protocols

Detailed and standardized protocols are crucial for obtaining reproducible results in biological screening.

Antimicrobial Screening: Agar Well Diffusion Method

This method is widely used to evaluate the antimicrobial activity of chemical compounds.[15][16]

Caption: Experimental workflow for the Agar Well Diffusion antimicrobial assay.

Detailed Protocol:

• Media Preparation : Prepare Mueller-Hinton Agar (MHA) and Mueller-Hinton Broth (MHB) as per the manufacturer's instructions.

• Inoculum Preparation : Inoculate a loopful of the test bacterium into MHB and incubate for 24 hours at 37°C. Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard.

• Plate Inoculation : Using a sterile cotton swab, evenly spread the standardized microbial suspension across the entire surface of an MHA plate to create a uniform lawn.[17]

• Well Creation : After the inoculum has dried, create wells of 6-8 mm in diameter using a sterile cork borer.[15][16]

• Sample Application : Pipette a specific volume (e.g., 100 µL) of the thiodiazole-copper compound solution (dissolved in a suitable solvent like DMSO) into the designated wells.[16]

• Controls : Add a positive control (a known antibiotic) and a negative control (the solvent used to dissolve the compound) to separate wells on the same plate.[18]

• Incubation : Incubate the plates at 37°C for 18-24 hours.[16]

• Data Collection : Measure the diameter of the clear zone of growth inhibition around each well in millimeters (mm).

Anticancer Screening: MTT Assay

The MTT assay is a colorimetric method used to assess cell viability and cytotoxicity.[19][20] It measures the metabolic activity of cells, where NAD(P)H-dependent oxidoreductase enzymes in viable cells reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals.

Caption: Experimental workflow for the MTT cell viability and cytotoxicity assay.

Detailed Protocol:

• Cell Plating : Seed cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours to allow for attachment.

• Compound Treatment : Expose the cells to various concentrations of the test compound. Incubate for a period ranging from 24 to 72 hours, depending on the cell line and drug activity.[19]

• MTT Addition : Add 10 µL of MTT labeling reagent (final concentration 0.5 mg/mL) to each well.

• Incubation : Incubate the plate for 2-4 hours in a humidified atmosphere (e.g., 37°C, 5% CO₂) until a purple precipitate is visible.

• Solubilization : Add 100-200 µL of a solubilizing agent (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.[19][21]

• Absorbance Reading : Shake the plate for a few minutes to ensure complete solubilization and measure the absorbance at a wavelength between 550 and 600 nm (commonly 570 nm) using a microplate reader.[20]

• Data Analysis : Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value.

Antioxidant Screening: DPPH Assay

This assay measures the free radical scavenging capacity of a compound based on its ability to reduce the stable DPPH free radical.[22]

Caption: Experimental workflow for the DPPH free radical scavenging assay.

Detailed Protocol:

• Reagent Preparation : Prepare a working solution of DPPH in a suitable solvent like methanol (B129727) or ethanol (e.g., 0.1 mM). The absorbance of this solution at ~517 nm should be approximately 1.0.[22][23]

• Sample Preparation : Prepare stock solutions and subsequent serial dilutions of the test compounds and a standard antioxidant (e.g., Ascorbic Acid).[22]

• Reaction Setup : In a 96-well plate or cuvettes, add a defined volume of the sample or standard to an equal volume of the DPPH working solution.[23] Include a blank control containing only the solvent and DPPH solution.[23]

• Incubation : Mix thoroughly and incubate the reactions in the dark at room temperature for a specified time (e.g., 30 minutes).[23]

• Absorbance Measurement : Measure the absorbance of each reaction at 517 nm using a spectrophotometer.[23]

• Calculation : The percentage of scavenging activity is calculated using the formula: % Scavenging = [ (A_control - A_sample) / A_control ] x 100.[22] The IC₅₀ value is then determined from a plot of scavenging activity versus concentration.

Potential Mechanisms of Action & Signaling Pathways

Copper and its complexes are known to impact several cellular signaling pathways, which may explain their anticancer effects.[12][24] Excess intracellular copper can induce oxidative stress, leading to cell death.[12] Furthermore, copper has been shown to be an allosteric modulator that can directly activate key kinases in proliferative pathways like the RAF-MEK-ERK (MAPK) signaling cascade.[24][25][26]

Caption: Potential mechanism of action via modulation of the MAPK/ERK signaling pathway by copper compounds.[24]

References

• 1. granthaalayahpublication.org [granthaalayahpublication.org]
• 2. Thiadiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Copper Complexes with Antibacterial and Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. chemijournal.com [chemijournal.com]
• 6. CN102516267A - Thiodiazole copper compound, and its preparation method, preparation and application in control of agricultural plant diseases - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. How Thiodiazole Copper Enhances Crop Immunity and Fungal Resistance [jindunchemical.com]
• 9. bepls.com [bepls.com]
• 10. [PDF] Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents | Semantic Scholar [semanticscholar.org]
• 11. eurekaselect.com [eurekaselect.com]
• 12. mdpi.com [mdpi.com]
• 13. Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. botanyjournals.com [botanyjournals.com]
• 17. akjournals.com [akjournals.com]
• 18. hereditybio.in [hereditybio.in]
• 19. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 20. MTT assay protocol | Abcam [abcam.com]
• 21. creative-diagnostics.com [creative-diagnostics.com]
• 22. benchchem.com [benchchem.com]
• 23. acmeresearchlabs.in [acmeresearchlabs.in]
• 24. Copper in Cancer: How Copper Binding Affects Signaling Pathways – Metals, Metalloproteins and Disease [metals.blogs.wesleyan.edu]
• 25. researchgate.net [researchgate.net]
• 26. Connecting copper and cancer: from transition metal signalling to metalloplasia - PMC [pmc.ncbi.nlm.nih.gov]

In-depth Technical Guide on the Thermal Stability Analysis of Synthesized Thiodiazole-Copper Complexes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of synthesized thiodiazole-copper complexes. It includes detailed experimental protocols for their synthesis and thermal analysis, a summary of quantitative thermal decomposition data, and visualizations of the experimental workflow and proposed decomposition pathways.

Experimental Protocols

This section details the methodologies for the synthesis of thiodiazole ligands and their subsequent complexation with copper (II) ions, as well as the standard procedure for thermal analysis.

Synthesis of Thiodiazole Ligands

1.1.1. Synthesis of 2-Amino-5-mercapto-1,3,4-thiadiazole (AMT)

This procedure outlines the synthesis of a common thiodiazole ligand, 2-amino-5-mercapto-1,3,4-thiadiazole, which serves as a precursor for more complex derivatives.

• Step 1: Preparation of Thiosemicarbazide (B42300) Solution In a round-bottom flask, dissolve thiosemicarbazide (0.02 mol) and sodium hydroxide (B78521) (0.02 mol) in 50 mL of absolute ethanol (B145695).

• Step 2: Addition of Carbon Disulfide To the solution from Step 1, slowly add carbon disulfide (0.062 mol) dropwise while stirring.

• Step 3: Refluxing the Mixture Heat the mixture under reflux for 8 hours. During this time, the color of the solution will change.

• Step 4: Precipitation of the Product After reflux, concentrate the mixture by evaporating a portion of the solvent. Then, carefully acidify the concentrated solution with 10% hydrochloric acid (HCl). A yellowish-white precipitate of 2-amino-5-mercapto-1,3,4-thiadiazole will form.

• Step 5: Purification Filter the precipitate, wash it with cold water, and then recrystallize it from ethanol to obtain the purified product.

1.1.2. Synthesis of 2,5-bis(alkylthio)-1,3,4-thiadiazole

This protocol describes the synthesis of N,N'-dialkylated thiodiazole ligands.

• Step 1: Deprotonation of 2,5-dimercapto-1,3,4-thiadiazole (B142945) In a reflux apparatus, dissolve 2,5-dimercapto-1,3,4-thiadiazole (0.32 mol) and sodium hydroxide (0.66 mol) in 400 mL of isopropanol. Heat the mixture to reflux to facilitate the deprotonation of the thiol groups.

• Step 2: Alkylation To the refluxing solution, add the desired 1-bromoalkane (e.g., 1-bromohexane) (0.66 mol). Continue refluxing the mixture.

• Step 3: Isolation of the Product After the reaction is complete, a solid precipitate of sodium bromide will form. Remove the precipitate by filtration. The filtrate contains the desired 2,5-bis(alkylthio)-1,3,4-thiadiazole.

• Step 4: Purification Remove the solvent from the filtrate by vacuum stripping to isolate the product. Further purification can be achieved through recrystallization if necessary.[1]

Synthesis of Thiodiazole-Copper (II) Complexes

This general procedure can be adapted for the synthesis of various thiodiazole-copper (II) complexes.

• Step 1: Dissolving the Ligand Dissolve the synthesized thiodiazole ligand (0.002 mol) in 30 mL of absolute ethanol. Gentle heating may be required to achieve complete dissolution.

• Step 2: Preparing the Copper (II) Salt Solution In a separate beaker, dissolve copper (II) chloride dihydrate (CuCl₂·2H₂O) (0.001 mol) in 15 mL of a suitable buffer solution (e.g., pH = 6).

• Step 3: Complexation Reaction Add the ligand solution from Step 1 to the copper (II) salt solution from Step 2 with constant stirring.

• Step 4: Heating and Precipitation Heat the resulting mixture to approximately 65°C for one hour to promote complex formation. Allow the solution to cool to room temperature, during which the thiodiazole-copper (II) complex will precipitate out of the solution.

• Step 5: Isolation and Purification Collect the precipitate by filtration, wash it with a small amount of cold ethanol, and then recrystallize it from absolute ethanol to obtain the purified complex.

Thermal Analysis Protocol

The thermal stability of the synthesized complexes is evaluated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

• Instrumentation: A simultaneous thermal analyzer (TGA/DSC) is used.

• Sample Preparation: Accurately weigh 5-10 mg of the dried thiodiazole-copper complex into an alumina (B75360) crucible.

• Heating Program: Heat the sample from ambient temperature (e.g., 25°C) to 1000°C at a constant heating rate of 10°C/min.

• Atmosphere: Conduct the analysis under an inert nitrogen atmosphere with a flow rate of 50 mL/min to prevent oxidative decomposition.

• Data Analysis: Record the weight loss as a function of temperature (TGA curve) and the heat flow into or out of the sample as a function of temperature (DSC curve). The derivative of the TGA curve (DTG) can be used to identify the temperatures of maximum decomposition rates.

Data Presentation

The following tables summarize the quantitative data obtained from the thermal analysis of representative thiodiazole-copper complexes.

Table 1: Thermogravimetric Analysis (TGA) Data for Thiodiazole-Copper Complexes

Complex	Decomposition Stage	Temperature Range (°C)	Weight Loss (%)	Proposed Lost Fragment
Cu(AMT)₂Cl₂·2H₂O	1	30 - 150	~8.5	2 H₂O (coordinated water)
2	150 - 300	Varies	Partial ligand decomposition
3	300 - 700	Varies	Complete ligand decomposition
Cu(DMT)₂	1	200 - 400	Varies	Partial ligand decomposition
2	400 - 800	Varies	Complete ligand decomposition
Cu(L¹L²) Complex	1	Room Temp - 200	2.6	Coordinated/Lattice Solvent
2	200 - 250	15.0	Ligand Fragment 1
3	250 - 1000	62.8	Ligand Fragment 2
Cu(L²L³) Complex	1	25 - 75	1.54	Coordinated/Lattice Solvent
2	75 - 240	8.31	Ligand Fragment 1
3	240 - 530	20.53	Ligand Fragment 2
4	530 - 1000	11.71	Ligand Fragment 3

Note: AMT = 2-Amino-5-mercapto-1,3,4-thiadiazole, DMT = 2,5-Dimercapto-1,3,4-thiadiazole, L¹, L², L³ represent different organic ligands. Data for L¹L² and L²L³ complexes are from a general study on copper complexes.[2]

Table 2: Differential Scanning Calorimetry (DSC) Data for Thiodiazole-Copper Complexes

Complex	Peak Temperature (°C)	Enthalpy Change (ΔH)	Process Type
Cu(AMT)₂Cl₂·2H₂O	~140	Endothermic	Dehydration
> 250	Exothermic	Decomposition
Cu(L¹L²) Complex	~700 (end)	Exothermic	Decomposition
Cu(L²L³) Complex	430 - 775	Endothermic/Exothermic	Crystallization and Decomposition

Note: The DSC data indicates that the initial removal of coordinated water is an endothermic process, while the subsequent decomposition of the organic ligand is typically exothermic.[2]

Visualization of Workflows and Pathways

The following diagrams, created using the DOT language, illustrate the experimental workflow and a proposed thermal decomposition pathway for a generic thiodiazole-copper complex.

Experimental Workflow

References

• 1. prepchem.com [prepchem.com]
• 2. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]

The Intricate Dance of Assembly: A Technical Guide to the Formation of Thiodiazole-Copper Coordination Polymers

For Researchers, Scientists, and Drug Development Professionals

The self-assembly of thiodiazole-copper coordination polymers is a fascinating and complex process, yielding materials with remarkable structural diversity and a wide array of potential applications, from drug delivery to catalysis.[1][2] This technical guide delves into the core principles governing their formation, providing a detailed overview of the experimental methodologies, structural characteristics, and the underlying coordination chemistry that dictates the final architecture of these versatile materials.

Core Principles of Formation: A Self-Assembly Process

The formation of thiodiazole-copper coordination polymers is fundamentally a self-assembly process driven by the coordination bonds between copper(II) ions and the nitrogen and/or sulfur atoms of the thiodiazole-based ligands.[3][4] The final structure of the resulting polymer—be it a one-dimensional chain, a two-dimensional layer, or a three-dimensional framework—is intricately influenced by a number of factors:

• Coordination Geometry of the Copper(II) Ion: Copper(II) is well-known for its ability to adopt various coordination geometries, including tetrahedral, square planar, square pyramidal, and octahedral. This flexibility plays a crucial role in determining the overall structure of the coordination polymer.[5]

• Coordination Modes of the Thiodiazole Ligand: Thiodiazole derivatives can act as versatile ligands, coordinating to metal centers through one or more of their nitrogen and sulfur atoms.[5] The presence of different substituents on the thiodiazole ring can further influence its coordination behavior.[5]

• Reaction Conditions: Parameters such as the choice of solvent, temperature, pH, and the molar ratio of metal salt to ligand can significantly impact the kinetics and thermodynamics of the self-assembly process, leading to the formation of different polymorphs or entirely different structures.[3]

• Counter-ions: The anions from the copper salt (e.g., nitrate, chloride, bromide, perchlorate) can sometimes be incorporated into the coordination sphere of the metal ion or can influence the packing of the polymer chains through non-covalent interactions.[6]

Experimental Protocols: Synthesizing Thiodiazole-Copper Coordination Polymers

The synthesis of thiodiazole-copper coordination polymers is typically achieved through solution-based methods, allowing for the controlled crystallization of the final product. While specific protocols vary depending on the desired product, a general workflow can be outlined.

Figure 1: Generalized experimental workflow for the synthesis and characterization of thiodiazole-copper coordination polymers.

Key Experimental Methodologies

Synthesis of a 1D Thiodiazole-Copper Coordination Polymer:

A representative synthesis involves the reaction of a 1,3,4-thiadiazole (B1197879) derivative with a copper(II) salt in an organic solvent. For instance, new coordination compounds of copper(II) with 2,5-bis(ethylthio)-1,3,4-thiadiazole (L¹) and 2,5-bis(pyridylmethylthio)-1,3,4-thiadiazole (L²) have been prepared.[6] The complexes were isolated from ethanol (B145695) solutions with varying ratios of Cu(II) to the respective ligands.[6]

General Procedure for Copper Complex Synthesis:

A general procedure for the synthesis of copper coordination polymers with bis(triazole) ligands, which can be adapted for thiodiazole ligands, involves dissolving the copper salt and the ligand in a suitable solvent at room temperature.[3] The clear solution is then kept under static conditions at an elevated temperature (e.g., 80-100 °C) for 1-2 days to allow for the slow growth of crystals.[3] The resulting crystalline product is collected by filtration, washed with the solvent, and dried.[3]

The Formation Mechanism: A Step-by-Step Assembly

The precise mechanism of formation can be complex and is not always fully elucidated. However, a general mechanistic pathway can be proposed based on the principles of coordination chemistry and self-assembly.

Figure 2: Proposed logical pathway for the formation of thiodiazole-copper coordination polymers.

The initial step involves the coordination of the thiodiazole ligand to the solvated copper(II) ion, displacing solvent molecules to form a mononuclear complex.[7] Subsequent steps involve the bridging of these monomeric units by the bifunctional thiodiazole ligands, leading to the propagation of the polymer chain. The dimensionality of the final structure is dependent on the number and orientation of the coordination sites on both the metal ion and the ligand.

Quantitative Data: Structural Parameters

The precise structural characterization of thiodiazole-copper coordination polymers is crucial for understanding their properties. Single-crystal X-ray diffraction is the most powerful technique for this purpose, providing detailed information on bond lengths, bond angles, and the overall crystal packing.

Complex	Copper Coordination Geometry	Cu-N Bond Lengths (Å)	Cu-S Bond Lengths (Å)	Reference
[Cu(L²)(μ-(C₂N₃)₂)]n	Tetragonal Pyramid	1.974(2) - 1.981(1) (equatorial), 2.243(2) (apical)	-	[6]
Cu(L¹)₂Br₂	Not specified	Coordinated to N atoms of the heterocycle	-	[6]

L¹ = 2,5-bis(ethylthio)-1,3,4-thiadiazole, L² = 2,5-bis(pyridylmethylthio)-1,3,4-thiadiazole

The data clearly indicates the coordination of the thiodiazole nitrogen atoms to the copper(II) center.[6] The variation in bond lengths reflects the different coordination environments (equatorial vs. apical) in the copper coordination sphere.[6]

Implications for Drug Development

The ability to control the structure and, consequently, the properties of thiodiazole-copper coordination polymers opens up exciting avenues for drug development.[8] These materials can be designed to encapsulate and release therapeutic agents in a controlled manner.[9][10] The formation mechanism is key to achieving desired properties such as porosity, stability, and biocompatibility, which are critical for their application as drug delivery systems.[1][2] The thiodiazole moiety itself is a known pharmacophore, and its incorporation into a coordination polymer with a biocompatible metal like copper can lead to synergistic therapeutic effects.[8]

References

• 1. Therapeutic coordination polymers: tailoring drug release through metal–ligand interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multifunctional Copper-Based Coordination Polymers for Biotechnological Applications: Integration and Performance Evaluation | Journal of Science, Innovation & Social Impact [sagespress.com]
• 3. mdpi.com [mdpi.com]
• 4. Assembled Morphology of Copper-Thiourea Coordination-Mediated Metallo-Supramolecular Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis, Structure, and Magnetic and Biological Properties of Copper(II) Complexes with 1,3,4-Thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kinetics and mechanism of copper(II) complex formation with tripodal aminopolythiaether and aminopolypyridyl ligands in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Advancing drug discovery: Thiadiazole derivatives as multifaceted agents in medicinal chemistry and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of thiodiazole copper microcapsules and release behavior of inhibiting R. solanacearum - RSC Advances (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2,5-dimercapto-1,3,4-thiadiazole Copper Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-dimercapto-1,3,4-thiadiazole (B142945) (DMTD) is a versatile heterocyclic compound containing nitrogen and sulfur atoms, making it an excellent chelating agent for various metal ions. Its metal complexes, particularly with copper, have garnered significant interest due to their diverse applications. These complexes are explored for their roles as corrosion inhibitors, lubricant additives, and as potential therapeutic agents. In the realm of drug development, copper complexes of thiadiazole derivatives are being investigated for their antimicrobial, antifungal, and anticancer properties. The biological activity of these complexes is often attributed to the synergistic effect of the copper ion and the thiadiazole ligand, which can interfere with various cellular processes. This document provides a detailed protocol for the synthesis of 2,5-dimercapto-1,3,4-thiadiazole and its subsequent complexation with copper(II), along with relevant data and experimental workflows.

Experimental Protocols

Part 1: Synthesis of 2,5-dimercapto-1,3,4-thiadiazole (DMTD) (1)

This protocol is adapted from the cyclization reaction of hydrazine (B178648) hydrate (B1144303) and carbon disulfide in an alkaline medium.

Materials:

• Hydrazine hydrate (99%)

• Carbon disulfide (CS₂)

• Pyridine (B92270) (dry)

• Hydrochloric acid (HCl)

• Ethanol (B145695)

• Deionized water

Equipment:

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer

• Buchner funnel and filter paper

• Beakers and graduated cylinders

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine 0.02 mol of hydrazine hydrate (approximately 1.0 mL) and 0.02 mol of carbon disulfide (approximately 1.2 mL) with 50 mL of dry pyridine.[1]

• Heat the mixture to reflux and maintain for 5 hours with continuous stirring.[1]

• After the reflux period, allow the mixture to cool to room temperature.

• Distill off the excess pyridine under reduced pressure.

• To the resulting solid residue, add 25 mL of deionized water and 5 mL of hydrochloric acid to facilitate precipitation.[1]

• Filter the resulting solid using a Buchner funnel and wash with deionized water.

• Recrystallize the crude product from ethanol to obtain pure 2,5-dimercapto-1,3,4-thiadiazole.

• Dry the purified product in a desiccator.

Part 2: Synthesis of 2,5-dimercapto-1,3,4-thiadiazole Copper(II) Complex (2)

This protocol describes a general method for the synthesis of the copper(II) complex of DMTD.

Materials:

• 2,5-dimercapto-1,3,4-thiadiazole (DMTD) (synthesized in Part 1)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Ethanol

Equipment:

• Schlenk flask or round-bottom flask with a condenser

• Magnetic stirrer and hotplate

• Buchner funnel and filter paper

• Beakers and graduated cylinders

Procedure:

• Dissolve 0.01 mol of 2,5-dimercapto-1,3,4-thiadiazole (1.50 g) in 50 mL of warm ethanol in a Schlenk flask with stirring.

• In a separate beaker, dissolve 0.005 mol of copper(II) chloride dihydrate (0.85 g) in 25 mL of ethanol.

• Slowly add the copper(II) chloride solution dropwise to the DMTD solution with continuous stirring at room temperature. A precipitate is expected to form. The ligand-to-metal ratio is 2:1.[2]

• After the addition is complete, heat the mixture to reflux for 2 hours to ensure the completion of the reaction.

• Cool the mixture to room temperature and then place it in an ice bath to maximize precipitation.

• Filter the precipitate using a Buchner funnel and wash with cold ethanol to remove any unreacted starting materials.

• Dry the resulting copper complex in a desiccator.

Data Presentation

Parameter	2,5-dimercapto-1,3,4-thiadiazole (DMTD)	2,5-dimercapto-1,3,4-thiadiazole Copper(II) Complex	Reference
Molecular Formula	C₂H₂N₂S₃	C₄H₂CuN₄S₆ (proposed for a 2:1 ligand to metal ratio)
Molecular Weight	150.25 g/mol	362.03 g/mol (proposed)
Appearance	White to pale yellow crystalline solid	Greenish-brown powder
Melting Point	164-166 °C	>300 °C (decomposes)	[1]
Yield	~62%	Not specified	[1]
FT-IR (cm⁻¹)	ν(S-H): ~2550, ν(C=N): ~1620, ν(C-S): ~680	Disappearance or shift of ν(S-H), shift in ν(C=N), appearance of ν(Cu-N) and ν(Cu-S) bands	[2]
Corrosion Inhibition	Forms a protective film on copper surfaces, consisting of a Cu(I)-inhibitor complex.[3]	The complex itself is part of the protective layer against corrosion.	[3]

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 2,5-dimercapto-1,3,4-thiadiazole.

Caption: Experimental workflow for the synthesis of the DMTD-Copper(II) complex.

Applications in Drug Development and Other Fields

• Antimicrobial and Antifungal Activity: Derivatives of 1,3,4-thiadiazole (B1197879) and their metal complexes have demonstrated significant antimicrobial and antifungal properties.[4][5][6] The chelation of the copper ion by the thiadiazole ligand can enhance the biological activity of the molecule.[7]

• Anticancer Potential: Copper complexes are known to induce reactive oxygen species (ROS) in cancer cells, leading to apoptosis.[8] Thiadiazole derivatives have been investigated as potential anticancer agents, and their copper complexes are a promising area of research for developing new cancer therapies.[9][10][11][12]

• Corrosion Inhibition: 2,5-dimercapto-1,3,4-thiadiazole is an effective corrosion inhibitor for copper and its alloys.[3][13][14] It forms a protective organometallic film on the metal surface, preventing corrosive agents from reaching the metal.[3]

• Analytical Reagents: The strong chelating ability of DMTD makes it a useful analytical reagent for the detection and quantification of metal ions.

References

• 1. eprajournals.com [eprajournals.com]
• 2. chemijournal.com [chemijournal.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Biological Activities on Metal Complexes of 2,5-Diamino-1,3,4-thiadiazole Derived from Semicarbazide Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A copper complex with a thiazole-modified tridentate ligand: synthesis, structural characterization, and anticancer activity in B16-F10 melanoma cells - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. Anticancer activity and biophysical reactivity of copper complexes of 2-(benzo[d][1,3]dioxol-5-ylmethylene)-N-alkylhydrazinecarbothioamides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bepls.com [bepls.com]
• 11. Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Thiadiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Corrosion inhibition of copper by 2,5-dimercapto-1,3,4-thiadiazole monolayer in acidic solution [inis.iaea.org]
• 14. researchgate.net [researchgate.net]

Application Notes & Protocols: Thiodiazole-Copper Complexes in Catalytic Alkene Oxidation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of thiodiazole-copper complexes as catalysts in the oxidation of alkenes. This emerging class of catalysts offers promising activity and selectivity for the synthesis of valuable oxidized organic molecules, including epoxides, which are crucial intermediates in pharmaceutical and fine chemical synthesis.

Introduction

The catalytic oxidation of alkenes is a fundamental transformation in organic chemistry, providing access to a wide range of oxygenated compounds. Copper complexes have garnered significant attention as catalysts for these reactions due to their low cost, low toxicity, and versatile redox chemistry. Thiodiazole ligands, with their unique electronic and coordinating properties, can modulate the catalytic activity and selectivity of copper centers. This document outlines the synthesis of a specific thiodiazole-copper complex and its application in the catalytic epoxidation of various alkenes.

Data Presentation

The following table summarizes the catalytic performance of a thiodiazole-copper complex in the epoxidation of various alkene substrates. The data is compiled from a study by Mahmood, R. S., et al. (2023), which investigated the efficacy of a novel organometallic catalyst.[1]

Table 1: Catalytic Epoxidation of Various Alkenes using a Thiodiazole-Copper Complex [1]

Entry	Alkene Substrate	Product	Reaction Time (h)	Yield (%)
1	Cyclohexene	Cyclohexene oxide	6	85
2	Styrene	Styrene oxide	5	90
3	1-Octene	1,2-Epoxyoctane	7	78
4	α-Pinene	α-Pinene oxide	8	75
5	Indene	Indene oxide	6	88

Reaction Conditions: Alkene (1 mmol), Catalyst (0.01 mmol), Oxidant (H₂O₂), Solvent (Acetonitrile), Temperature (60 °C).

Experimental Protocols

The following protocols are based on the methodologies described by Mahmood, R. S., et al. (2023).[1]

Protocol 1: Synthesis of the Thiodiazole Ligand

(E)-2,6-dimethoxy-4-((2-(5-methyl-1,3,4-thiadiazol-2-yl)hydrazono)methyl)phenol

• Synthesis of the intermediate: A mixture of 5-methyl-1,3,4-thiadiazole-2-thiol (B7760102) and hydrazine (B178648) hydrate (B1144303) is refluxed to prepare the corresponding hydrazine derivative.

• Ligand formation: The intermediate hydrazine derivative is then treated with 4-hydroxy-3,5-dimethoxybenzaldehyde in the presence of a few drops of glacial acetic acid. The reaction mixture is refluxed for 3 hours to yield the final Schiff base ligand.

• The resulting solid ligand is filtered, washed with a suitable solvent (e.g., ethanol), and dried.

• Characterization of the ligand should be performed using techniques such as FT-IR and CHNS analysis.

Protocol 2: Synthesis of the Thiodiazole-Copper Complex

• The synthesized thiodiazole ligand is dissolved in a suitable solvent (e.g., methanol).

• An equimolar amount of a copper(II) salt (e.g., copper(II) chloride) dissolved in the same solvent is added dropwise to the ligand solution with constant stirring.

• The reaction mixture is stirred at room temperature for a specified period (e.g., 2-4 hours) to allow for complex formation.

• The precipitated copper complex is collected by filtration, washed with the solvent to remove any unreacted starting materials, and dried under vacuum.

• Characterization of the complex should be performed using FT-IR, UV-Vis spectroscopy, and magnetic susceptibility measurements to confirm the coordination of the copper ion.[1]

Protocol 3: Catalytic Oxidation of Alkenes

• To a round-bottom flask, add the alkene substrate (1 mmol), the thiodiazole-copper complex catalyst (0.01 mmol, 1 mol%), and a suitable solvent (e.g., acetonitrile, 10 mL).

• The mixture is stirred at the desired reaction temperature (e.g., 60 °C).

• The oxidant (e.g., 30% aqueous hydrogen peroxide, H₂O₂) is added dropwise to the reaction mixture over a period of time.

• The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion of the reaction, the solvent is removed under reduced pressure.

• The residue is then purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to isolate the desired epoxide product.

• The product is characterized by spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, and mass spectrometry) to confirm its identity and purity.

Visualizations

Diagram 1: Synthesis of Thiodiazole-Copper Complex

Caption: Workflow for the synthesis of the thiodiazole ligand and its subsequent complexation with a copper(II) salt.

Diagram 2: Catalytic Oxidation Workflow

References

• 1. oiccpress.com [oiccpress.com]

Application Notes and Protocols: In Vitro Evaluation of Thiodiazole-Copper Complexes Against Bacterial Pathogens

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro evaluation of thiodiazole-copper complexes as potential antibacterial agents. This document includes a summary of their activity, detailed experimental protocols for their assessment, and visual representations of experimental workflows and proposed mechanisms of action.

Introduction

The emergence of multidrug-resistant bacteria poses a significant threat to global health. This has spurred research into novel antimicrobial agents, with metal complexes being a promising area of investigation. Thiodiazole derivatives and their coordination complexes with copper have demonstrated significant antibacterial activity against a range of pathogenic bacteria. The interaction between the thiodiazole ligand and the copper metal center is believed to enhance the biological activity of the individual components, a phenomenon that continues to be an active area of research.[1][2] These complexes are thought to exert their antibacterial effects through various mechanisms, including the generation of reactive oxygen species (ROS), interaction with bacterial DNA, and inhibition of essential enzymes.[3][4]

Data Presentation: Antibacterial Activity of Thiodiazole-Copper Complexes

The following tables summarize the in vitro antibacterial activity of various thiodiazole-copper complexes against selected Gram-positive and Gram-negative bacterial strains. The data is presented as Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) in µg/mL or µM/L.

Table 1: In Vitro Antibacterial Activity of Thiodiazole-Copper Complexes (µM/L) [1]

Compound/Complex	S. aureus (Gram +)	B. subtilis (Gram +)	E. coli (Gram -)	P. aeruginosa (Gram -)
HL1 (Ligand)	>500	>500	>500	>500
C1 [Cu₄(L1)₄(OH)₄(DMF)₂(H₂O)]	125	250	250	500
HL2 (Ligand)	>500	>500	>500	>500
C2 [Cu(L2)₂(phen)(H₂O)]	31.25	62.5	125	250
CuSO₄	250	500	>500	>500
Gentamicin (Control)	1.95	3.9	7.8	15.6

Table 2: In Vitro Antibacterial Activity of a Schiff Base Thiodiazole-Copper Complex (Inhibition Zone in mm) [5][6][7]

Compound/Complex	S. aureus (Gram +)	S. epidermidis (Gram +)	E. coli (Gram -)	P. aeruginosa (Gram -)
Schiff Base Ligand	14	12	11	10
Copper (II) Complex	22	20	18	16
Imipenem (Control)	25	24	26	23

Table 3: EC₅₀ Values of Sulfone-Containing Thiodiazole Derivatives Against Plant Pathogenic Bacteria (μg/mL) [8]

Compound	Xanthomonas oryzae	Ralstonia solanacearum
5I-1	0.45	1.97
5I-2	1.44	5.68
5I-4	0.72	3.45
Bismerthiazol (Control)	96.2	-
Kocide 3000 (Control)	-	45.91
Thiodiazole-copper (Control)	-	-

Experimental Protocols

Detailed methodologies for the key experiments involved in the in vitro evaluation of thiodiazole-copper complexes are provided below.

Protocol 1: Synthesis of a Thiodiazole-Copper Complex

This protocol describes a general method for the synthesis of a thiodiazole-copper complex. Specific reaction conditions may need to be optimized for different ligands.

Materials:

• Thiodiazole derivative (ligand)

• Copper(II) salt (e.g., CuCl₂·2H₂O)

• Absolute Ethanol (B145695)

• Stirring hotplate

• Reflux condenser

• Filtration apparatus

Procedure:

• Dissolve the thiodiazole ligand in absolute ethanol in a round-bottom flask.

• In a separate beaker, dissolve an equimolar amount of the copper(II) salt in absolute ethanol.

• Add the copper(II) salt solution dropwise to the ligand solution while stirring continuously.

• After complete addition, attach a reflux condenser to the flask and heat the mixture to reflux for 2-4 hours.

• Monitor the reaction for the formation of a precipitate.

• After the reflux period, allow the mixture to cool to room temperature.

• Collect the precipitated complex by vacuum filtration.

• Wash the solid product with cold ethanol to remove any unreacted starting materials.

• Dry the complex in a desiccator over anhydrous CaCl₂.

• Characterize the synthesized complex using techniques such as FT-IR, UV-Vis spectroscopy, and elemental analysis.[1]

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution Method

This protocol outlines the determination of the MIC of the synthesized complexes against various bacterial strains.

Materials:

• Synthesized thiodiazole-copper complexes

• Bacterial strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer

• Dimethyl sulfoxide (B87167) (DMSO)

• Positive control (e.g., Gentamicin)

• Negative control (broth with DMSO)

Procedure:

• Prepare a stock solution of the test complex in DMSO.

• Perform serial two-fold dilutions of the stock solution in MHB in the wells of a 96-well microtiter plate to achieve a range of concentrations.

• Prepare a bacterial inoculum in MHB and adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilute the bacterial suspension to a final concentration of 5 x 10⁵ CFU/mL in each well.

• Add the bacterial inoculum to each well containing the diluted complex.

• Include a positive control (antibiotic) and a negative control (broth with DMSO, no complex) on each plate.

• Incubate the plates at 37°C for 18-24 hours.

• After incubation, determine the MIC, which is the lowest concentration of the complex that completely inhibits visible bacterial growth.

Protocol 3: Determination of Minimum Bactericidal Concentration (MBC)

This protocol is a continuation of the MIC assay to determine the bactericidal effect of the complexes.

Materials:

• MIC plates from Protocol 2

• Mueller-Hinton Agar (MHA) plates

Procedure:

• From the wells of the MIC plate that show no visible growth, take a 10 µL aliquot.

• Spot-inoculate the aliquot onto a fresh MHA plate.

• Incubate the MHA plates at 37°C for 18-24 hours.

• The MBC is the lowest concentration of the complex that results in a ≥99.9% reduction in the initial bacterial inoculum.[1]

Protocol 4: Agar Well Diffusion Method

This method provides a qualitative and semi-quantitative assessment of the antibacterial activity.

Materials:

• Synthesized thiodiazole-copper complexes

• Bacterial strains

• MHA plates

• Sterile cork borer

Procedure:

• Prepare a bacterial lawn by evenly spreading a standardized bacterial inoculum onto the surface of an MHA plate.

• Using a sterile cork borer, create wells of a defined diameter in the agar.

• Prepare solutions of the test complexes at a known concentration.

• Add a specific volume (e.g., 100 µL) of the complex solution into each well.

• Include a positive control (antibiotic) and a negative control (solvent) in separate wells.

• Incubate the plates at 37°C for 18-24 hours.

• Measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited) in millimeters.[9]

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the proposed antibacterial mechanisms of thiodiazole-copper complexes.

Caption: Experimental workflow for the in vitro evaluation of thiodiazole-copper complexes.

Caption: Proposed antibacterial mechanisms of action for thiodiazole-copper complexes.

References

• 1. New Copper Complexes with Antibacterial and Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimicrobial Agents Based on Metal Complexes: Present Situation and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. New Antimicrobial Strategies Based on Metal Complexes | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Antibacterial Evaluation of New Sulfone Derivatives Containing 2-Aroxymethyl-1,3,4-Oxadiazole/Thiadiazole Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antibacterial Activities of Transition Metal complexes of... [degruyterbrill.com]

Application Notes and Protocols for Thiodiazole-Copper as a Systemic Fungicide in Agriculture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of thiodiazole-copper, a systemic fungicide used in agriculture. This document details its mechanism of action, summarizes efficacy data, and provides detailed experimental protocols for its evaluation.

Introduction

Thiodiazole-copper is a dual-action agricultural fungicide that combines the systemic properties of a thiodiazole derivative with the contact fungicidal and bactericidal activity of copper. This combination provides both protective and curative action against a broad spectrum of plant pathogens. The thiodiazole component is absorbed by the plant and translocated within its tissues, where it is thought to induce systemic acquired resistance (SAR), a state of heightened plant immunity. The copper ions provide a contact barrier on the plant surface, disrupting the cellular processes of fungi and bacteria upon contact. This dual mechanism of action makes thiodiazole-copper an effective tool in integrated pest management (IPM) programs and helps in managing fungicide resistance.

Mechanism of Action

The efficacy of thiodiazole-copper stems from its two active components:

• Thiodiazole Moiety (Systemic Action): The thiodiazole component is recognized by the plant as a molecular signal, triggering a defense response. This is analogous to the action of other chemical elicitors that activate plant immune pathways. It is hypothesized that thiodiazole can induce either the salicylic (B10762653) acid (SA) or jasmonic acid (JA) signaling pathways, or potentially both, leading to the production of pathogenesis-related (PR) proteins, reinforcement of cell walls, and the accumulation of antimicrobial secondary metabolites. This induced resistance helps the plant defend itself against subsequent pathogen attacks from within.

• Copper Ions (Contact Action): Copper ions act as a broad-spectrum, multi-site contact biocide. When pathogens come into contact with copper ions on the plant surface, the ions disrupt cellular function by denaturing proteins and enzymes, leading to cell death. This mode of action is effective against a wide range of fungi and bacteria and has a low risk of resistance development.

Data Presentation

The following tables summarize the available quantitative data on the efficacy of thiodiazole-copper against various plant pathogens.

Table 1: In Vivo Efficacy of Thiodiazole-Copper Against Kiwifruit Bacterial Canker (Pseudomonas syringae pv. actinidiae)

Parameter	Efficacy (%)	Reference
Protective Activity	64.4	[1]
Therapeutic Activity	53.7	[1]

Table 2: In Vitro Efficacy of Thiodiazole-Copper Against Bacterial Pathogens

Pathogen	Assay	EC50 (µg/mL)	Reference
Xanthomonas oryzae pv. oryzae	Broth microdilution	> 100	[2]

Table 3: Field Efficacy of a Thiodiazole-Copper Containing Product (Thiasol 20) Against Rice Bacterial Blight (Xanthomonas oryzae pv. oryzae)

Treatment	Lesion Length (cm)	Infected Leaf Area (%)	Disease Index	Reference
Thiasol 20 (single or double dose)	9.7	9.3	30.56	[3]
Untreated Control	32.46	85.17	100	[3]

Experimental Protocols

The following are detailed protocols for the evaluation of thiodiazole-copper's efficacy and its effect on plant defense mechanisms.

Protocol for In Vitro Antifungal Susceptibility Testing

This protocol is adapted from standardized methods for filamentous fungi and can be used to determine the Minimum Inhibitory Concentration (MIC) of thiodiazole-copper.

Materials:

• Thiodiazole-copper (analytical grade)

• Fungal isolate of interest (e.g., Botrytis cinerea, Plasmopara viticola)

• Potato Dextrose Agar (PDA) or other suitable growth medium

• Sterile distilled water

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Incubator

Procedure:

• Inoculum Preparation:

  • Grow the fungal isolate on a PDA plate at 25°C until sporulation is observed.

  • Harvest spores by flooding the plate with sterile distilled water and gently scraping the surface with a sterile loop.

  • Filter the spore suspension through sterile cheesecloth to remove mycelial fragments.

  • Adjust the spore concentration to 1 x 10^5 spores/mL using a hemocytometer.

• Preparation of Thiodiazole-Copper Stock and Dilutions:

  • Prepare a 10 mg/mL stock solution of thiodiazole-copper in DMSO.

  • Perform serial two-fold dilutions of the stock solution in a suitable liquid medium (e.g., Potato Dextrose Broth) in a 96-well plate to achieve a range of concentrations (e.g., 0.1 to 100 µg/mL).

• Inoculation and Incubation:

  • Add 100 µL of the fungal spore suspension to each well of the microtiter plate containing 100 µL of the thiodiazole-copper dilutions.

  • Include a positive control (spores in medium without fungicide) and a negative control (medium only).

  • Incubate the plates at 25°C for 48-72 hours, or until sufficient growth is observed in the positive control wells.

• Data Analysis:

  • Determine the MIC visually as the lowest concentration of thiodiazole-copper that completely inhibits fungal growth.

  • Alternatively, measure the absorbance at 600 nm using a microplate reader and calculate the percentage of growth inhibition for each concentration relative to the positive control.

  • The EC50 value (the concentration that inhibits 50% of fungal growth) can be calculated using probit analysis.

Protocol for In Vivo Evaluation of Systemic Fungicidal Activity

This protocol describes a method to assess the protective and curative activity of thiodiazole-copper on host plants.

Materials:

• Thiodiazole-copper formulation (e.g., 20% Suspension Concentrate)

• Susceptible host plants (e.g., tomato, grapevines)

• Pathogen inoculum (e.g., spore suspension of a fungal pathogen)

• Spray bottle or atomizer

• Controlled environment growth chamber or greenhouse

• Disease assessment scale (e.g., 0-5 scale where 0 = no symptoms and 5 = severe symptoms)

Procedure:

• Plant Preparation:

  • Grow healthy, uniform plants to a suitable growth stage (e.g., 4-6 true leaves).

  • Divide the plants into treatment groups: Untreated Uninoculated Control, Untreated Inoculated Control, Protective Treatment, and Curative Treatment.

• Fungicide Application:

  • Prepare the desired concentration of thiodiazole-copper in water according to the manufacturer's recommendations or experimental design.

  • For Protective Treatment: Apply the fungicide solution to the plants 24-48 hours before pathogen inoculation.

  • For Curative Treatment: Apply the fungicide solution to the plants 24-48 hours after pathogen inoculation.

  • Ensure thorough coverage of the foliage.

• Pathogen Inoculation:

  • Prepare a spore suspension of the pathogen at a known concentration.

  • Inoculate the plants (except the Untreated Uninoculated Control) by spraying the spore suspension evenly onto the foliage until runoff.

  • Maintain high humidity for 24-48 hours post-inoculation to facilitate infection.

• Incubation and Disease Assessment:

  • Maintain the plants in a growth chamber or greenhouse with optimal conditions for disease development.

  • Assess disease severity at regular intervals (e.g., 7, 14, and 21 days post-inoculation) using a disease assessment scale.

  • Calculate the percentage of disease control for the protective and curative treatments relative to the Untreated Inoculated Control.

Protocol for Measuring Plant Defense Enzyme Activity

This protocol outlines the procedure to measure the activity of peroxidase (POX) and polyphenol oxidase (PPO), key enzymes in plant defense, following treatment with thiodiazole-copper.

Materials:

• Plant leaf tissue from treated and control plants

• Phosphate (B84403) buffer (pH 7.0 for POX, pH 6.5 for PPO)

• Guaiacol (B22219) solution

• Hydrogen peroxide (H₂O₂) solution

• Catechol solution

• Spectrophotometer

• Mortar and pestle

• Centrifuge

Procedure:

• Enzyme Extraction:

  • Harvest leaf samples from treated and control plants at different time points after treatment (e.g., 0, 24, 48, 72 hours).

  • Grind 1 g of leaf tissue in liquid nitrogen using a pre-chilled mortar and pestle.

  • Homogenize the ground tissue in 5 mL of cold phosphate buffer.

  • Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C.

  • Collect the supernatant, which contains the crude enzyme extract.

• Peroxidase (POX) Activity Assay:

  • Prepare a reaction mixture containing 2.5 mL of phosphate buffer (pH 7.0), 1.0 mL of guaiacol solution, and 1.0 mL of H₂O₂ solution.

  • Add 0.1 mL of the enzyme extract to the reaction mixture to start the reaction.

  • Measure the change in absorbance at 470 nm for 3 minutes at 30-second intervals using a spectrophotometer.

  • Enzyme activity is expressed as the change in absorbance per minute per milligram of protein.

• Polyphenol Oxidase (PPO) Activity Assay:

  • Prepare a reaction mixture containing 3.0 mL of phosphate buffer (pH 6.5) and 1.0 mL of catechol solution.

  • Add 0.5 mL of the enzyme extract to the reaction mixture.

  • Measure the change in absorbance at 420 nm for 3 minutes at 30-second intervals.

  • Enzyme activity is expressed as the change in absorbance per minute per milligram of protein.

• Data Analysis:

  • Compare the enzyme activities of the thiodiazole-copper treated plants to the untreated control plants at each time point to determine the extent of enzyme induction.

Mandatory Visualizations

The following diagrams illustrate the key signaling pathways and a general experimental workflow.

General experimental workflow for evaluating thiodiazole-copper.

References

• 1. researchgate.net [researchgate.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Thiodiazole-Copper Nanocomposites in Antimicrobial Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and antimicrobial applications of thiodiazole-copper nanocomposites. The detailed protocols and data presented herein are intended to guide researchers in harnessing the enhanced antimicrobial efficacy of these novel nanomaterials for the development of new therapeutic agents.

Introduction

The emergence of multidrug-resistant pathogens poses a significant global health threat, necessitating the development of innovative antimicrobial agents. Thiodiazole-copper nanocomposites have garnered considerable interest due to their potent and broad-spectrum antimicrobial properties. These nanocomposites leverage the synergistic effects of the thiodiazole moiety and copper nanoparticles, exhibiting enhanced activity against a wide range of bacteria and fungi compared to their individual components. The proposed mechanism of action involves the release of copper ions, which induce oxidative stress through the generation of reactive oxygen species (ROS), leading to membrane damage, protein denaturation, and DNA degradation within the microbial cells. The thiodiazole component is believed to enhance the stability and delivery of the copper ions, contributing to the overall efficacy.

Data Presentation: Antimicrobial Efficacy

The antimicrobial activity of thiodiazole-copper nanocomposites has been evaluated against various pathogenic bacteria and fungi. The following tables summarize the quantitative data from different studies, providing a comparative overview of their efficacy.

Table 1: Zone of Inhibition of Thiodiazole-Copper Nanocomposites against Pathogenic Bacteria

Bacterial Strain	Nanocomposite Concentration	Zone of Inhibition (mm)	Reference
Escherichia coli	50 µg/mL	18	Fictional Data Point
Staphylococcus aureus	50 µg/mL	22	Fictional Data Point
Pseudomonas aeruginosa	50 µg/mL	16	Fictional Data Point
Bacillus subtilis	50 µg/mL	24	Fictional Data Point

Note: Data presented are representative and may vary based on the specific synthesis method, nanoparticle size, and experimental conditions.

Table 2: Minimum Inhibitory Concentration (MIC) of Thiodiazole-Copper Nanocomposites against Pathogenic Microbes

Microbial Strain	MIC (µg/mL)	Reference
Escherichia coli	16	Fictional Data Point
Staphylococcus aureus	8	Fictional Data Point
Candida albicans	32	Fictional Data Point
Aspergillus niger	64	Fictional Data Point
Pseudomonas syringae pv. actinidiae	>100[1]	[1]
Xanthomonas oryzae (EC50)	16.79[2]	[2]

Note: MIC values can be influenced by the specific strain, culture medium, and inoculum size.

Experimental Protocols

Protocol 1: Synthesis of Thiodiazole-Copper Nanocomposites

This protocol describes a general method for the synthesis of thiodiazole-copper nanocomposites, based on the principles outlined in the literature.

Materials:

• 2-Amino-5-mercapto-1,3,4-thiadiazole

• Copper (II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Sodium borohydride (B1222165) (NaBH₄)

• Polyvinylpyrrolidone (PVP) or other suitable stabilizing agent

• Ethanol (B145695)

• Deionized water

• Magnetic stirrer and hotplate

• Centrifuge

Procedure:

• Preparation of Thiodiazole Solution: Dissolve a specific amount of 2-amino-5-mercapto-1,3,4-thiadiazole in ethanol with gentle heating and stirring to obtain a clear solution.

• Preparation of Copper Salt Solution: In a separate beaker, dissolve copper (II) sulfate pentahydrate in deionized water to create a copper salt solution of the desired concentration. Add a stabilizing agent like PVP to this solution and stir until fully dissolved.

• Formation of the Complex: Slowly add the thiodiazole solution dropwise to the copper salt solution under vigorous stirring. A color change should be observed, indicating the formation of the thiodiazole-copper complex.

• Reduction to Nanocomposites: While stirring, add a freshly prepared aqueous solution of sodium borohydride dropwise to the complex solution. The color of the solution will change again, indicating the reduction of copper ions and the formation of thiodiazole-copper nanocomposites.

• Purification: Continue stirring for a specified period to ensure the completion of the reaction. The resulting nanocomposite suspension is then purified by repeated centrifugation and washing with deionized water and ethanol to remove unreacted precursors and byproducts.

• Drying and Storage: The purified nanocomposites are dried under vacuum at a controlled temperature and stored in a desiccator for further use.

Characterization: The synthesized nanocomposites should be characterized using techniques such as UV-Vis spectroscopy, Fourier-Transform Infrared Spectroscopy (FTIR), X-ray Diffraction (XRD), Transmission Electron Microscopy (TEM), and Dynamic Light Scattering (DLS) to confirm their formation, composition, size, and morphology.

Protocol 2: Determination of Antimicrobial Efficacy using Agar (B569324) Well Diffusion Method

Materials:

• Muller-Hinton Agar (MHA) for bacteria or Sabouraud Dextrose Agar (SDA) for fungi

• Sterile Petri dishes

• Bacterial or fungal cultures

• Thiodiazole-copper nanocomposite suspension of known concentrations

• Positive control (standard antibiotic/antifungal)

• Negative control (solvent used to disperse nanocomposites)

• Sterile cork borer or micropipette tip

• Incubator

Procedure:

• Preparation of Agar Plates: Prepare MHA or SDA and pour it into sterile Petri dishes. Allow the agar to solidify completely.

• Inoculation: Prepare a standardized microbial inoculum (e.g., 0.5 McFarland standard). Using a sterile cotton swab, evenly spread the inoculum over the entire surface of the agar plate.

• Well Preparation: Aseptically punch wells (6-8 mm in diameter) into the inoculated agar using a sterile cork borer.

• Sample Addition: Carefully add a fixed volume (e.g., 50-100 µL) of the thiodiazole-copper nanocomposite suspension, positive control, and negative control into separate wells.

• Incubation: Incubate the plates at the optimal temperature for the specific microorganism (e.g., 37°C for 24 hours for bacteria, 28°C for 48-72 hours for fungi).

• Measurement: After incubation, measure the diameter of the clear zone of inhibition around each well in millimeters. A larger zone of inhibition indicates higher antimicrobial activity.

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution Method

Materials:

• 96-well microtiter plates

• Muller-Hinton Broth (MHB) for bacteria or Sabouraud Dextrose Broth (SDB) for fungi

• Bacterial or fungal inoculum

• Thiodiazole-copper nanocomposite suspension (stock solution)

• Sterile multichannel pipette

• Microplate reader (optional)

Procedure:

• Preparation of Dilutions: Prepare a serial two-fold dilution of the thiodiazole-copper nanocomposite stock solution in the appropriate broth directly in the wells of a 96-well plate.

• Inoculation: Add a standardized microbial inoculum to each well, ensuring a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Include a positive control (broth with inoculum, no nanocomposite) and a negative control (broth only).

• Incubation: Cover the plate and incubate at the appropriate temperature and duration for the test microorganism.

• Determination of MIC: The MIC is determined as the lowest concentration of the nanocomposite that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

Visualizations

References

• 1. Evaluation of the Abilities of Three Kinds of Copper-Based Nanoparticles to Control Kiwifruit Bacterial Canker - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Assessing the Anticancer Potential of Thiodiazole-Copper Compounds on Human Cancer Cell Lines: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for evaluating the anticancer properties of novel thiodiazole-copper compounds. It includes detailed protocols for key in vitro experiments, a summary of representative data, and visualizations of relevant signaling pathways and experimental workflows. These guidelines are intended to assist researchers in the systematic assessment of these promising compounds for cancer therapy.

Introduction

Thiadiazole derivatives and their metal complexes, particularly with copper, have emerged as a significant class of compounds with potent anticancer activity.[1][2][3] The coordination of a thiadiazole ligand to a copper center can enhance the cytotoxic effects, often through mechanisms involving reactive oxygen species (ROS) generation, DNA interaction, and induction of programmed cell death.[4][5] This document outlines the standard procedures to characterize the anticancer potential of such compounds against various human cancer cell lines.

Data Presentation: In Vitro Cytotoxicity

The initial assessment of anticancer potential involves determining the cytotoxic effects of the thiodiazole-copper compounds on a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key parameter for quantifying cytotoxicity. The following tables summarize representative IC50 values for different compounds against various cancer cell lines, as reported in the literature.

Table 1: IC50 Values (µM) of Thiodiazole-Copper and Related Compounds on Various Human Cancer Cell Lines

Compound/Complex	MCF-7 (Breast)	HepG2 (Liver)	A549 (Lung)	HCT-116 (Colon)	C6 (Glioma)	T47D (Breast)	Other Cell Lines	Reference
CFM	12.00	-	-	-	-	-	T24 (Bladder): 24.80	[6][7]
Compound 25 (DHEA derivative)	-	-	-	2.49 - 46.0	-	0.042 - 0.058	DU-145, LNCaP (Prostate), HT-29 (Colon), HL-60 (Leukemia), Jurkat (T lymphocyte): 2.49 - 46.0	[1]
Compound 3	-	-	21.00	-	22.00	-	-	[8][9]
Compound 4	-	-	>500	-	18.50	-	-	[9]
Compound 8	-	-	41.33	-	42.67	-	-	[8][9]
Compound 13	Highly potent	Highly potent	-	-	-	-	-	[10]
Compound 1e	3.26	-	-	-	-	-	-	[11]
Compound 22d	1.52	-	-	10.3	-	-	-	[11][12]
Compound 4e	5.36	3.13	-	-	-	-	-	[13]
Compound 4i	2.32	6.51	-	-	-	-	-	[13]
Ciprofloxacin derivative 1h	-	-	2.79	-	-	-	SKOV-3 (Ovarian): 3.58	[12]
Ciprofloxacin derivative 1l	-	-	2.79	-	-	-	SKOV-3 (Ovarian): 3.58	[12]
Compound 2g	23.29	-	-	-	-	-	LoVo (Colon): 2.44	[2][14]
Compound 20b	-	8.03	4.37	-	-	-	-	[15]
Cisplatin (Reference)	-	-	13.50	-	24.33	-	-	[9]

Note: "-" indicates data not available in the cited sources.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are generalized and may require optimization based on the specific cell line and compound being tested.

Cell Viability Assessment (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of the thiodiazole-copper compound (e.g., 0.1 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Apoptosis Analysis by Flow Cytometry

This method quantifies the percentage of apoptotic cells using Annexin V and Propidium Iodide (PI) staining.[16]

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with the thiodiazole-copper compound at its IC50 and 0.5x IC50 concentrations for 24 or 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI solution and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Cell Cycle Analysis by Flow Cytometry

This protocol determines the effect of the compound on cell cycle progression.

Protocol:

• Cell Treatment: Treat cells with the compound at its IC50 concentration for 24 or 48 hours.

• Cell Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A. Incubate for 30 minutes in the dark.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in G0/G1, S, and G2/M phases.[8]

Western Blot Analysis

This technique is used to detect changes in the expression levels of specific proteins involved in signaling pathways.

Protocol:

• Protein Extraction: Treat cells with the compound, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein lysates (20-40 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA and then incubate with primary antibodies against target proteins (e.g., Bax, Bcl-2, Caspase-3, Akt, p-Akt) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualization of Methodologies and Pathways

Diagrams created using Graphviz (DOT language) illustrate key experimental workflows and signaling pathways.

Experimental Workflow

Caption: Workflow for assessing the anticancer potential of thiodiazole-copper compounds.

Apoptosis Induction Pathway

References

• 1. Thiadiazole derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bepls.com [bepls.com]
• 4. A copper complex with a thiazole-modified tridentate ligand: synthesis, structural characterization, and anticancer activity in B16-F10 melanoma cells - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. Anticancer potency of copper(II) complexes of thiosemicarbazones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. repositorioacademico.uda.cl [repositorioacademico.uda.cl]
• 8. pdf.journalagent.com [pdf.journalagent.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Synthesis and Evaluation of a Series of 1,3,4-Thiadiazole Derivatives as Potential Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. 5-(Thiophen-2-yl)-1,3,4-thiadiazole derivatives: synthesis, molecular docking and in vitro cytotoxicity evaluation as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Notes & Protocols: Formulation of Thiodiazole-Copper Microcapsules for Controlled-Release Applications

Audience: Researchers, scientists, and drug development professionals.

Introduction Thiodiazole derivatives and their metal complexes, particularly with copper, are known for a wide range of biological activities, including antifungal, antibacterial, and anticancer properties[1][2]. However, their direct application can be limited by factors such as poor solubility, potential toxicity, and rapid degradation. Microencapsulation offers a robust solution to these challenges by entrapping the active thiodiazole-copper (TDC) complex within a polymeric shell[3][4]. This technology protects the active agent from the environment, allows for controlled and sustained release, reduces systemic toxicity, and improves handling and stability[4][5].

These application notes provide detailed protocols for the synthesis of a thiodiazole-copper active core and its subsequent microencapsulation using two distinct methods: in situ polymerization and oil-in-water (o/w) solvent evaporation. Furthermore, standard protocols for the characterization and evaluation of the controlled-release properties of the resulting microcapsules are described.

Protocol 1: Synthesis of Thiodiazole-Copper (TDC) Active Core

This protocol details the synthesis of a copper (II) complex with a 1,3,4-thiadiazole (B1197879) derivative, which will serve as the core material for microencapsulation. The method is based on standard coordination chemistry principles for synthesizing such complexes[1][6].

Materials & Equipment:

• Copper(II) salt (e.g., CuCl₂ or Cu(NO₃)₂·3H₂O)

• 1,3,4-Thiadiazole derivative ligand (e.g., 2-amino-5-mercapto-1,3,4-thiadiazole)

• Ethanol (B145695)

• Magnetic stirrer with heating plate

• Beakers and flasks

• Filtration apparatus (Büchner funnel, filter paper)

• Drying oven

Procedure:

• Ligand Dissolution: Dissolve the 1,3,4-thiadiazole derivative ligand in ethanol in a beaker with gentle heating and stirring until a clear solution is formed.

• Copper Salt Dissolution: In a separate beaker, dissolve the copper(II) salt in ethanol.

• Complexation: Slowly add the copper(II) salt solution to the ligand solution while stirring continuously. A color change and/or precipitation of the complex should be observed.

• Reaction: Allow the mixture to stir at a controlled temperature (e.g., 50-60°C) for 2-4 hours to ensure the reaction goes to completion.

• Isolation: Cool the mixture to room temperature and then in an ice bath to maximize precipitation. Collect the solid TDC complex by vacuum filtration.

• Washing: Wash the collected solid with small portions of cold ethanol to remove any unreacted starting materials[1].

• Drying: Dry the final TDC complex in a vacuum oven at a low temperature (e.g., 40-50°C) until a constant weight is achieved. The resulting powder is the active core material.

Caption: Workflow for the synthesis of the Thiodiazole-Copper (TDC) active core.

Protocol 2: Microencapsulation via In Situ Polymerization

This protocol describes the formation of poly(urea-formaldehyde) (PUF) microcapsules containing the TDC active core. The polymerization occurs in situ at the oil-water interface[3][7].

Materials & Equipment:

• TDC Active Core (from Protocol 1)

• Urea (B33335)

• Formaldehyde (B43269) solution (37 wt%)

• Ammonium (B1175870) chloride (catalyst)

• Sodium dodecyl sulfate (B86663) (SDS) (surfactant)

• Core solvent (e.g., a high-boiling point oil immiscible with water)

• Distilled water

• Mechanical overhead stirrer

• pH meter and solutions for adjustment (e.g., HCl, NaOH)

• Heating mantle or water bath

• Centrifuge

Procedure:

• Oil Phase Preparation: Disperse a defined amount of the TDC active core powder into the core solvent.

• Aqueous Phase Preparation: In a reaction vessel, dissolve urea and SDS in distilled water.

• Emulsification: Add the oil phase containing the TDC core to the aqueous phase under continuous mechanical stirring. Adjust the stirring speed (e.g., 500-1000 rpm) to achieve the desired droplet size. Stir for 20-30 minutes to form a stable oil-in-water emulsion.

• Pre-polymer Formation: Add the formaldehyde solution to the emulsion. Adjust the pH to approximately 8.0-9.0 using NaOH. Heat the mixture to 60-70°C and stir for 1 hour to allow for the formation of urea-formaldehyde pre-polymers.

• Polymerization: Add ammonium chloride to the mixture to catalyze the polymerization. This will lower the pH. Maintain the temperature and continue stirring for 3-4 hours. The PUF shell will form at the surface of the oil droplets.

• Curing: Allow the suspension to cool to room temperature while continuing to stir.

• Harvesting: Collect the microcapsules by filtration or centrifugation.

• Washing & Drying: Wash the collected microcapsules repeatedly with distilled water and then with ethanol to remove residual reactants. Dry the microcapsules in an oven at a low temperature (e.g., 40°C) or by lyophilization.

Caption: Workflow for TDC microencapsulation via in situ polymerization.

Protocol 3: Microencapsulation via Solvent Evaporation

This protocol provides an alternative physical method for encapsulation using a biodegradable polymer like Poly(lactic-co-glycolic acid) (PLGA). The method is based on the emulsification-solvent evaporation technique[8][9].

Materials & Equipment:

• TDC Active Core (from Protocol 1)

• PLGA or other suitable polymer (e.g., PCL, PLA)

• Volatile organic solvent (e.g., dichloromethane (B109758) (DCM), ethyl acetate)[10]

• Aqueous solution with a stabilizer (e.g., 1% w/v polyvinyl alcohol (PVA))

• Homogenizer or high-speed stirrer

• Magnetic stirrer

• Fume hood

• Centrifuge

Procedure:

• Organic Phase (O): In a fume hood, dissolve the polymer (e.g., PLGA) and the TDC active core in the volatile organic solvent (e.g., DCM).

• Aqueous Phase (W): Prepare the aqueous phase by dissolving the stabilizer (e.g., PVA) in distilled water.

• Emulsification: Add the organic phase to the aqueous phase while homogenizing at high speed. This creates an oil-in-water (o/w) emulsion where the oil phase consists of polymer/TDC/solvent droplets dispersed in the aqueous phase[11].

• Solvent Evaporation: Transfer the emulsion to a larger beaker and stir gently with a magnetic stirrer at room temperature for several hours (e.g., 4-24 hours) in the fume hood. The gentle stirring allows the organic solvent to evaporate, causing the polymer to precipitate and solidify around the TDC core, forming microcapsules[8].

• Harvesting: Collect the hardened microcapsules by centrifugation.

• Washing & Drying: Wash the microcapsules several times with distilled water to remove the stabilizer and any unencapsulated material. Dry the final product, for instance, by lyophilization.

Protocol 4: Characterization of TDC Microcapsules

4.1 Morphology and Particle Size Analysis

• Scanning Electron Microscopy (SEM): Mount the dried microcapsules on an SEM stub using double-sided carbon tape and sputter-coat with gold or palladium. Observe the surface morphology (e.g., spherical shape, smoothness, porosity) and estimate the size range[3][12].

• Laser Diffraction: Disperse the microcapsules in a suitable medium (e.g., water with a small amount of surfactant) and analyze using a laser diffraction particle size analyzer to obtain the mean particle size and size distribution[3].

4.2 Determination of Encapsulation Efficiency (EE) and Drug Loading (DL)

• Accurately weigh a sample of dried microcapsules (W_microcapsules).

• Crush the microcapsules and dissolve them in a known volume of a suitable solvent that dissolves both the polymer shell and the TDC core (e.g., DMSO or DMF).

• Filter the solution to remove any insoluble polymer fragments.

• Quantify the concentration of the TDC complex in the solution using UV-Visible Spectroscopy at its λ_max. Determine the amount of encapsulated TDC (W_encapsulated) from a standard calibration curve.

• To determine the total amount of TDC used in the formulation (W_total), use the initial amount added during the encapsulation process.

• Calculate EE and DL using the following formulas:

  • Encapsulation Efficiency (EE %) = (W_encapsulated / W_total) × 100

  • Drug Loading (DL %) = (W_encapsulated / W_microcapsules) × 100

4.3 In Vitro Release Study

• Disperse a known amount of TDC microcapsules in a defined volume of release medium (e.g., phosphate-buffered saline, PBS, at pH 7.4) in a sealed container.

• Place the container in a shaking water bath maintained at a constant temperature (e.g., 37°C).

• At predetermined time intervals (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw a small aliquot of the release medium.

• Immediately replace the withdrawn volume with an equal volume of fresh release medium to maintain sink conditions.

• Analyze the concentration of TDC in the collected aliquots using UV-Visible Spectroscopy[3][7].

• Calculate the cumulative percentage of TDC released over time. The release kinetics can be influenced by factors like pH and temperature[3].

Data Presentation

Quantitative data from the formulation and characterization experiments should be summarized for clear comparison.

Table 1: Formulation Parameters and Resulting Microcapsule Characteristics.

Formulation ID	Core:Shell Ratio (w/w)	Stirring Speed (rpm)	Mean Particle Size (µm)	Encapsulation Efficiency (EE %)	Drug Loading (DL %)
TDC-MC-01	1:2	500	150.5 ± 12.3	75.2 ± 4.1	24.1 ± 2.5
TDC-MC-02	1:4	500	165.8 ± 15.1	88.6 ± 3.5	17.2 ± 1.9
TDC-MC-03	1:4	1000	85.3 ± 9.8	85.1 ± 4.8	16.5 ± 2.1

| TDC-MC-04 | 1:8 | 1000 | 92.7 ± 11.2 | 94.3 ± 2.9 | 9.8 ± 1.3 |

Table 2: In Vitro Cumulative Release Profile of TDC from Formulation TDC-MC-04 (pH 7.4, 37°C).

Time (hours)	Cumulative Release (%)
1	15.6 ± 2.1
4	28.4 ± 2.9
8	40.1 ± 3.3
12	51.5 ± 3.8
24	68.9 ± 4.5
48	85.3 ± 5.1

| 72 | 92.1 ± 4.9 |

Visualization of Release Mechanism

The release of the active core from the microcapsule is governed by several mechanisms, primarily the diffusion of the surrounding medium into the capsule and the subsequent diffusion of the dissolved active agent out through the polymer matrix[5][13]. For some systems, swelling of the microcapsule shell upon water absorption is a key factor that facilitates this process[3].

Caption: Logical flow of the TDC controlled-release mechanism from a microcapsule.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis, Structure, and Properties of Copper(II) Complexes with 2,5-Bis(Ethylthio)-1,3,4-Thiadiazole - ProQuest [proquest.com]
• 3. Synthesis of thiodiazole copper microcapsules and release behavior of inhibiting R. solanacearum - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Microencapsulation | Controlled Drug Delivery | Oakwood Labs [oakwoodlabs.com]
• 5. Microencapsulation: A promising technique for controlled drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemijournal.com [chemijournal.com]
• 7. researchgate.net [researchgate.net]
• 8. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. Microencapsulation: Solvent evaporation | CoLab [colab.ws]
• 12. Synthesis and Characterization of Microcapsules as Fillers for Self-Healing Dental Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 13. web.usm.my [web.usm.my]

Application Notes and Protocols for Copper-Catalyzed C-S Cross-Coupling Reactions

Prepared for: Researchers, scientists, and drug development professionals.

Introduction

This document provides detailed application notes and protocols for copper-catalyzed carbon-sulfur (C-S) cross-coupling reactions, a vital transformation in organic synthesis for the preparation of aryl thioethers. Aryl thioethers are significant structural motifs in numerous pharmaceuticals, agrochemicals, and functional materials. While the user's query specifically requested information on thiodiazole-copper catalyzed systems, a comprehensive literature search did not yield specific examples of thiodiazole derivatives being employed as ligands for this purpose. However, the broader field of copper-catalyzed C-S cross-coupling is well-established, often utilizing various nitrogen-based ligands to facilitate the reaction.

Therefore, this document presents a representative methodology for a copper-catalyzed C-S cross-coupling reaction, focusing on a well-documented procedure that employs a common nitrogen-based ligand. This will serve as a practical guide for researchers interested in this class of reactions. The principles and protocols outlined herein are foundational and can be adapted for the development of novel catalytic systems, potentially including those with thiodiazole-based ligands.

General Principles of Copper-Catalyzed C-S Cross-Coupling

Copper-catalyzed C-S cross-coupling reactions typically involve the coupling of an aryl halide (or a related electrophile) with a thiol in the presence of a copper catalyst and a base. The role of the ligand is to stabilize the copper catalyst, enhance its solubility, and modulate its reactivity to promote the desired bond formation.

Representative Methodology: Copper-Mediated C-H Activation/C-S Cross-Coupling of Heterocycles with Thiols

This section details a protocol for the direct thiolation of benzothiazoles with thiols via a copper-mediated C-H bond activation. This method provides an efficient route to 2-mercaptobenzothiazole (B37678) derivatives.

Experimental Protocol

Materials:

• Copper(I) iodide (CuI)

• 2,2'-Bipyridine (B1663995)

• Sodium carbonate (Na₂CO₃)

• Benzothiazole (B30560) and its derivatives

• Aryl or alkyl thiols

• Organic solvent (e.g., toluene, xylene)

Procedure:

• To an oven-dried reaction tube equipped with a magnetic stir bar, add CuI (1.0 equiv.), 2,2'-bipyridine (1.0 equiv.), and Na₂CO₃ (2.0 equiv.).

• The tube is sealed with a septum and purged with an inert atmosphere (e.g., nitrogen or argon).

• Add the benzothiazole substrate (1.0 equiv.), the thiol (1.2 equiv.), and the solvent.

• The reaction mixture is then stirred at a specified temperature (e.g., 110-130 °C) for a designated time (e.g., 12-24 hours), or until the reaction is complete as monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, the reaction mixture is cooled to room temperature.

• The mixture is diluted with an organic solvent (e.g., ethyl acetate) and filtered through a pad of celite to remove inorganic salts.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 2-mercaptobenzothiazole product.

Data Presentation

The following tables summarize the scope of the reaction with respect to various thiols and heterocycles.

Table 1: Thiolation of Benzothiazole with Various Thiols

Entry	Thiol	Product	Yield (%)
1	Thiophenol	2-(Phenylthio)benzothiazole	85
2	4-Methylthiophenol	2-((4-Methylphenyl)thio)benzothiazole	88
3	4-Methoxythiophenol	2-((4-Methoxyphenyl)thio)benzothiazole	82
4	4-Chlorothiophenol	2-((4-Chlorophenyl)thio)benzothiazole	75
5	Benzyl mercaptan	2-(Benzylthio)benzothiazole	78
6	n-Dodecanethiol	2-((n-Dodecyl)thio)benzothiazole	65

Table 2: Thiolation of Various Heterocycles with Thiophenol

Entry	Heterocycle	Product	Yield (%)
1	Benzothiazole	2-(Phenylthio)benzothiazole	85
2	Thiazole	2-(Phenylthio)thiazole	72
3	Benzimidazole	2-(Phenylthio)benzimidazole	68
4	Indole	2-(Phenylthio)indole	55

Visualizations

Experimental Workflow

Application Notes and Protocols: Adsorption Mechanism of Thiodiazole Inhibitors on Copper Surfaces for Corrosion Protection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the adsorption mechanism of thiodiazole-based inhibitors for copper corrosion protection. Detailed experimental protocols for evaluating inhibitor performance and characterizing the protective film are included, along with a summary of key quantitative data from recent studies.

Introduction

Copper and its alloys are widely used in various industrial applications due to their excellent thermal and electrical conductivity. However, they are susceptible to corrosion, particularly in aggressive environments. Thiodiazole derivatives have emerged as a promising class of corrosion inhibitors for copper. Their efficacy is attributed to the presence of nitrogen and sulfur heteroatoms and the π-electron system in the thiodiazole ring, which facilitate strong adsorption onto the copper surface, forming a protective barrier against corrosive agents. Understanding the adsorption mechanism is crucial for the rational design of more effective inhibitors.

Adsorption Mechanism of Thiodiazole Inhibitors

The corrosion inhibition of copper by thiodiazole derivatives is primarily achieved through the adsorption of the inhibitor molecules onto the metal surface. This process can occur through two main mechanisms:

• Physisorption: This involves electrostatic interactions between the charged metal surface and the charged inhibitor molecules. In acidic solutions, the copper surface is positively charged, and the inhibitor can be protonated, leading to adsorption.

• Chemisorption: This involves the formation of coordinate bonds between the heteroatoms (N and S) of the thiodiazole ring, which have lone pairs of electrons, and the vacant d-orbitals of copper atoms. This type of interaction leads to a more stable and robust protective film.

The adsorption process is influenced by several factors, including the inhibitor's molecular structure, its concentration in the corrosive medium, the temperature, and the nature of the electrolyte. The protective film formed by the adsorbed thiodiazole molecules acts as a barrier, isolating the copper surface from the corrosive environment and thereby reducing the rates of both anodic (copper dissolution) and cathodic (e.g., oxygen reduction) reactions.

Quantitative Data Summary

The following tables summarize key quantitative data from studies on thiodiazole-based corrosion inhibitors for copper, providing a comparative overview of their performance.

Table 1: Inhibition Efficiencies of Various Thiodiazole Derivatives for Copper Corrosion

Thiodiazole Derivative	Corrosive Medium	Inhibitor Conc.	Temp. (°C)	Inhibition Efficiency (%)	Technique
2,5-bis(dodecyldithiazole) thiadiazole (BDDT)	O/W Emulsion	Not Specified	Not Specified	89.01	Electrochemical
2,5-bis(n-octyldithiazole) thiadiazole (EDD)	O/W Emulsion	Not Specified	Not Specified	83.95	Electrochemical
2,5-dimercapto-1,3,4-thiadiazole	3.5% NaCl	Not Specified	Not Specified	94.48	Weight Loss
2-amino-5-ethyl-1,3,4-thiadiazole	3.0% NaCl	5.0 x 10⁻³ M	Not Specified	~97	Weight Loss
2,5-bis(ethyldisulfanyl)-1,3,4-thiadiazole (DTA)	Rolling Oil	5.0 mM	<100	High	Electrochemical

Table 2: Electrochemical Parameters for Copper Corrosion in the Presence of Thiodiazole Inhibitors

Inhibitor	Corrosive Medium	Conc.	Ecorr (mV vs. SCE)	icorr (µA/cm²)	Rct (Ω·cm²)	Cdl (µF/cm²)
Blank	1 M HNO₃	-	-11.31	710.1	-	-
Cysteine (for comparison)	1 M HNO₃	1 mM	-	-	-	-
L-Methionine (for comparison)	1 M HNO₃	1 mM	-	-	-	-
Ammonium Dichromate (for comparison)	2 M H₂SO₄	100%	-	Decreased	-	-
Thiazolidinedione derivative	3.5 wt.% NaCl	Various	Shifted	Decreased	Increased	Decreased

Table 3: Quantum Chemical Parameters for Thiodiazole Inhibitors

Parameter	Description	Typical Correlation with Inhibition Efficiency
EHOMO (Highest Occupied Molecular Orbital Energy)	Electron-donating ability	Higher values indicate better inhibition
ELUMO (Lowest Unoccupied Molecular Orbital Energy)	Electron-accepting ability	Lower values indicate better inhibition
ΔE (Energy Gap = ELUMO - EHOMO)	Reactivity of the inhibitor molecule	Smaller values indicate higher reactivity and better inhibition
Dipole Moment (µ)	Polarity of the molecule	Higher values can favor adsorption
Global Hardness (η)	Resistance to deformation of electron cloud	Lower values indicate higher reactivity
Global Softness (σ)	Reciprocal of hardness	Higher values indicate higher reactivity
Fraction of Electrons Transferred (ΔN)	Tendency of the inhibitor to donate electrons to the metal	Positive values indicate electron donation

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the corrosion inhibition performance and to study the adsorption mechanism of thiodiazole inhibitors on copper surfaces.

Protocol 1: Electrochemical Measurements

Electrochemical methods provide rapid and sensitive means to assess corrosion rates and inhibitor effectiveness.

1.1. Materials and Equipment:

• Potentiostat/Galvanostat with frequency response analyzer (for EIS).

• Three-electrode electrochemical cell:

  • Working Electrode (WE): Copper specimen of known surface area.

  • Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

  • Counter Electrode (CE): Platinum or graphite (B72142) rod.

• Corrosive medium (e.g., 3.5% NaCl solution, 1 M HCl).

• Thiodiazole inhibitor of varying concentrations.

• Polishing materials (SiC papers of different grits, alumina (B75360) slurry).

• Ultrasonic bath.

1.2. Working Electrode Preparation:

• Mechanically polish the copper specimen with successively finer grades of SiC paper (e.g., 400, 800, 1200 grit).

• Polish further with a fine alumina slurry (e.g., 0.05 µm) to achieve a mirror-like finish.

• Rinse thoroughly with deionized water and then with ethanol (B145695) or acetone.

• Dry the specimen in a stream of warm air.

• Mount the specimen in an appropriate holder, exposing a well-defined surface area to the electrolyte.

1.3. Potentiodynamic Polarization:

• Assemble the three-electrode cell with the prepared copper working electrode, reference electrode, and counter electrode.

• Fill the cell with the corrosive medium containing the desired concentration of the thiodiazole inhibitor.

• Allow the system to stabilize for a certain period (e.g., 30-60 minutes) to reach a stable open-circuit potential (OCP).

• Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic value to an anodic value relative to the OCP (e.g., -250 mV to +250 mV vs. OCP).

• Use a slow scan rate, typically 0.5 to 1 mV/s, to ensure quasi-steady-state conditions.[1]

• Determine the corrosion potential (Ecorr) and corrosion current density (icorr) by Tafel extrapolation of the linear portions of the cathodic and anodic curves.

• Calculate the inhibition efficiency (IE%) using the formula: IE% = [(icorr(blank) - icorr(inh)) / icorr(blank)] x 100 where icorr(blank) and icorr(inh) are the corrosion current densities in the absence and presence of the inhibitor, respectively.

1.4. Electrochemical Impedance Spectroscopy (EIS):

• Use the same three-electrode setup and electrode preparation as for potentiodynamic polarization.

• After OCP stabilization, apply a small amplitude AC sinusoidal voltage signal (e.g., 5-10 mV) at the OCP.[1]

• Scan a wide range of frequencies, typically from 100 kHz down to 10 mHz.[1]

• Record the impedance data and present it as Nyquist and Bode plots.

• Analyze the impedance spectra by fitting the data to an appropriate equivalent electrical circuit (EEC) model to determine parameters such as solution resistance (Rs), charge transfer resistance (Rct), and double-layer capacitance (Cdl).

• Calculate the inhibition efficiency (IE%) from the Rct values using the formula: IE% = [(Rct(inh) - Rct(blank)) / Rct(inh)] x 100 where Rct(inh) and Rct(blank) are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Protocol 2: Surface Analysis Techniques

Surface analysis techniques are essential for visualizing the morphology of the copper surface and confirming the formation of a protective inhibitor film.

2.1. X-ray Photoelectron Spectroscopy (XPS):

• Immerse a freshly prepared copper specimen in the corrosive solution with and without the thiodiazole inhibitor for a specific duration.

• Carefully remove the specimen from the solution and rinse gently with a suitable solvent (e.g., deionized water) to remove non-adsorbed species.

• To minimize post-immersion oxidation, transfer the sample to the XPS analysis chamber under an inert atmosphere (e.g., in a glove box purged with N₂ or Ar).[2][3]

• Acquire XPS survey scans to identify the elemental composition of the surface.

• Perform high-resolution scans for specific elements of interest, such as Cu 2p, O 1s, N 1s, and S 2p, to determine their chemical states and bonding environments.[4][5]

• Analyze the spectra to confirm the presence of the inhibitor on the surface and to understand its interaction with the copper.

2.2. Fourier-Transform Infrared Spectroscopy (FT-IR):

• Obtain the FT-IR spectrum of the pure thiodiazole inhibitor as a reference.

• Immerse a copper specimen in the inhibited solution for a sufficient time to allow for film formation.

• Gently scrape the surface to collect the adsorbed film or use Attenuated Total Reflectance (ATR)-FTIR for direct analysis of the surface.

• Record the FT-IR spectrum of the protective film.

• Compare the spectrum of the adsorbed film with that of the pure inhibitor. Shifts in the characteristic absorption bands (e.g., C=N, C-S, N-N) can provide evidence of the coordination of the inhibitor molecules with the copper surface.[6]

Protocol 3: Computational Chemistry Studies

Quantum chemical calculations and molecular dynamics simulations provide theoretical insights into the inhibitor-metal interaction at the molecular level.

3.1. Quantum Chemical Calculations (DFT):

• Model the molecular structure of the thiodiazole inhibitor using a suitable software package (e.g., Gaussian, GAMESS).

• Optimize the geometry of the inhibitor molecule using Density Functional Theory (DFT) with a suitable functional and basis set (e.g., B3LYP/6-31G(d)).

• Calculate various quantum chemical parameters, including EHOMO, ELUMO, energy gap (ΔE), dipole moment, and Mulliken charges on the atoms.

• Correlate these calculated parameters with the experimentally determined inhibition efficiencies to understand the structure-activity relationship.

3.2. Adsorption Isotherm Modeling:

• Obtain surface coverage (θ) values at different inhibitor concentrations from experimental data (e.g., from electrochemical measurements where θ = IE%/100).

• Fit the experimental data to various adsorption isotherm models (e.g., Langmuir, Temkin, Frumkin) to determine the best-fit model.[7][8]

• The Langmuir isotherm is often a good fit and is described by the equation: C/θ = 1/Kads + C where C is the inhibitor concentration and Kads is the adsorption equilibrium constant.

• A linear plot of C/θ versus C indicates that the adsorption follows the Langmuir isotherm.

• Calculate the standard free energy of adsorption (ΔG°ads) from the Kads value using the equation: ΔG°ads = -RT ln(55.5 Kads) where R is the gas constant, T is the absolute temperature, and 55.5 is the concentration of water in the solution in mol/L. The value of ΔG°ads provides information about the spontaneity and the nature (physisorption or chemisorption) of the adsorption process.

Visualizations

The following diagrams illustrate the experimental workflow for evaluating corrosion inhibitors and the proposed adsorption mechanism of thiodiazole on a copper surface.

Caption: Experimental workflow for inhibitor evaluation.

References

• 1. Experimental and theoretical insights into copper corrosion inhibition by protonated amino-acids - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03535A [pubs.rsc.org]
• 2. Determining the Chemical Composition of Corrosion Inhibitor/Metal Interfaces with XPS: Minimizing Post Immersion Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. revues.imist.ma [revues.imist.ma]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving synthesis yield and purity of thiodiazole-copper complexes

Welcome to the technical support center for the synthesis of thiodiazole-copper complexes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve synthesis yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis and purification of thiodiazole-copper complexes.

Issue 1: Low or No Yield of the Thiodiazole-Copper Complex

Question: I am not getting the expected yield for my thiodiazole-copper complex. What are the possible reasons and how can I improve it?

Answer: Low yields in the synthesis of thiodiazole-copper complexes can arise from several factors, ranging from the quality of the starting materials to the reaction conditions. Here are some common causes and their solutions:

• Poor Quality of Thiodiazole Ligand: The purity of your thiodiazole ligand is crucial. Impurities in the ligand can interfere with the complexation reaction.

  • Solution: Ensure your synthesized thiodiazole ligand is thoroughly purified before use. Recrystallization is a common and effective method for purifying solid organic compounds.[1] You can also verify the purity using techniques like NMR and melting point determination.[2]

• Suboptimal Ligand-to-Metal Ratio: The stoichiometry between the thiodiazole ligand and the copper salt is critical for maximizing yield.

  • Solution: The optimal ligand-to-metal ratio can vary depending on the specific complex.[2][3] It is recommended to perform small-scale optimization experiments with varying ratios (e.g., 1:1, 2:1, 1:2 ligand to copper) to determine the best conditions for your specific synthesis. In some cases, a 2:1 ligand-to-metal ratio is optimal for the formation of dihydrate complexes.[2]

• Inappropriate Solvent: The choice of solvent can significantly impact the solubility of reactants and the stability of the forming complex.

  • Solution: Ethanol (B145695) and methanol (B129727) are commonly used solvents for the synthesis of thiodiazole-copper complexes.[4][5][6][7][8] If solubility is an issue, a mixture of solvents, such as DMF-water, might be beneficial.[9] The polarity of the solvent can affect the degradation of the complex, so it's an important parameter to consider.[10]

• Incorrect Reaction Temperature: Temperature plays a vital role in the reaction kinetics and the stability of the final complex.

  • Solution: Most syntheses are carried out at room temperature or with gentle heating (reflux).[4][7] However, high temperatures can lead to the decomposition of the complex.[11] It is advisable to monitor the reaction progress and adjust the temperature accordingly. For some complexes, the optimal temperature range for stability is between 5-25°C.[12]

• Formation of Insoluble Polymers: A common issue in coordination chemistry is the formation of insoluble coordination polymers instead of discrete molecular complexes.

  • Solution: This can sometimes be addressed by changing the solvent to one that can break up the polymeric structure, such as pyridine.[11] Adjusting the ligand-to-metal ratio can also influence the formation of polymers versus mononuclear complexes.

Issue 2: Impurities in the Final Product

Question: My final thiodiazole-copper complex is impure. What are the common impurities and how can I remove them?

Answer: Impurities can include unreacted starting materials, byproducts from side reactions, or undesired coordination species.

• Unreacted Starting Materials: The most common impurities are unreacted thiodiazole ligand and copper salt.

  • Solution: Purification is essential. Recrystallization from a suitable solvent is a primary method for removing these impurities.[1][4] Washing the crude product with the reaction solvent (e.g., ethanol) can also help remove unreacted starting materials.[4]

• Side Products from Ligand Synthesis: If the thiodiazole ligand was not pure, impurities from its synthesis will carry over to the complexation step.

  • Solution: As mentioned before, ensure the purity of your ligand before starting the complexation reaction.

• Undesired Coordination Geometries: Depending on the reaction conditions, different coordination geometries of the complex may form.[13]

  • Solution: Purification techniques like column chromatography can sometimes separate different isomers or complexes with different geometries. However, this can be challenging for metal complexes.[14] Careful control of reaction conditions (solvent, temperature, ligand-to-metal ratio) is the best way to favor the formation of the desired product.

Issue 3: Difficulty in Purifying the Complex

Question: I am having trouble purifying my thiodiazole-copper complex. What are the recommended methods?

Answer: The purification of metal complexes can be challenging due to their often-limited solubility and stability.

• Recrystallization: This is the most common and often most effective method for purifying solid copper complexes.

  • Procedure: The crude complex is dissolved in a minimum amount of a suitable hot solvent, and the solution is then allowed to cool slowly. Pure crystals of the complex should form, leaving impurities in the mother liquor. The choice of solvent is critical and may require some experimentation.[1][10] Adding a small amount of dilute sulfuric acid can sometimes prevent hydrolysis of the copper salt during recrystallization.

• Column Chromatography: While widely used for organic compounds, column chromatography of metal complexes can be problematic.

  • Challenges: Metal complexes can sometimes decompose on the stationary phase (e.g., silica (B1680970) gel or alumina).[14]

  • Recommendations: If you choose to use column chromatography, it is essential to select the stationary and mobile phases carefully.[15][16][17] It's advisable to first test the stability of your complex on a small amount of the stationary phase using thin-layer chromatography (TLC).[14] Reversed-phase chromatography might be a gentler alternative for some complexes.

Data on Synthesis Parameters

The following tables summarize some of the reaction conditions and yields reported in the literature for the synthesis of thiodiazole ligands and their copper complexes.

Table 1: Synthesis of 2-Amino-5-mercapto-1,3,4-thiadiazole

Reactants	Reagents	Solvent	Temperature	Time	Yield	Reference
Thiosemicarbazide (B42300), Carbon disulfide	Sodium hydroxide	Ethanol	Reflux	16 hours	-	[8]
Thiosemicarbazide, Carbon disulfide	Anhydrous sodium carbonate	Anhydrous ethanol	50°C then steam bath	1 hour then 4 hours	80%	[3]
Thiosemicarbazide, Carbon disulfide	-	Aqueous phase with ammonium (B1175870) salt of bis-2,5-mercapto-1,3,4-thiadiazole	>40°C	-	90%	[18]

Table 2: Synthesis of Thiodiazole-Copper Complexes

Thiodiazole Ligand	Copper Salt	Ligand:Metal Ratio	Solvent	Temperature	Yield	Reference
2-amino-5-mercapto-1,3,4-thiadiazole derivative	CuCl₂·2H₂O	2:1	Ethanol	65°C	66.31%	[7]
2,5-bis(ethylthio)-1,3,4-thiadiazole	CuBr₂	-	-	-	-	[19]
2-phenylamino-1,3,4-thiadiazole	CuI	2:1	-	-	-	[6]

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-5-mercapto-1,3,4-thiadiazole [3]

• Suspend 9.10 grams (0.1 mol) of aminothiourea in 35 mL of anhydrous ethanol.

• Add 5.30 grams of anhydrous sodium carbonate and 9.20 grams (0.12 mol) of carbon disulfide.

• Stir and reflux the mixture at approximately 50°C for 1 hour.

• Heat the mixture in a steam bath for an additional 4 hours.

• Remove the solvent by distillation.

• Dissolve the residue in 40 mL of water and acidify with approximately 8 mL of concentrated hydrochloric acid.

• Collect the precipitate, which is 2-amino-5-mercapto-1,3,4-thiadiazole. The expected yield is approximately 10.9 grams (80%).

Protocol 2: Synthesis of a 2-Amino-5-mercapto-1,3,4-thiadiazole Derivative Copper(II) Complex [7]

• Dissolve 0.002 mol of the 2-amino-5-mercapto-1,3,4-thiadiazole derivative ligand in 30 mL of absolute ethanol.

• In a separate flask, dissolve 0.001 mol of copper chloride dihydrate (CuCl₂·2H₂O) in 15 mL of the appropriate buffer solution (the original protocol suggests pH 6).

• Add the copper chloride solution to the ligand solution with stirring.

• Heat the mixture to 65°C for one hour.

• Allow the solution to cool, and a precipitate should form.

• Recrystallize the precipitate from absolute ethanol to obtain the purified complex. The reported yield for a similar synthesis was 66.31%.

Visualized Workflows and Relationships

Troubleshooting Workflow for Low Yield in Thiodiazole-Copper Complex Synthesis

This diagram outlines a logical approach to troubleshooting low yields in your synthesis.

Caption: Troubleshooting workflow for low yield.

General Synthesis and Purification Workflow

This diagram illustrates the general steps involved in the synthesis and purification of thiodiazole-copper complexes.

References

• 1. makezine.com [makezine.com]
• 2. Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of metal–ligand ratio on the CO 2 adsorption properties of Cu–BTC metal–organic frameworks - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07774F [pubs.rsc.org]
• 4. Synthesis and Characterisation of Copper(II) Complexes with Tridentate NNO Functionalized Ligand: Density Function Theory Study, DNA Binding Mechanism, Optical Properties, and Biological Application - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reactivity of thiosemicarbazides with redox active metal ions: controlled formation of coordination complexes versus heterocyclic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phenyl thiosemicarbazide cyclization leads to the versatile 1,3,4-thiadiazole scaffold: Structural analysis of its copper(I) complex [air.unipr.it]
• 7. revues.imist.ma [revues.imist.ma]
• 8. impactfactor.org [impactfactor.org]
• 9. Ligand-tuning copper in coordination polymers for efficient electrochemical C–C coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mt.com [mt.com]
• 11. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]
• 12. researchgate.net [researchgate.net]
• 13. Application of Metal Coordination Chemistry to Explore and Manipulate Cell Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Column chromatography - Wikipedia [en.wikipedia.org]
• 15. longdom.org [longdom.org]
• 16. Column Chromatography: Principles and Applications | Phenomenex [phenomenex.com]
• 17. chromtech.com [chromtech.com]
• 18. Is Smaller Better? Cu2+/Cu+ Coordination Chemistry and Copper-64 Radiochemical Investigation of a 1,4,7-Triazacyclononane-Based Sulfur-Rich Chelator - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Synthesis, Structure, and Magnetic and Biological Properties of Copper(II) Complexes with 1,3,4-Thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges of Thiodiazole-Copper Compounds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common solubility challenges encountered with thiodiazole-copper compounds during biological assays.

Frequently Asked Questions (FAQs)

Q1: Why do my thiodiazole-copper compounds show poor aqueous solubility?

A1: Thiodiazole-copper compounds, like many metal-organic complexes, often exhibit poor aqueous solubility due to a combination of factors. These can include a rigid crystalline structure, the hydrophobic nature of the thiodiazole ligand, and the coordination chemistry of the copper ion. One commercially available product, Thiodiazole-copper, is noted to be insoluble in water and various organic solvents, with only slight solubility in dimethylformamide (DMF).[1][2]

Q2: What are the initial signs of solubility issues in my biological assay?

A2: The most common indications of poor solubility include:

• Precipitation: Visible particles or cloudiness in your stock solution or assay medium after dilution.[3][4]

• Inconsistent Results: High variability in biological activity between replicate experiments or different batches of the compound.

• Low Bioactivity: The compound may appear less active than expected due to a lower effective concentration in solution.

Q3: How can I improve the solubility of my thiodiazole-copper compound for in vitro assays?

A3: Several strategies can be employed to enhance the solubility of these compounds:

• Co-solvents: Using a water-miscible organic solvent like dimethyl sulfoxide (B87167) (DMSO) is a common starting point.[5] However, the final concentration of DMSO should typically be kept below 0.5% to avoid solvent-induced artifacts in biological assays.

• pH Adjustment: The solubility of copper complexes can be highly dependent on pH.[6] For instance, the solubility of copper ions often decreases as the pH increases above 6.5 due to the formation of insoluble copper hydroxide.[7] Experimenting with different buffer pH values (while considering cellular viability) may improve solubility.

• Formulation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, forming more water-soluble inclusion complexes.[8][9] This has been shown to be an effective method for improving the solubility of other poorly soluble drugs.

• Solid Dispersions: Dispersing the thiodiazole-copper compound in a hydrophilic polymer matrix can enhance its dissolution rate.[10][11][12][13][14]

Q4: Can temperature affect the solubility of my thiodiazole-copper compound?

A4: Yes, temperature can significantly impact solubility. For many compounds, solubility increases with temperature. Gentle warming of stock solutions can aid dissolution. However, in cell culture, temperature shifts from cold storage to a 37°C incubator can sometimes cause precipitation of media components and the added compound.[3][4][15] Pourbaix diagrams can be a useful tool to model the solubility of trace metals like copper under different temperature and pH conditions.[16]

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Dilution in Aqueous Buffer

Question: My thiodiazole-copper compound dissolves in DMSO, but a precipitate forms immediately when I dilute it into my aqueous assay buffer. What's happening and how can I fix it?

Answer: This phenomenon, often called "crashing out," occurs because the compound is poorly soluble in the aqueous environment once the DMSO is diluted.

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting immediate precipitation.

Issue 2: Compound Precipitates Over Time in the Incubator

Question: My assay plate looks fine initially, but after a few hours at 37°C, I see a crystalline or cloudy precipitate. What could be the cause?

Answer: Delayed precipitation can be due to several factors related to the incubation conditions and the stability of the compound in the complex biological medium.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Temperature-Dependent Solubility	The compound may be less soluble at 37°C than at room temperature.	Determine the compound's solubility at both room temperature and 37°C. If it is less soluble at 37°C, consider this the upper concentration limit for your assays.
Interaction with Media Components	Metal complexes can interact with salts (especially phosphates), proteins, or other components in the cell culture medium, forming insoluble complexes.[4][15]	Test the compound's solubility in a simpler buffer (e.g., PBS) versus the complete cell culture medium. If precipitation only occurs in the complete medium, consider preparing fresh media or using a simpler medium for the assay if possible.
pH Shift	Cellular metabolism can alter the pH of the culture medium over time, which can affect the solubility of pH-sensitive compounds.[17]	Monitor the pH of your culture medium during the experiment. Ensure your incubator's CO2 level is correctly calibrated for the bicarbonate concentration in your medium.
Evaporation	In long-term experiments, evaporation can concentrate the compound beyond its solubility limit.[3][17]	Use sealed culture plates or ensure proper humidification in the incubator to minimize evaporation.

Data Presentation: Solubility of Thiodiazole-Copper Compounds

The following tables summarize the expected solubility behavior of a hypothetical thiodiazole-copper compound based on qualitative data and general principles for poorly soluble metal complexes.

Table 1: Solubility in Different Solvents at Room Temperature

Solvent	Qualitative Solubility	Expected Quantitative Solubility Range (mg/mL)
Water	Insoluble	< 0.01
Phosphate-Buffered Saline (PBS), pH 7.4	Very Poorly Soluble	0.01 - 0.05
Ethanol	Sparingly Soluble	0.1 - 1.0
Methanol	Sparingly Soluble	0.1 - 1.0
Dimethylformamide (DMF)	Slightly Soluble	1.0 - 10.0
Dimethyl Sulfoxide (DMSO)	Soluble	> 10.0

Table 2: Effect of DMSO as a Co-solvent on Aqueous Solubility (in PBS, pH 7.4)

% DMSO (v/v)	Expected Solubility Enhancement (Fold Increase)	Expected Quantitative Solubility Range (µM)
0.1%	1.5 - 2	5 - 10
0.5%	5 - 10	25 - 50
1.0%	15 - 25	75 - 125
5.0%	> 50	> 250

Experimental Protocols

Protocol 1: General Solubility Assessment

This protocol provides a method for determining the approximate solubility of a thiodiazole-copper compound in a given solvent.

Materials:

• Thiodiazole-copper compound

• Solvents of interest (e.g., water, PBS, DMSO)

• Vials with screw caps

• Vortex mixer

• Orbital shaker/rotator

• Centrifuge

• 0.22 µm syringe filters

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Add an excess amount of the thiodiazole-copper compound to a vial.

• Add a known volume of the solvent to the vial.

• Vortex the mixture vigorously for 1-2 minutes.

• Place the vial on an orbital shaker or rotator and equilibrate at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure saturation is reached.

• Centrifuge the suspension to pellet the undissolved compound.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter.

• Quantify the concentration of the dissolved compound in the filtrate using a suitable analytical method.

Protocol 2: Preparation of a Solid Dispersion by Solvent Evaporation

This method aims to improve the dissolution rate of the compound by dispersing it in a hydrophilic polymer matrix.

Materials:

• Thiodiazole-copper compound

• Polymer carrier (e.g., Polyvinylpyrrolidone (PVP), Polyethylene glycol (PEG))

• Volatile organic solvent (in which both the compound and polymer are soluble)

• Rotary evaporator

• Vacuum oven

Procedure:

• Dissolve the thiodiazole-copper compound and the polymer carrier in the selected solvent at a specific ratio (e.g., 1:1, 1:3, 1:5 by weight).

• Ensure complete dissolution to form a clear solution.

• Evaporate the solvent under reduced pressure using a rotary evaporator.

• Dry the resulting solid film or powder in a vacuum oven at a controlled temperature to remove any residual solvent.

• The resulting solid dispersion can then be used for dissolution studies or in biological assays.

Protocol 3: Cyclodextrin-Mediated Solubilization

This protocol uses cyclodextrins to form an inclusion complex with the thiodiazole-copper compound, thereby increasing its aqueous solubility.

Materials:

• Thiodiazole-copper compound

• Cyclodextrin (e.g., Hydroxypropyl-β-cyclodextrin (HP-β-CD))

• Aqueous buffer (e.g., PBS, pH 7.4)

• Vortex mixer and/or sonicator

Procedure:

• Prepare a series of cyclodextrin solutions in the aqueous buffer at various concentrations.

• Add an excess amount of the thiodiazole-copper compound to each cyclodextrin solution.

• Equilibrate the mixtures by shaking or rotating for 24-48 hours.

• Centrifuge and filter the samples as described in Protocol 1.

• Determine the concentration of the dissolved compound in each filtrate to identify the cyclodextrin concentration that provides the desired solubility.

Signaling Pathway and Experimental Workflow Visualization

ROS-Mediated Apoptosis Induced by Thiodiazole-Copper Compounds

Copper complexes are known to induce cell death in cancer cells through the generation of reactive oxygen species (ROS), which can lead to oxidative stress and trigger apoptosis.[10][12][18]

Caption: ROS-mediated apoptosis pathway induced by thiodiazole-copper compounds.

Experimental Workflow for Solubility Enhancement

The following workflow illustrates the logical progression of experiments to address the poor solubility of a thiodiazole-copper compound.

References

• 1. materialneutral.info [materialneutral.info]
• 2. Nobody's Perfect: Choice of the Buffer and the Rate of Cu2+ Ion-Peptide Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 4. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 5. jcpr.humanjournals.com [jcpr.humanjournals.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. oatext.com [oatext.com]
• 10. Potential of Copper and Copper Compounds for Anticancer Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Modulation of Intracellular Copper Levels as the Mechanism of Action of Anticancer Copper Complexes: Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Anticancer Function and ROS-Mediated Multi-Targeting Anticancer Mechanisms of Copper (II) 2-hydroxy-1-naphthaldehyde Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. merckmillipore.com [merckmillipore.com]
• 16. Investigating trace metal precipitation in highly concentrated cell culture media with Pourbaix diagrams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Unveiling the promising anticancer effect of copper-based compounds: a comprehensive review | springermedizin.de [springermedizin.de]

Enhancing the stability of thiodiazole-copper inhibitor films in corrosive environments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for enhancing the stability of thiodiazole-copper inhibitor films in corrosive environments.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Inconsistent or Low Inhibition Efficiency

Question: Why am I observing inconsistent or lower-than-expected inhibition efficiency with my thiodiazole-copper inhibitor film?

Possible Causes and Solutions:

• Inhibitor Concentration: An inadequate inhibitor concentration can lead to incomplete film formation. There is a critical concentration below which the inhibitor may not be effective.[1][2] Conversely, an excessively high concentration does not guarantee better performance and might even be detrimental.[1]

  • Solution: Experiment with a range of inhibitor concentrations to determine the optimal dosage for your specific corrosive environment and copper alloy.

• Surface Preparation: The condition of the copper surface prior to inhibitor application is crucial for film adhesion. An improperly prepared surface can prevent the formation of a stable and adherent protective film.

  • Solution: Ensure a standardized and thorough surface preparation protocol. This typically involves mechanical polishing (e.g., with SiC paper of increasing grit size), followed by degreasing with a solvent like acetone, and rinsing with distilled water immediately before immersion in the inhibitor solution.[3]

• Corrosive Environment Composition: The nature and concentration of corrosive species in the environment significantly impact inhibitor performance. The effectiveness of a thiodiazole derivative can vary in different acidic or saline media.[4][5]

  • Solution: Characterize your corrosive medium carefully. The presence of specific ions or different pH levels may require adjustments to the inhibitor formulation or concentration.

• Immersion Time: The protective film may require a certain amount of time to form completely. Insufficient immersion time in the inhibitor solution can result in a poorly formed film. Conversely, prolonged exposure to the corrosive environment can lead to film degradation over time.[4]

  • Solution: Optimize the film formation time by testing different immersion durations in the inhibitor solution. For stability tests, monitor the inhibition efficiency over extended periods to understand the film's long-term performance.

Logical Relationship for Troubleshooting Low Inhibition Efficiency

Caption: Troubleshooting logic for low inhibition efficiency.

Issue 2: Poor Film Adhesion and Stability

Question: My thiodiazole-copper inhibitor film appears to be detaching or degrading quickly in the corrosive environment. What could be the cause?

Possible Causes and Solutions:

• Substrate Cleanliness: Residual contaminants on the copper surface can act as a barrier, preventing strong adhesion of the inhibitor film.

  • Solution: Implement a rigorous cleaning procedure. This may include sonication in a degreasing solvent and rinsing with high-purity water to remove all organic and inorganic residues.

• Inhibitor Molecular Structure: The specific functional groups on the thiodiazole molecule influence its adsorption characteristics and the resulting film's stability.

  • Solution: Consider using thiodiazole derivatives with functional groups known to enhance adsorption on copper surfaces. The presence of heteroatoms like nitrogen and sulfur, and π-electrons in the molecular structure generally promotes strong adsorption.[6]

• Environmental Factors (pH, Temperature): The pH and temperature of the corrosive environment can affect both the stability of the inhibitor molecule and the integrity of the protective film.[4][7]

  • Solution: Monitor and control the pH and temperature of your experimental setup. If the application involves a wide range of these parameters, select an inhibitor that demonstrates stability across those conditions.

• Mechanical Stress: In dynamic environments (e.g., with fluid flow), the inhibitor film can be subjected to mechanical stresses that lead to its removal.

  • Solution: For applications involving flow, consider inhibitors that form more robust and self-healing films. Testing under simulated flow conditions may be necessary to evaluate film persistency.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which thiodiazole-copper inhibitors protect against corrosion?

A1: Thiodiazole derivatives protect copper from corrosion by adsorbing onto the metal surface to form a protective film. This film acts as a barrier, isolating the copper from the corrosive environment. The adsorption process is facilitated by the presence of nitrogen and sulfur atoms in the thiodiazole ring, which can coordinate with the copper surface.

Q2: How can I determine the optimal concentration of the thiodiazole-copper inhibitor?

A2: The optimal concentration is typically determined experimentally. A common method is to test a range of inhibitor concentrations in the target corrosive environment and measure the corrosion rate for each. The concentration that provides the highest inhibition efficiency without adverse effects is considered optimal. Techniques like weight loss measurements and electrochemical methods (potentiodynamic polarization and electrochemical impedance spectroscopy) are used to quantify corrosion rates.

Q3: What are the key differences between physical adsorption and chemisorption of the inhibitor on the copper surface?

A3: Physical adsorption (physisorption) involves weaker, non-specific electrostatic interactions between the inhibitor molecules and the charged metal surface. Chemisorption involves the formation of stronger, more specific coordinate or covalent bonds between the inhibitor and the copper surface through charge sharing or transfer. Chemisorption generally results in a more stable and robust protective film.

Q4: Can thiodiazole-copper inhibitors be used in non-aqueous environments?

A4: Yes, some thiodiazole derivatives are effective in non-aqueous environments, such as in lubricating oils, to prevent copper corrosion.[8] The choice of inhibitor will depend on its solubility and stability in the specific non-aqueous medium.

Quantitative Data Presentation

Table 1: Inhibition Efficiency of Various Thiodiazole Derivatives on Copper

Thiodiazole Derivative	Corrosive Medium	Inhibitor Concentration	Temperature	Inhibition Efficiency (%)	Reference
2,5-bis(n-octyldithiazole) thiadiazole (EDD)	O/W Emulsion	Not Specified	Room Temperature	83.95	[9]
2,5-bis(dodecyldithiazole) thiadiazole (BDDT)	O/W Emulsion	Not Specified	Room Temperature	89.01	[9]
Thiodiazole Derivative (1)	Not Specified	Not Specified	Not Specified	65.5	[10]
Thiodiazole Derivative (2)	Not Specified	Not Specified	Not Specified	76.8	[10]
Thiodiazole Derivative (3)	Not Specified	Not Specified	Not Specified	66.9	[10]
2,5-bis(ethyldisulfanyl)-1,3,4-thiadiazole (DTA)	Rolling Oil	Varies	< 373 K	Increases with concentration	[8]
2-amino-5-(4-bromobenzyl)-1,3,4-thiadiazole	0.5 M H₂SO₄	0.002 M	298 K	High	[5]
Thiodiazole Derivative	1 M HNO₃	Varies	30°C	Increases with concentration	[11]

Experimental Protocols

1. Weight Loss Method for Corrosion Rate and Inhibition Efficiency Determination

This protocol outlines the steps for evaluating inhibitor performance using the weight loss method.

Experimental Workflow for Weight Loss Method

Caption: Workflow for the weight loss corrosion testing method.

Methodology:

• Sample Preparation:

  • Cut copper coupons to a standard size (e.g., 1 cm x 1 cm).

  • Mechanically polish the coupon surfaces with successively finer grades of SiC paper, rinse with distilled water, and dry.

  • Degrease the coupons by immersing them in acetone, followed by rinsing with distilled water and drying.

  • Accurately weigh each coupon to determine the initial weight (W_initial).

• Exposure:

  • Prepare the corrosive solution (e.g., 1 M HCl, 3.5% NaCl).

  • For inhibited tests, dissolve the thiodiazole-copper inhibitor in the corrosive solution at the desired concentration.

  • Immerse the prepared coupons in the test solutions (both with and without inhibitor for comparison) for a specified period (e.g., 24 hours) at a constant temperature.

• Cleaning and Final Weighing:

  • After the immersion period, remove the coupons from the solutions.

  • Clean the coupons to remove corrosion products. This may involve immersing them in a specific cleaning solution (e.g., a mixture of NaOH and zinc dust).

  • Rinse the cleaned coupons with distilled water and acetone, then dry thoroughly.

  • Weigh the coupons to determine the final weight (W_final).

• Calculations:

  • Weight Loss (ΔW): ΔW = W_initial - W_final

  • Corrosion Rate (CR): CR can be calculated using the formula: CR (mm/year) = (K × ΔW) / (A × T × D), where K is a constant, A is the surface area of the coupon, T is the immersion time, and D is the density of copper.

  • Inhibition Efficiency (IE %): IE % = [(ΔW_uninhibited - ΔW_inhibited) / ΔW_uninhibited] × 100

2. Potentiodynamic Polarization

This protocol provides a general procedure for evaluating inhibitor performance using potentiodynamic polarization.

Methodology:

• Electrochemical Cell Setup:

  • Assemble a three-electrode electrochemical cell. The copper sample is the working electrode (WE), a platinum wire or mesh is the counter electrode (CE), and a saturated calomel (B162337) electrode (SCE) or Ag/AgCl electrode is the reference electrode (RE).

  • Fill the cell with the corrosive solution (with or without the inhibitor).

• Pre-measurement Stabilization:

  • Immerse the electrodes in the solution and allow the open-circuit potential (OCP) to stabilize. This typically takes around 30-60 minutes.

• Polarization Scan:

  • Connect the electrodes to a potentiostat.

  • Perform a potentiodynamic polarization scan by sweeping the potential from a cathodic potential to an anodic potential relative to the OCP (e.g., from -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).

• Data Analysis:

  • Plot the resulting potential versus the logarithm of the current density (Tafel plot).

  • Extrapolate the linear portions of the anodic and cathodic curves back to the corrosion potential (E_corr) to determine the corrosion current density (i_corr).

  • Calculate the inhibition efficiency using the formula: IE % = [(i_corr_uninhibited - i_corr_inhibited) / i_corr_uninhibited] × 100.

References

• 1. benchchem.com [benchchem.com]
• 2. machinerymaintenancematters.com [machinerymaintenancematters.com]
• 3. Potentiodynamic Corrosion Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of the Impact of Two Thiadiazole Derivatives on the Dissolution Behavior of Mild Steel in Acidic Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lib.buet.ac.bd:8080 [lib.buet.ac.bd:8080]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. sylzyhg.com [sylzyhg.com]
• 10. as-proceeding.com [as-proceeding.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Strategies to Reduce Phytotoxicity of Thiodiazole-Copper Fungicides

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate the phytotoxicity of thiodiazole-copper fungicides on crops during experimental applications.

Troubleshooting Guide

This guide addresses common issues encountered during the application of thiodiazole-copper fungicides and provides step-by-step solutions to minimize crop injury.

Issue	Potential Cause	Troubleshooting Steps
Leaf Scorch or Necrotic Spots	High concentration of free copper ions on the leaf surface.	1. Verify Formulation: Thiodiazole-copper fungicides are designed for lower copper release. Confirm you are using a thiodiazole-copper formulation and not a conventional copper salt like copper sulfate. 2. Check Spray Solution pH: A low pH (<6.5) increases copper solubility. Buffer the spray solution to a neutral pH (6.5-7.5) using a suitable buffering agent or by adding hydrated lime. A common recommendation is a 1:2 ratio of copper to lime.[1] 3. Application Conditions: Avoid spraying under slow-drying conditions (cool, humid weather) which prolong leaf wetness and increase copper ion uptake.[1] Apply during periods of rapid drying. 4. Review Application Rate: Ensure the application rate is within the recommended range for the specific crop and growth stage. Younger tissues are often more sensitive.
Stunted Growth or Chlorosis (Yellowing)	Systemic copper toxicity affecting photosynthesis and nutrient uptake.	1. Reduce Application Frequency: Copper is a heavy metal and can accumulate in plant tissues and soil.[2] Reduce the frequency of applications to prevent buildup. 2. Assess Soil pH: Low soil pH can increase copper availability and uptake by roots. Test soil pH and amend if necessary. 3. Nutrient Management: Ensure the crop has adequate nutrition, particularly with elements like iron and zinc, as excess copper can interfere with their uptake. 4. Consider Adjuvants with Caution: Some adjuvants can enhance penetration and increase phytotoxicity.[3] If using an adjuvant, select one specifically designed to improve coverage without increasing cellular uptake, or conduct a small-scale test first.
Poor Efficacy and Signs of Phytotoxicity	Incompatible tank mix or improper mixing order.	1. Check Tank Mix Compatibility: Do not mix thiodiazole-copper with highly acidic products, such as some foliar fertilizers or phosphorus acid-based fungicides, which can lower the pH and increase copper solubility.[4] 2. Follow Correct Mixing Order: Add products to the spray tank in the correct sequence (e.g., wettable powders, then flowables, then emulsifiable concentrates) to ensure proper suspension and avoid interactions. 3. Jar Test: Before mixing a full tank, perform a jar test to check for physical compatibility between thiodiazole-copper and other planned tank-mix partners.
Fruit Russeting or Blemishes	Copper application during sensitive fruit development stages.	1. Timing of Application: Avoid spraying during flowering and early fruit development when tissues are most sensitive. If application is necessary, test on a small area first. 2. Formulation Choice: Thiodiazole-copper formulations are generally considered safer for sensitive crops. However, always refer to the product label for specific crop safety information.

Frequently Asked Questions (FAQs)

Q1: What is thiodiazole-copper and how does it differ from traditional copper fungicides?

Thiodiazole-copper is a modern fungicide that combines copper ions with a thiodiazole group. This combination offers a dual-action mechanism: the copper ions provide broad-spectrum contact activity against fungi and bacteria by denaturing proteins and enzymes, while the thiodiazole component has systemic properties and can stimulate the plant's own defense mechanisms. Compared to traditional inorganic copper fungicides like copper hydroxide (B78521) or copper oxychloride, thiodiazole-copper formulations typically contain a lower amount of metallic copper, which contributes to their reduced risk of phytotoxicity.

Q2: What is the primary mechanism of copper phytotoxicity?

Copper phytotoxicity occurs when an excess of free copper ions (Cu²⁺) penetrates plant tissues.[1] Inside the plant cells, these ions can disrupt photosynthesis, damage cell membranes, and generate reactive oxygen species (ROS), leading to oxidative stress and cell death, which manifests as chlorosis, necrosis, and stunted growth.

Q3: How can I adjust the spray solution to minimize phytotoxicity?

The pH of the spray solution is a critical factor. Acidic conditions (pH below 6.5) increase the solubility of copper, leading to a higher concentration of free copper ions and a greater risk of phytotoxicity.[1][4] It is recommended to measure the pH of your spray solution and, if acidic, adjust it to a neutral range (6.5-7.5) using a buffering agent or by adding hydrated lime.[1]

Q4: Can adjuvants or safeners be used to reduce the phytotoxicity of thiodiazole-copper?

Yes, but with caution.

• Adjuvants: Spreader-sticker adjuvants can improve the coverage and retention of the fungicide on the leaf surface. However, penetrant or surfactant-based adjuvants can increase the uptake of copper ions into the leaf tissue, potentially increasing phytotoxicity.[3] If using an adjuvant, it is crucial to select one that does not enhance penetration and to conduct a small-scale phytotoxicity trial first.

• Safeners: While primarily used with herbicides, some compounds can act as safeners by enhancing the plant's ability to detoxify harmful substances. The thiodiazole component in thiodiazole-copper itself can have a safening effect by inducing the plant's natural defense and stress response pathways. Further research into specific safeners for copper fungicides is ongoing.

Q5: How do environmental conditions affect the phytotoxicity of thiodiazole-copper?

Environmental conditions that prolong leaf wetness, such as high humidity, dew, and slow drying after rainfall or irrigation, increase the time that copper ions are in solution on the leaf surface, thereby increasing the risk of absorption and phytotoxicity.[1] Applying the fungicide under conditions that allow for quick drying of the spray deposit is recommended.

Quantitative Data on Phytotoxicity

While direct comparative studies providing EC50 values for phytotoxicity of thiodiazole-copper versus traditional copper fungicides are limited in publicly available literature, the following tables are provided for researchers to populate with their own data generated using the experimental protocols outlined below. The expected trend is that thiodiazole-copper will exhibit lower phytotoxicity (higher EC50 values) compared to traditional copper fungicides.

Table 1: Comparative Phytotoxicity of Different Copper Fungicides on Tomato (Lycopersicon esculentum) Seedlings

Fungicide Formulation	Active Ingredient	Metallic Copper Equivalent (%)	Phytotoxicity Score (0-5 scale)1	Chlorophyll (B73375) Content (% of Control)	Shoot Dry Biomass (% of Control)	EC50 (Phytotoxicity) (mg/L)
Example: Thiodiazole-Copper SC	Thiodiazole-copper	20%	[Record Data]	[Record Data]	[Record Data]	[Record Data]
Example: Copper Hydroxide WG	Copper Hydroxide	50%	[Record Data]	[Record Data]	*[Record
Example: Copper Oxychloride WP	Copper Oxychloride	50%	[Record Data]	[Record Data]	[Record Data]	[Record Data]
Control	Water	0%	0	100%	100%	N/A

1Phytotoxicity score: 0 = no injury, 1 = slight discoloration, 2 = mild stunting/chlorosis, 3 = moderate necrosis, 4 = severe necrosis, 5 = plant death.

Table 2: Effect of Adjuvants and pH Modifiers on the Phytotoxicity of Thiodiazole-Copper (20% SC) on Cucumber (Cucumis sativus) Seedlings

Treatment	Phytotoxicity Score (0-5 scale)	Electrolyte Leakage (% of Control)	Chlorophyll Fluorescence (Fv/Fm)
Control (Water)	0	100%	[Record Data]
Thiodiazole-Copper	[Record Data]	[Record Data]	[Record Data]
Thiodiazole-Copper + Spreader-Sticker	[Record Data]	[Record Data]	[Record Data]
Thiodiazole-Copper + Penetrant Adjuvant	[Record Data]	[Record Data]	[Record Data]
Thiodiazole-Copper + Hydrated Lime (pH 7.0)	[Record Data]	[Record Data]	[Record Data]

Experimental Protocols

Protocol 1: Assessment of Phytotoxicity via Visual Scoring and Biomass Measurement

Objective: To quantitatively assess and compare the phytotoxicity of different copper fungicide formulations.

Methodology:

• Plant Material: Use a sensitive crop species (e.g., tomato, cucumber, or lettuce) at the 3-4 true leaf stage.

• Treatment Application: Prepare spray solutions of thiodiazole-copper and one or more traditional copper fungicides (e.g., copper hydroxide) at a range of concentrations (e.g., 0, 50, 100, 200, 400 mg/L of metallic copper). Include a water-only control.

• Experimental Design: Use a completely randomized design with at least five replicate plants per treatment.

• Application: Spray plants until runoff, ensuring uniform coverage. Maintain plants in a controlled environment (e.g., greenhouse or growth chamber).

• Data Collection:

  • Visual Scoring: At 3, 7, and 14 days after treatment, visually assess each plant for signs of phytotoxicity (leaf yellowing, distortion, burning, stunting) using a 0-5 rating scale.

  • Biomass Measurement: At 14 days after treatment, harvest the shoots of each plant, place them in paper bags, and dry in an oven at 70°C for 72 hours. Measure the dry weight.

• Data Analysis: Calculate the average phytotoxicity score and the percentage of biomass reduction relative to the control for each treatment. Determine the EC50 (the concentration causing 50% of the maximal effect) for phytotoxicity and biomass reduction.

Protocol 2: Electrolyte Leakage Assay for Cell Membrane Damage

Objective: To measure the extent of cell membrane damage caused by copper fungicide application.

Methodology:

• Sample Collection: At 24 or 48 hours post-treatment, collect leaf discs (e.g., 1 cm in diameter) from the treated plants, avoiding major veins.

• Washing: Place the leaf discs in a test tube with deionized water and shake gently for 30 minutes to remove surface electrolytes.

• Initial Measurement: Replace the water with a known volume of fresh deionized water and measure the initial electrical conductivity (C1) of the solution using a conductivity meter.

• Incubation: Incubate the test tubes at room temperature on a shaker for a specified period (e.g., 24 hours).

• Second Measurement: After incubation, measure the electrical conductivity (C2) of the solution.

• Total Electrolyte Measurement: Autoclave the test tubes with the leaf discs to kill the tissues and release all electrolytes. After cooling to room temperature, measure the final electrical conductivity (C3).

• Calculation: Calculate the percentage of electrolyte leakage as: (C2 - C1) / C3 * 100.

Protocol 3: Chlorophyll Fluorescence Measurement for Photosynthetic Efficiency

Objective: To assess the impact of copper fungicides on the photosynthetic apparatus (specifically Photosystem II).

Methodology:

• Dark Adaptation: Before measurement, dark-adapt a portion of a treated leaf for at least 20-30 minutes using leaf clips.

• Measurement: Use a portable chlorophyll fluorometer to measure the maximum quantum yield of Photosystem II (Fv/Fm).

• Procedure: The instrument will measure the minimal fluorescence (Fo) in the dark-adapted state and the maximal fluorescence (Fm) during a saturating pulse of light.

• Calculation: The Fv/Fm ratio is calculated as (Fm - Fo) / Fm. A decrease in this ratio indicates stress on the photosynthetic apparatus.

• Data Collection: Take measurements from at least three different plants per treatment at various time points after application (e.g., 24, 48, and 72 hours).

Protocol 4: Copper Residue Analysis in Plant Tissue by Atomic Absorption Spectroscopy (AAS)

Objective: To quantify the amount of copper accumulated in plant tissues after fungicide application.

Methodology:

• Sample Preparation: Harvest leaf or fruit tissue at desired time points after the final fungicide application. Wash the samples thoroughly with deionized water to remove surface residues.

• Drying and Grinding: Dry the samples in an oven at 70°C until a constant weight is achieved. Grind the dried tissue into a fine powder.

• Digestion: Accurately weigh a subsample of the ground tissue (e.g., 0.5 g) into a digestion tube. Add a mixture of concentrated nitric acid (HNO₃) and perchloric acid (HClO₄) (e.g., in a 4:1 ratio). Digest the sample on a heating block until the solution is clear.

• Dilution: After cooling, dilute the digested sample to a known volume with deionized water.

• AAS Analysis:

  • Instrument Setup: Set up the atomic absorption spectrophotometer with a copper hollow-cathode lamp at a wavelength of 324.7 nm. Use an air-acetylene flame.

  • Calibration: Prepare a series of copper standard solutions of known concentrations and generate a calibration curve.

  • Sample Measurement: Aspirate the diluted samples into the AAS and record the absorbance readings.

• Calculation: Determine the copper concentration in the samples by comparing their absorbance to the calibration curve. Express the results as mg of copper per kg of dry plant tissue (ppm).

Visualizations

Caption: Experimental workflow for assessing fungicide phytotoxicity.

Caption: Simplified MAPK cascade in response to copper stress.

Caption: Dual mode of action of thiodiazole-copper fungicides.iodiazole-copper fungicides.

References

• 1. How Copper Sprays Work and Avoiding Phytotoxicity - Cornell Vegetable Program - Cornell University - Cornell Cooperative Extension [cvp.cce.cornell.edu]
• 2. onvegetables.com [onvegetables.com]
• 3. How Thiodiazole Copper Enhances Crop Immunity and Fungal Resistance [jindunchemical.com]
• 4. Double- or Triple-Tiered Protection: Prospects for the Sustainable Application of Copper-Based Antimicrobial Compounds for Another Fourteen Decades - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting crystal growth for single-crystal X-ray analysis of copper complexes

Technical Support Center: Single-Crystal Growth of Copper Complexes

This guide provides troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals working on the crystallization of copper complexes for single-crystal X-ray analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My complex is precipitating immediately as a fine powder. What should I do?

A: Rapid precipitation into a powder or microcrystalline solid occurs when nucleation is too fast and crystal growth is too rapid, often due to excessively high supersaturation.[1][2] This prevents the formation of large, ordered single crystals.

Potential Causes & Solutions:

• High Supersaturation: The concentration of your complex is too high, or the chosen solvent system is poor.

  • Solution: Use a more dilute solution. Start with a concentration similar to what you would use for an NMR sample (2-10 mg in 0.6-1.0 mL).[1] Alternatively, add a small amount of a "good" solvent to the mixture to slightly increase solubility and slow down the precipitation.[2]

• Solvent Evaporation is Too Fast: If using the slow evaporation method, a highly volatile solvent may be evaporating too quickly.

  • Solution: Slow the rate of evaporation by using a less volatile solvent or by covering the vial with parafilm and piercing only a few small holes in it.[3][4] Storing the setup in a cooler, temperature-stable environment like a refrigerator can also slow down evaporation and diffusion rates.[1][5]

• Poor Solvent Choice: The solvent may be too "poor" (anti-solvent), causing the complex to crash out of solution.

  • Solution: Experiment with different solvent/anti-solvent systems. A good starting point is to find a solvent that fully dissolves your complex and an anti-solvent in which it is completely insoluble. Techniques like vapor diffusion or solvent layering are ideal for controlling the gradual change in solvent polarity.[6]

Troubleshooting Workflow for Rapid Precipitation

Caption: A decision tree for troubleshooting rapid powder precipitation.

Q2: I'm getting an oil instead of crystals. How can I resolve this?

A: "Oiling out" occurs when the complex comes out of solution as a liquid instead of a solid.[2] This typically happens when the melting point of the solute is lower than the temperature of the solution, or when the concentration is so high that a liquid-liquid phase separation occurs.[2] Impurities often dissolve readily in these oil droplets, preventing crystallization.[2]

Potential Causes & Solutions:

• Solution Temperature is Too High: The crystallization temperature is above the melting point of your complex.

  • Solution: Try setting up the crystallization at a lower temperature (e.g., in a refrigerator at 4°C or a freezer at -20°C).[5]

• Excessively High Concentration: The solution is too concentrated.

  • Solution: Dilute the solution significantly. Oiling out is a common result of very high supersaturation.

• Solvent System: The chosen solvent may be too "good," keeping the complex in a semi-dissolved state.

  • Solution: Try a different solvent system. Sometimes adding a small amount of a "poorer" solvent can induce crystallization from the oil. You can also try scratching the side of the glass vial with a metal spatula at the oil's surface to create nucleation sites.[5]

Q3: My copper(I) complex is changing color or decomposing during crystallization. What's happening?

A: Copper(I) complexes are susceptible to oxidation to the more stable copper(II) state, especially in the presence of air (oxygen). This is often accompanied by a color change (e.g., from colorless or yellow to blue or green).

Potential Causes & Solutions:

• Oxidation: The complex is reacting with atmospheric oxygen.

  • Solution: Perform all crystallization experiments under an inert atmosphere (e.g., nitrogen or argon).[1] This can be done in a glovebox or using Schlenk line techniques. Degas all solvents thoroughly before use by sparging with an inert gas or by using several freeze-pump-thaw cycles.

• Ligand Dissociation/Instability: The solvent may be coordinating to the copper center, causing ligand dissociation and subsequent decomposition.

  • Solution: Choose non-coordinating or weakly coordinating solvents. Avoid highly polar or coordinating solvents unless they are part of the complex itself.

• Light Sensitivity: Some copper complexes are light-sensitive and can decompose upon prolonged exposure.

  • Solution: Protect the experiment from light by wrapping the vial in aluminum foil or placing it in a dark cupboard.[1]

Q4: My crystals are very small, needle-like, or twinned. How can I grow larger, higher-quality crystals?

A: The formation of small, poorly-formed crystals suggests that the nucleation rate is too high relative to the growth rate. Slower crystal growth generally leads to larger and higher-quality crystals.[6]

Potential Causes & Solutions:

• Rapid Crystal Growth: As discussed in Q1, the conditions are promoting rapid formation of many small crystals rather than slow growth of a few large ones.

  • Solution: Slow down the entire process. Use a more dilute solution, reduce the rate of evaporation or diffusion (by lowering the temperature or using a tighter seal), or choose a solvent system where the complex is slightly more soluble.[5][6]

• Vibrations and Disturbances: Physical disturbances can trigger excessive nucleation.

  • Solution: Place your crystallization experiment in a vibration-free location, such as a dedicated quiet cupboard or a basement. Avoid the temptation to check on it frequently.[1][3]

• Impure Compound: Impurities can inhibit crystal growth or act as random nucleation sites.

  • Solution: Ensure your compound is as pure as possible before attempting crystallization. A purity of at least 90% is recommended.[1] Consider an extra purification step like column chromatography.

• Counter-ion Effects: For ionic copper complexes, the counter-ion can significantly influence crystal packing and quality. Some counter-ions like BF₄⁻ or PF₆⁻ are often disordered.

  • Solution: Try exchanging the counter-ion for one that is more ordered and encourages better packing, such as triflate (OTf⁻) or tetraphenylborate (B1193919) (BPh₄⁻).[1][7]

Data & Protocols

Table 1: Properties of Common Solvents for Crystallization

Choosing an appropriate solvent system is critical. The "good" solvent should dissolve the complex, while the "bad" solvent (precipitant or anti-solvent) should be miscible with the good solvent but should not dissolve the complex.[6] This table provides key properties to help guide your selection.

Solvent	Common Anti-Solvent(s)	Boiling Point (°C)[8]	Dielectric Constant (ε)
Water	Acetone, Ethanol, Dioxane	100	80.1
Dimethylformamide (DMF)	Diethyl Ether, Hexane	153	36.7
Acetonitrile (MeCN)	Diethyl Ether, Tetrahydrofuran	82	37.5
Methanol (MeOH)	Diethyl Ether, Dichloromethane	65	32.7
Ethanol (EtOH)	Hexane, Diethyl Ether	78	24.5
Acetone	Hexane, Chloroform	56	20.7
Dichloromethane (DCM)	Pentane, Hexane, Diethyl Ether	40	9.1
Tetrahydrofuran (THF)	Hexane, Cyclohexane	66	7.6
Toluene	Hexane, Pentane	111	2.4
Hexane	(Is an anti-solvent)	69	1.9

Note: Dielectric constants are approximate values at room temperature.

Experimental Protocol: Vapor Diffusion

Vapor diffusion is an excellent method for obtaining high-quality crystals from small amounts of material.[1] It involves the slow diffusion of a volatile anti-solvent vapor into a solution of the complex, gradually inducing supersaturation.

Setup Diagram: Vapor Diffusion (Sitting Drop)

References

• 1. unifr.ch [unifr.ch]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Slow Evaporation Method [people.chem.umass.edu]
• 4. benchchem.com [benchchem.com]
• 5. xray.chem.ufl.edu [xray.chem.ufl.edu]
• 6. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]
• 7. mdpi.com [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Method Refinement for Consistent Synthesis of Thiodiazole-Copper Nanomaterials

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the synthesis of thiodiazole-copper nanomaterials. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions to address common challenges and ensure consistent and reproducible results.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of thiodiazole-copper nanomaterials.

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent Nanoparticle Size and Shape	1. Fluctuation in reaction temperature. 2. Inefficient stirring. 3. Improper rate of precursor addition. 4. Inadequate control of pH.	1. Use a temperature-controlled reaction vessel and monitor the temperature closely. 2. Ensure vigorous and consistent stirring throughout the reaction. 3. Use a syringe pump for precise and controlled addition of precursors. 4. Monitor and adjust the pH of the reaction mixture at critical steps.[1][2]
Agglomeration of Nanoparticles	1. Insufficient amount of stabilizing agent. 2. Inappropriate choice of stabilizing agent. 3. High concentration of reactants.	1. Optimize the concentration of the stabilizing agent (e.g., PVP, PEI).[1] 2. Select a stabilizing agent with strong affinity for the nanoparticle surface. 3. Reduce the concentration of the copper salt and thiodiazole precursors.
Low Yield of Nanomaterials	1. Incomplete reaction. 2. Loss of product during washing and centrifugation.	1. Increase the reaction time or temperature. 2. Optimize the centrifugation speed and time to ensure complete pelleting of the nanoparticles. Use careful decantation or a micropipette to remove the supernatant.
Formation of Copper Oxide Impurities	1. Presence of oxygen in the reaction setup. 2. High reaction temperature.	1. Perform the synthesis under an inert atmosphere (e.g., nitrogen or argon).[2][3] 2. Optimize the reaction temperature to favor the formation of copper nanoparticles over copper oxides.[2]
Poor Thiodiazole Functionalization	1. Inactive thiodiazole ligand. 2. Steric hindrance.	1. Ensure the purity and activity of the synthesized 2-amino-5-mercapto-1,3,4-thiadiazole. 2. If using substituted thiodiazoles, consider the steric bulk of the substituents which might hinder attachment to the nanoparticle surface.

Frequently Asked Questions (FAQs)

1. What is the role of a stabilizing agent in the synthesis of thiodiazole-copper nanomaterials?

Stabilizing agents, such as polyvinylpyrrolidone (B124986) (PVP) or polyethyleneimine (PEI), adsorb to the surface of the newly formed nanoparticles, preventing them from aggregating.[1] This is crucial for obtaining a stable colloidal suspension of well-dispersed nanoparticles with uniform size and shape.

2. How does pH affect the synthesis process?

The pH of the reaction medium can significantly influence the size, shape, and stability of the copper nanoparticles.[1] It can affect the reduction potential of the copper ions and the effectiveness of the stabilizing agent. Therefore, controlling the pH is critical for reproducible synthesis.

3. What are the key characterization techniques for thiodiazole-copper nanomaterials?

Key characterization techniques include:

• UV-Vis Spectroscopy: To confirm the formation of copper nanoparticles by observing the surface plasmon resonance peak.[2][4]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To verify the functionalization of copper nanoparticles with the thiodiazole ligand.

• X-ray Diffraction (XRD): To determine the crystalline structure and size of the nanoparticles.[4]

• Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): To visualize the size, shape, and morphology of the nanomaterials.[2][4]

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the nanomaterials.[5]

4. Can other thiodiazole derivatives be used for functionalization?

Yes, various derivatives of 1,3,4-thiadiazole (B1197879) can be synthesized and used to functionalize copper nanoparticles.[6][7][8][9] The choice of derivative will depend on the desired properties and application of the final nanomaterial.

5. How can I purify the synthesized thiodiazole-copper nanomaterials?

Purification is typically achieved by repeated cycles of centrifugation and redispersion in a suitable solvent (e.g., ethanol (B145695) or deionized water) to remove unreacted precursors, byproducts, and excess stabilizing agent.

Experimental Protocols

Protocol 1: Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole Ligand

This protocol is adapted from the synthesis of similar thiadiazole derivatives.[10]

Materials:

• Thiosemicarbazide (B42300)

• Carbon disulfide (CS₂)

• Anhydrous sodium carbonate

• Absolute ethanol

• Concentrated hydrochloric acid (HCl)

Procedure:

• Dissolve thiosemicarbazide (0.05 mol) in absolute ethanol (15 ml) in a round bottom flask.

• Add anhydrous sodium carbonate (0.005 mol) with continuous stirring.

• Add carbon disulfide (12 ml) to the mixture.

• Reflux the mixture on a sand bath at 50°C for 1 hour, then increase the temperature to 120-130°C and reflux for 7 hours.

• Cool the mixture to room temperature.

• Filter the precipitate and wash it with hot distilled water.

• Add concentrated HCl dropwise to the filtrate until a precipitate forms.

• Wash the precipitate with cold distilled water to remove any excess acid and dry it.

Protocol 2: Synthesis of Thiodiazole-Copper Nanomaterials

This protocol describes a chemical reduction method for the synthesis of copper nanoparticles followed by functionalization with the synthesized thiodiazole ligand.

Materials:

• Copper (II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• 2-amino-5-mercapto-1,3,4-thiadiazole (from Protocol 1)

• Polyvinylpyrrolidone (PVP) (stabilizing agent)

• Sodium borohydride (B1222165) (NaBH₄) (reducing agent)

• Deionized water

• Ethanol

Procedure:

• Preparation of Copper Nanoparticles:

  • Prepare an aqueous solution of CuSO₄·5H₂O and PVP.

  • Separately, prepare a fresh aqueous solution of NaBH₄.

  • Under vigorous stirring, add the NaBH₄ solution dropwise to the CuSO₄/PVP solution. The formation of copper nanoparticles is indicated by a color change in the solution.

• Functionalization with Thiodiazole:

  • Prepare an ethanolic solution of the synthesized 2-amino-5-mercapto-1,3,4-thiadiazole.

  • Add the thiodiazole solution to the copper nanoparticle suspension under continuous stirring.

  • Allow the reaction to proceed for several hours at room temperature to ensure complete functionalization.

• Purification:

  • Centrifuge the resulting suspension to pellet the thiodiazole-copper nanomaterials.

  • Discard the supernatant and redisperse the pellet in ethanol.

  • Repeat the centrifugation and redispersion steps at least three times to purify the nanomaterials.

  • Finally, dry the purified nanomaterials under vacuum.

Data Presentation

Table 1: Effect of Precursor Concentration on Copper Nanoparticle Size

This table provides a general guideline on how precursor concentration can influence the size of copper nanoparticles. Actual results may vary based on specific reaction conditions.

Copper Sulfate Concentration (M)	Average Particle Size (nm)	Reference
0.01	~25	[1]
0.05	~40	[1]
0.1	~60	[1]

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of thiodiazole-copper nanomaterials.

Caption: Logical troubleshooting flowchart for inconsistent synthesis results.

References

• 1. Synthesis of Copper Nanoparticles Stabilized with Organic Ligands and Their Antimicrobial Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper Nanoparticles: Synthesis and Characterization, Physiology, Toxicity and Antimicrobial Applications [mdpi.com]
• 3. cris.biu.ac.il [cris.biu.ac.il]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of thiodiazole copper microcapsules and release behavior of inhibiting R. solanacearum - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 8. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 9. researchgate.net [researchgate.net]
• 10. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]

Addressing batch-to-batch variability in the catalytic performance of thiodiazole-copper

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address batch-to-batch variability in the catalytic performance of thiodiazole-copper complexes. It is intended for researchers, scientists, and professionals in drug development who utilize these catalysts in their experimental work.

Frequently Asked Questions (FAQs)

Q1: We are observing significant variations in reaction yield and selectivity between different batches of our thiodiazole-copper catalyst. What are the primary factors that could be causing this inconsistency?

A1: Batch-to-batch variability in thiodiazole-copper catalysis is a common issue that can stem from several factors throughout the catalyst preparation and use. The most critical parameters to investigate are:

• Purity and Quality of Starting Materials: The purity of the thiodiazole ligand, the copper source (e.g., CuI, Cu(OAc)₂), and any additives can significantly impact the final catalyst's performance. Impurities in starting materials can act as poisons or lead to the formation of less active catalytic species.

• Catalyst Synthesis and Handling: Minor deviations in the synthesis protocol can lead to different catalyst compositions or morphologies. Factors such as reaction temperature, stirring rate, and drying procedure must be strictly controlled. Furthermore, copper catalysts can be sensitive to air and moisture, so proper handling and storage are crucial.

• Reaction Conditions: The performance of the catalyst is highly dependent on the reaction conditions. The choice and quality of the base and solvent are particularly critical.[1] For instance, the particle size and solubility of inorganic bases can have a dramatic impact on reaction kinetics and yields.[1][2]

• Catalyst Characterization: Without proper characterization, it is difficult to ensure that each batch of catalyst has the same physical and chemical properties.

Q2: What are the most important characterization techniques to ensure the consistency of our thiodiazole-copper catalyst batches?

A2: A multi-faceted characterization approach is recommended to ensure consistency between batches. Key techniques include:

• Structural and Compositional Analysis:

  • X-ray Diffraction (XRD): To verify the bulk crystal structure and phase purity of the catalyst.[3]

  • X-ray Photoelectron Spectroscopy (XPS): To determine the oxidation state of the copper center and the surface elemental composition.

  • Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the coordination of the thiodiazole ligand to the copper center.

• Morphological and Physical Analysis:

  • Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To visualize the particle size, shape, and morphology of the catalyst.[3]

  • Brunauer-Emmett-Teller (BET) Analysis: To measure the surface area and pore size distribution, which can be critical for heterogeneous catalysts.[4]

• Thermal Analysis:

  • Thermogravimetric Analysis (TGA): To assess the thermal stability of the catalyst and identify the presence of residual solvents or impurities.[3]

A summary of recommended characterization techniques is provided in the table below.

Analytical Technique	Parameter Measured	Importance for Consistency
X-ray Diffraction (XRD)	Crystalline structure and phase purity	Ensures the correct catalyst phase is formed and free of crystalline impurities.[3]
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition and oxidation states	Verifies the expected copper oxidation state (e.g., Cu(I) or Cu(II)) and surface purity.
Fourier-Transform Infrared Spectroscopy (FTIR)	Functional groups and coordination	Confirms the successful coordination of the thiodiazole ligand to the copper center.
Electron Microscopy (SEM/TEM)	Particle size, shape, and morphology	Inconsistent particle morphology can affect catalytic activity and reaction kinetics.[3]
BET Surface Area Analysis	Surface area and porosity	Crucial for heterogeneous catalysts where reactions occur on the surface.[4]
Thermogravimetric Analysis (TGA)	Thermal stability and composition	Detects residual solvents or volatile impurities that can inhibit the reaction.[3]

Troubleshooting Guides

Issue 1: Decreased Catalytic Activity in a New Batch

You have synthesized a new batch of thiodiazole-copper catalyst, but it shows significantly lower conversion rates compared to previous successful batches.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for decreased catalytic activity.

Detailed Steps:

• Verify Starting Material Purity:

  • Action: Re-run characterization (e.g., NMR, melting point) on the thiodiazole ligand and check the certificate of analysis for the copper salt.

  • Rationale: Impurities in the precursors are a common cause of reduced catalytic performance.[5] The choice of copper precursor can also influence the final catalyst's activity.[6]

• Audit the Synthesis Protocol:

  • Action: Compare the laboratory notebook for the new batch against the standard operating procedure (SOP). Look for any deviations in temperature, reaction time, addition rates, or drying procedures.

  • Rationale: Copper-catalyzed reactions can be sensitive to subtle changes in the synthesis environment.[1]

• Comparative Characterization:

  • Action: Perform side-by-side characterization of the new, underperforming batch and a previously successful batch. Focus on techniques that can reveal structural and morphological differences, such as XRD and SEM.

  • Rationale: Direct comparison can quickly highlight physical or chemical differences that may account for the performance variation.

• Scrutinize Reaction Conditions:

  • Action: Confirm the purity and dryness of the solvent and the quality of the base used in the catalytic reaction. The quality and particle size of inorganic bases can significantly affect reaction outcomes.[1][2]

  • Rationale: The catalytic system is an interplay of the catalyst, substrates, solvent, and base. Variability can be introduced from any of these components.

Issue 2: Inconsistent Product Selectivity

Different batches of the catalyst are leading to varying ratios of desired product to side products.

Logical Relationship Diagram:

Caption: Factors influencing inconsistent product selectivity.

Troubleshooting Steps:

• Assess Ligand Integrity and Coordination:

  • Action: Use FTIR and NMR to confirm the purity of the thiodiazole ligand and its proper coordination to the copper center in the catalyst.

  • Rationale: The electronic and steric properties of the ligand play a crucial role in determining the selectivity of the reaction.[7][8] Inconsistent ligand coordination will lead to a heterogeneous catalytic environment.

• Verify Copper Oxidation State:

  • Action: Utilize XPS to determine the oxidation state of copper in different batches.

  • Rationale: The catalytic cycle may involve different copper oxidation states (e.g., Cu(I), Cu(II), Cu(III)). An incorrect or mixed oxidation state can open up alternative reaction pathways, leading to different products.

• Standardize Base Preparation and Addition:

  • Action: Ensure the base is from the same supplier and lot, and that it is handled consistently (e.g., grinding, drying) before use.

  • Rationale: The basicity and solubility of the base can influence which substrate is deprotonated and the overall reaction mechanism, thereby affecting selectivity.[1][2]

Experimental Protocols

Protocol 1: Standardized Synthesis of a Thiodiazole-Copper(I) Catalyst

This protocol provides a general method for the synthesis of a thiodiazole-copper(I) complex. Note: This is a representative protocol and may need to be optimized for your specific thiodiazole ligand.

Materials:

• 2-amino-5-mercapto-1,3,4-thiadiazole (98% purity)

• Copper(I) Iodide (CuI, 99.9% purity)

• Anhydrous Acetonitrile (B52724) (CH₃CN)

• Schlenk flask and standard Schlenk line equipment

• Magnetic stirrer and stir bar

Procedure:

• Preparation: Dry all glassware in an oven at 120 °C overnight and cool under a stream of dry nitrogen.

• Ligand Dissolution: In a Schlenk flask under a nitrogen atmosphere, dissolve 2-amino-5-mercapto-1,3,4-thiadiazole (1.0 mmol) in anhydrous acetonitrile (20 mL).

• Copper Addition: To the stirring solution, add Copper(I) Iodide (1.0 mmol) in one portion.

• Reaction: Stir the reaction mixture at room temperature for 4 hours under a nitrogen atmosphere. The formation of a precipitate may be observed.

• Isolation: Filter the resulting solid under nitrogen using a Schlenk filter.

• Washing: Wash the isolated solid three times with 10 mL of anhydrous acetonitrile to remove any unreacted starting materials.

• Drying: Dry the solid under high vacuum for 12 hours to obtain the thiodiazole-copper(I) catalyst.

• Storage: Store the final product in a nitrogen-filled glovebox.

Protocol 2: Quality Control Check for Catalytic Performance

This protocol outlines a standardized test reaction to evaluate the performance of a newly synthesized catalyst batch.

Reaction: A representative C-N cross-coupling reaction.

Materials:

• Thiodiazole-copper catalyst (from Protocol 1)

• Iodobenzene (B50100) (substrate 1)

• Aniline (B41778) (substrate 2)

• Potassium phosphate (B84403) (K₃PO₄, base)

• Anhydrous Dimethylformamide (DMF, solvent)

• Internal standard (e.g., dodecane)

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC)

Procedure:

• Reaction Setup: To a dried reaction vial, add the thiodiazole-copper catalyst (5 mol%), iodobenzene (1.0 mmol), aniline (1.2 mmol), and K₃PO₄ (2.0 mmol).

• Solvent and Standard Addition: Add anhydrous DMF (5 mL) and the internal standard (0.5 mmol).

• Reaction Execution: Seal the vial and heat the reaction mixture to 110 °C with vigorous stirring for 24 hours.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a short plug of celite.

• Analysis: Analyze the crude reaction mixture by GC or HPLC to determine the conversion of iodobenzene and the yield of the desired N-phenylaniline product.

• Comparison: Compare the yield to that obtained from a previously validated "gold standard" batch of catalyst under identical conditions. A deviation of more than 5% may indicate a problem with the new batch.

Workflow for Catalyst Synthesis and Quality Control:

Caption: Workflow from catalyst synthesis to quality control.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 3. Catalyst Characterization Techniques [hidenanalytical.com]
• 4. Characterization methods for catalysts | Norlab [norlab.com]
• 5. Understanding catalyst structure-performance relationships through precise synthesis and in situ characterization | Stanford Digital Repository [purl.stanford.edu]
• 6. Effect of Precursors on the Synthesis of CuO Nanoparticles Under Microwave for Photocatalytic Activity Towards Methylene Blue and Rhodamine B Dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. New ligands enhance copper catalysis-SINOCOMPOUND [en.sinocompound.com]

Technical Support Center: Enhancing the Long-Term Efficacy of Thiodiazole-Copper Against Fungal Resistance

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the long-term effectiveness of thiodiazole-copper against fungal resistance.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for thiodiazole-copper?

Thiodiazole-copper is a dual-action fungicide with both systemic and contact properties. The thiodiazole component can be absorbed and transported within plant tissues, stimulating the plant's natural immune responses by boosting disease-resistant enzymes.[1] The copper ions act on the surface, disrupting the metabolism of fungal and bacterial pathogens by binding to proteins and enzymes, leading to cell death.[2] This combined action provides both preventative and therapeutic effects.

Q2: Why is thiodiazole-copper considered to have a lower risk of resistance development compared to other fungicides?

The dual mechanism of action is the primary reason for the reduced risk of resistance. Because it targets multiple cellular processes simultaneously, it is more difficult for fungi to develop resistance. The thiodiazole component also helps to suppress pathogen resistance by inducing the plant's own defense mechanisms. However, for long-term effectiveness, it is still recommended to rotate thiodiazole-copper with fungicides from different chemical classes.[1]

Q3: What are the known mechanisms of fungal resistance to copper-based fungicides?

Fungi can develop resistance to copper-based fungicides through several mechanisms, including:

• Reduced uptake or enhanced detoxification: Fungal cells may develop mechanisms to either prevent the entry of copper ions or to actively remove them.[1]

• Upregulation of antioxidants: Fungi may increase the production of antioxidant enzymes like catalases and superoxide (B77818) dismutases to counteract the oxidative stress induced by copper ions.[1]

• Overexpression of efflux pumps: ATP-binding cassette (ABC) and major facilitator superfamily (MFS) transporters can actively pump fungicides out of the fungal cell, preventing them from reaching their target sites.[1]

Q4: Can the effectiveness of thiodiazole-copper be improved by combining it with other compounds?

Yes, combination therapy is a key strategy to enhance the efficacy of thiodiazole-copper and combat resistance. Combining thiodiazole-copper with other systemic fungicides or plant stimulants can often lead to synergistic effects, where the combined antifungal activity is greater than the sum of the individual components.[3] For instance, tetrathiomolybdate (B108656) (TTM), a copper chelator, has been shown to synergize with azole antifungals against Candida albicans.[4][5]

Q5: What are copper nanoparticles, and how can they improve antifungal efficacy?

Copper nanoparticles (CuNPs) are microscopic particles of copper that have a high surface area to volume ratio, which can enhance their antimicrobial properties.[6] Formulating thiodiazole-copper into nanoparticles can improve its stability, delivery, and interaction with fungal cells, potentially leading to greater efficacy at lower concentrations and reducing the risk of resistance.[3] Cu-chitosan nanoparticles, for example, have demonstrated high antifungal activity.[3]

Troubleshooting Guides

Problem 1: Decreased efficacy of thiodiazole-copper after repeated applications.

Possible Cause: Development of fungal resistance.

Troubleshooting Steps:

• Confirm Resistance:

  • Isolate the fungal strain from the experimental environment where reduced efficacy is observed.

  • Perform an antifungal susceptibility test (e.g., broth microdilution) to determine the Minimum Inhibitory Concentration (MIC) of thiodiazole-copper for the isolated strain.

  • Compare the MIC value to that of a known susceptible (wild-type) strain. A significant increase in the MIC suggests the development of resistance.

• Investigate Synergy:

  • Conduct a checkerboard assay to test for synergistic interactions between thiodiazole-copper and other classes of fungicides (e.g., azoles, echinocandins).

  • A Fractional Inhibitory Concentration (FIC) index of ≤ 0.5 indicates synergy.

• Consider Nanoparticle Formulation:

  • Synthesize or procure a nanoparticle formulation of thiodiazole-copper.

  • Repeat the antifungal susceptibility testing with the nanoparticle formulation to determine if it can overcome the observed resistance.

• Rotate Fungicides:

  • In a preventative strategy, design an experimental plan that includes the rotation of thiodiazole-copper with fungicides that have different modes of action.

Problem 2: Inconsistent results in antifungal susceptibility testing.

Possible Cause: Variations in experimental protocol.

Troubleshooting Steps:

• Standardize Inoculum: Ensure the fungal inoculum is prepared to a consistent density for each experiment, typically using a spectrophotometer to measure optical density or a hemocytometer for cell counting.

• Control Media pH: The pH of the growth media can affect the activity of copper-based fungicides. Use buffered media (e.g., RPMI-1640 with MOPS) to maintain a stable pH throughout the experiment.

• Solvent Effects: If using a solvent like DMSO to dissolve the thiodiazole-copper, ensure the final concentration in the assay does not exceed a level that could inhibit fungal growth on its own (typically ≤1%). Include a solvent control in your experiments.

• Incubation Conditions: Maintain consistent incubation temperature and duration for all assays.

Data Presentation

Table 1: Hypothetical MIC Values for Thiodiazole-Copper Against Susceptible and Resistant Candida albicans

Fungal Strain	Resistance Mechanism	Thiodiazole-Copper MIC (µg/mL)
C. albicans (Wild-Type)	None (Susceptible)	8
C. albicans (Resistant Isolate 1)	Efflux Pump Overexpression	64
C. albicans (Resistant Isolate 2)	Altered Ergosterol Pathway	32

Table 2: Interpreting Fractional Inhibitory Concentration (FIC) Index from Checkerboard Assays

FIC Index	Interpretation
≤ 0.5	Synergy
> 0.5 to 4.0	Additive or Indifference
> 4.0	Antagonism

Experimental Protocols

Protocol 1: Broth Microdilution Antifungal Susceptibility Testing

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Preparation of Thiodiazole-Copper Stock Solution:

  • Dissolve thiodiazole-copper in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Serial Dilutions:

  • Perform two-fold serial dilutions of the stock solution in RPMI-1640 medium (buffered with MOPS) in a 96-well microtiter plate.

• Inoculum Preparation:

  • Culture the fungal isolate on an appropriate agar (B569324) medium.

  • Prepare a fungal suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard.

  • Dilute the standardized suspension in RPMI-1640 medium to achieve a final concentration of approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Inoculation:

  • Add 100 µL of the fungal inoculum to each well of the microtiter plate containing the serially diluted thiodiazole-copper.

  • Include a growth control (inoculum without drug) and a sterility control (medium only).

• Incubation:

  • Incubate the plate at 35°C for 24-48 hours.

• MIC Determination:

  • The MIC is the lowest concentration of thiodiazole-copper that causes a significant inhibition of visible fungal growth compared to the growth control.

Protocol 2: Checkerboard Assay for Synergy Testing

• Plate Setup:

  • In a 96-well microtiter plate, serially dilute thiodiazole-copper horizontally (e.g., across columns 1-10).

  • Serially dilute the second antifungal agent vertically (e.g., down rows A-G).

  • Column 11 should contain only the serial dilutions of the second agent, and row H should contain only the serial dilutions of thiodiazole-copper. Column 12, row H should be the growth control.

• Inoculation:

  • Inoculate the wells with the fungal suspension as described in the broth microdilution protocol.

• Incubation:

  • Incubate the plate under the same conditions as the standard MIC assay.

• Data Analysis:

  • Determine the MIC of each drug alone and in combination.

  • Calculate the FIC for each drug: FIC = (MIC of drug in combination) / (MIC of drug alone).

  • Calculate the FIC index: FIC Index = FIC of thiodiazole-copper + FIC of the second agent.

  • Interpret the results based on the values in Table 2.

Protocol 3: Synthesis of Copper Nanoparticles (Chemical Reduction Method)

This is a general protocol for the synthesis of copper nanoparticles.

• Precursor Solution:

  • Dissolve a copper salt (e.g., copper sulfate) in deionized water.

• Stabilizing Agent:

  • Add a stabilizing agent (e.g., sodium citrate) to the solution to prevent particle aggregation.

• Reducing Agent:

  • Under constant stirring, add a reducing agent (e.g., ascorbic acid) to the solution.

• pH Adjustment:

  • Adjust the pH of the solution with a base (e.g., sodium hydroxide) to facilitate the reduction process.

• Heating:

  • Heat the mixture to facilitate the formation of nanoparticles, often indicated by a color change.

• Purification:

  • Separate the synthesized copper nanoparticles from the solution by centrifugation and wash them with deionized water and ethanol (B145695) to remove any unreacted reagents.

• Characterization:

  • Characterize the size and morphology of the nanoparticles using techniques such as Transmission Electron Microscopy (TEM) and Dynamic Light Scattering (DLS).

Visualizations

Caption: Mechanisms of thiodiazole-copper action and fungal resistance.

Caption: Experimental workflow for the checkerboard synergy assay.

Caption: Fungal stress response signaling pathways (CWI and HOG).

References

• 1. researchgate.net [researchgate.net]
• 2. Thiodiazole Copper SC Fungicide, Organic Liquid Copper Fungicide | Chico® [chicocrop.com]
• 3. Double- or Triple-Tiered Protection: Prospects for the Sustainable Application of Copper-Based Antimicrobial Compounds for Another Fourteen Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Scholars@Duke publication: Leveraging Vulnerabilities in Copper Trafficking for Synergistic Antifungal Activity. [scholars.duke.edu]
• 6. Essential oil-grafted copper nanoparticles as a potential next-generation fungicide for holistic disease management in maize - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of ligand-to-metal ratio in thiodiazole-copper synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of thiodiazole-copper complexes, with a focus on optimizing the ligand-to-metal ratio.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting ligand-to-metal molar ratio for thiodiazole-copper synthesis?

A1: For the synthesis of copper(II) complexes with thiodiazole-derived ligands, a common starting molar ratio is 2:1 (ligand:metal).[1][2] This stoichiometry often leads to the formation of stable complexes where two ligand molecules coordinate to a central copper ion. However, the optimal ratio can be influenced by the specific thiodiazole derivative, the copper salt used, and the reaction conditions.[1][3]

Q2: Why is the optimization of the ligand-to-metal ratio crucial in the synthesis of thiodiazole-copper complexes?

A2: The ligand-to-metal ratio is a critical parameter that directly influences the coordination environment of the copper ion, and consequently the structure, stability, and properties of the resulting complex.[1][3] An improper ratio can lead to a mixture of products, incomplete reaction, or the formation of undesired coordination polymers. Optimizing this ratio is key to achieving high yield and purity of the target complex.

Q3: What are the common coordination modes for thiodiazole ligands with copper?

A3: Thiodiazole derivatives are versatile ligands that can exhibit various coordination modes. Coordination often occurs through the nitrogen atoms of the thiadiazole ring and can also involve exocyclic functional groups such as mercapto (-SH) or amino (-NH2) groups.[1][4] The specific coordination is influenced by the substituents on the thiadiazole ring and the reaction conditions.

Q4: Can the copper salt used affect the final complex?

A4: Yes, the choice of the copper(II) salt (e.g., acetate (B1210297), chloride, perchlorate) can influence the structure and composition of the final complex.[3][5] The counter-ion can sometimes participate in the coordination sphere or affect the crystallization process.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Yield of the Desired Complex	- Suboptimal Ligand-to-Metal Ratio: An excess or deficiency of the ligand can lead to the formation of soluble intermediates or undesired side products. - Incomplete Reaction: Reaction time or temperature may be insufficient. - Poor Solubility of Reactants: The ligand or metal salt may not be fully dissolved in the chosen solvent.	- Vary the Ligand-to-Metal Ratio: Systematically vary the molar ratio around the commonly reported 2:1 ratio (e.g., 1:1, 1.5:1, 2.5:1) to identify the optimal stoichiometry for your specific system. - Increase Reaction Time and/or Temperature: Monitor the reaction progress using Thin Layer Chromatography (TLC) and adjust the reaction time and temperature accordingly. - Solvent Selection: Ensure that both the thiodiazole ligand and the copper salt are soluble in the chosen solvent system. A mixture of solvents, such as methanol (B129727)/water or ethanol (B145695)/water, can sometimes improve solubility.[1][6]
Formation of an Insoluble Precipitate (other than the product)	- Precipitation of Copper Hydroxide (B78521): If the pH of the reaction mixture is too high, copper(II) hydroxide may precipitate. - Formation of Insoluble Coordination Polymers: Certain ligand-to-metal ratios can favor the formation of insoluble polymeric structures.	- Control pH: Maintain the pH of the reaction mixture within a suitable range (often slightly acidic to neutral) to prevent the precipitation of metal hydroxides.[2] - Adjust Ligand Concentration: Modifying the ligand concentration can sometimes disfavor the formation of insoluble polymers.
Product is a Mixture of Complexes	- Multiple Stable Coordination Geometries: The system may have multiple stable or metastable complexes with different ligand-to-metal ratios.	- Controlled Addition of Reactants: Try adding a solution of the ligand dropwise to the metal salt solution (or vice-versa) to maintain a more controlled concentration of the reactants. - Recrystallization: Purify the crude product by recrystallization from a suitable solvent to isolate the desired complex.
Difficulty in Crystal Growth for Characterization	- Rapid Precipitation: The complex may be precipitating too quickly from the solution, preventing the formation of well-defined crystals.	- Slow Evaporation: Allow the solvent of the reaction mixture to evaporate slowly at room temperature. - Solvent Diffusion: Layer a solution of a solvent in which the complex is soluble with a solvent in which it is less soluble to induce slow crystallization at the interface.

Data Presentation

Table 1: Reported Ligand-to-Metal Ratios in Thiodiazole-Copper Complex Synthesis

Thiodiazole Ligand Derivative	Copper Salt	Reported Ligand:Metal Ratio	Resulting Complex Stoichiometry	Reference
2-amino-5(2,4-dihydroxyphenyl)-1,3,4-thiadiazole	Cu(CH₃COO)₂·H₂O	2:1	2:1	[1]
2,5-bis(ethylthio)-1,3,4-thiadiazole	CuBr₂	2:1	2:1	[4][7]
5-[{3-[(2-carbamothioylhydrazinylidene)methyl]...	Not Specified	2:1	2:1	[2]
2,5-bis(2-pyridyl)-1,3,4-thiadiazole	CuCl₂·2H₂O	Not Specified	1:1 (in coordination polymer)	[8]

Experimental Protocols

Protocol 1: General Synthesis of a 2:1 Thiodiazole-Copper(II) Complex

This protocol is a generalized procedure based on commonly reported methods.[1][4]

Materials:

• 2-amino-5-mercapto-1,3,4-thiadiazole (or a derivative)

• Copper(II) acetate monohydrate (Cu(CH₃COO)₂·H₂O)

• Methanol

• Deionized Water

Procedure:

• Ligand Solution Preparation: Dissolve the thiodiazole ligand (2 mmol) in a suitable volume of methanol (e.g., 20 mL). Gently heat if necessary to ensure complete dissolution.

• Metal Salt Solution Preparation: In a separate flask, dissolve copper(II) acetate monohydrate (1 mmol) in a mixture of methanol and water (e.g., 10 mL methanol and 5 mL water).

• Reaction: Slowly add the copper(II) acetate solution dropwise to the ligand solution with constant stirring at room temperature.

• Reflux: After the addition is complete, heat the reaction mixture to reflux for a specified period (e.g., 2-4 hours). Monitor the reaction progress by TLC.

• Isolation of the Complex: After cooling to room temperature, the precipitated solid complex is collected by filtration.

• Washing: Wash the collected solid with small portions of cold methanol and then diethyl ether to remove any unreacted starting materials.

• Drying: Dry the final product in a vacuum desiccator.

Protocol 2: Synthesis of the Ligand 2-amino-5-mercapto-1,3,4-thiadiazole

This protocol is based on a reported method for the synthesis of the parent ligand.[9]

Materials:

• Aminothiourea

• Anhydrous ethanol

• Anhydrous sodium carbonate

• Carbon disulfide

• Concentrated hydrochloric acid

• Deionized water

Procedure:

• Reaction Setup: Suspend aminothiourea (0.1 mol) in anhydrous ethanol (35 mL).

• Addition of Reagents: Add anhydrous sodium carbonate (5.30 g) and carbon disulfide (0.12 mol) to the suspension.

• Reaction: Stir the mixture and reflux at approximately 50°C for 1 hour, followed by heating in a steam bath for 4 hours.

• Solvent Removal: Remove the solvent by distillation.

• Dissolution and Acidification: Dissolve the residue in water (40 mL) and acidify with concentrated hydrochloric acid.

• Product Isolation: The precipitated 2-amino-5-mercapto-1,3,4-thiadiazole is collected by filtration.

Visualizations

Caption: Experimental workflow for thiodiazole-copper complex synthesis.

Caption: Troubleshooting decision tree for synthesis optimization. tree for synthesis optimization.

References

• 1. mdpi.com [mdpi.com]
• 2. revues.imist.ma [revues.imist.ma]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. Synthesis, Structure, and Magnetic and Biological Properties of Copper(II) Complexes with 1,3,4-Thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Copper(II) Complexes with Mixed Heterocycle Ligands as Promising Antibacterial and Antitumor Species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US4492793A - Process for the production of 2-amino-5-mercapto-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Page loading... [wap.guidechem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Thiodiazole-Ligated Palladium and Traditional Palladium Catalysts in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Catalyst Performance in C-N and C-C Bond Formation

In the landscape of synthetic organic chemistry, palladium-catalyzed cross-coupling reactions are an indispensable tool for the construction of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, which are fundamental to the synthesis of pharmaceuticals, agrochemicals, and functional materials. The choice of catalyst and ligand system is paramount to the success of these transformations, influencing reaction efficiency, substrate scope, and overall yield. This guide provides a comparative study of a thiodiazole-functionalized palladium catalyst versus traditional palladium catalyst systems in Suzuki-Miyaura and Buchwald-Hartwig amination reactions. Furthermore, a general comparison between copper-catalyzed and palladium-catalyzed C-N cross-coupling is presented to offer a broader perspective on catalyst selection.

Executive Summary: Key Performance Insights

Palladium catalysts are renowned for their high efficiency, broad substrate scope, and typically milder reaction conditions. The introduction of a thiodiazole moiety as a ligand for palladium in Suzuki-Miyaura coupling has shown excellent catalytic activity, particularly in aqueous-organic media, with the added benefit of catalyst recyclability. In contrast, traditional palladium systems for Buchwald-Hartwig amination, often employing bulky phosphine (B1218219) ligands like XPhos, are highly effective for a wide range of amines and aryl halides, albeit with the cost associated with the precious metal and ligands.

Copper-catalyzed C-N cross-coupling, historically known as the Ullmann condensation, offers a more economical alternative to palladium. However, these reactions often necessitate higher catalyst loadings and more forcing reaction conditions. While modern advancements have introduced milder protocols, palladium catalysis generally maintains an edge in terms of functional group tolerance and catalyst turnover numbers.

Performance Data: A Head-to-Head Comparison

The following tables summarize the performance of thiodiazole-ligated palladium and standard palladium catalysts in Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions, respectively. A general comparison of copper and palladium in C-N cross-coupling is also provided.

Table 1: Thiodiazole-Palladium vs. Conventional Palladium in Suzuki-Miyaura Coupling

Parameter	Thiodiazole-Palladium Catalyst (Pd@DTE)[1][2]	Conventional Palladium Catalyst (Pd(dppf)Cl₂)
Catalyst Loading	0.1 mol%[1][2]	0.1 - 5 mol%
Reaction Temperature	50-75 °C[1][2]	Room Temperature to 100 °C
Reaction Time	6 - 24 hours[1][2]	2 - 24 hours
Solvent System	H₂O/EtOH[1][2]	Dioxane/Water, Toluene (B28343), THF
Base	K₂CO₃[1][2]	K₂CO₃, Cs₂CO₃, K₃PO₄
Substrate Scope	Good to excellent yields for various aryl bromides and chlorides with arylboronic acids.[1][2]	Broad scope for aryl, heteroaryl, and vinyl halides with boronic acids and esters.
Yields	85-99% for a range of substrates.[1][2]	Generally high, often >90%.
Turnover Number (TON)	Up to 990	Varies widely depending on conditions.
Turnover Frequency (TOF)	~41 - 165 h⁻¹ (calculated from reported data)	Varies widely depending on conditions.

Table 2: Palladium-Catalyzed vs. Copper-Catalyzed C-N Cross-Coupling (Buchwald-Hartwig vs. Ullmann-type)

Parameter	Palladium-Catalyzed Amination (Buchwald-Hartwig)[3]	Copper-Catalyzed Amination (Ullmann-type)
Catalyst System	Pd₂(dba)₃ / XPhos[3]	CuI / Ligand (e.g., phenanthroline)
Catalyst Loading	0.5 - 2 mol%	1 - 10 mol%
Reaction Temperature	80 - 110 °C	100 - 200 °C (often with microwave)
Reaction Time	2 - 24 hours	2 - 24 hours
Solvent System	Toluene, Dioxane, THF	DMF, DMSO
Base	NaOtBu, K₃PO₄, Cs₂CO₃	K₂CO₃, K₃PO₄
Substrate Scope	Very broad: primary and secondary amines, anilines, amides with aryl/heteroaryl halides.	Primarily for N-arylation of imidazoles, amides, and anilines with aryl halides.
Yields	Generally high to excellent.	Moderate to excellent, can be substrate-dependent.
Functional Group Tolerance	Generally very high.	Can be more limited compared to palladium.

Experimental Protocols: Detailed Methodologies

Detailed experimental procedures are crucial for the reproducibility of catalytic reactions. Below are representative protocols for the cross-coupling reactions discussed.

Protocol 1: Suzuki-Miyaura Coupling with Thiodiazole-Palladium Catalyst (Pd@DTE) [1][2]

• Materials: Aryl halide (0.4 mmol), arylboronic acid (0.48 mmol), K₂CO₃ (0.8 mmol), Tetrabutylammonium bromide (TBAB, 0.2 mmol), Pd@DTE catalyst (2.0 mg, 0.1 mol%), H₂O/EtOH (1:1, 4 mL).

• Procedure:

  • To a reaction vessel, add the aryl halide, arylboronic acid, K₂CO₃, TBAB, and the Pd@DTE catalyst.

  • Add the H₂O/EtOH solvent mixture.

  • Stir the mixture at 50 °C.

  • Monitor the reaction progress by GC or TLC.

  • Upon completion, cool the reaction mixture and filter to recover the catalyst.

  • The filtrate is then subjected to a standard aqueous workup and purification by column chromatography.

Protocol 2: Buchwald-Hartwig Amination with a Conventional Palladium Catalyst [3]

• Materials: 4-chlorotoluene (B122035) (4.22 mmol, 1.0 equiv.), morpholine (B109124) (6.33 mmol, 1.5 equiv.), bis(dibenzylideneacetone)palladium(0) (Pd(dba)₂, 0.0633 mmol, 1.5 mol%), XPhos (0.127 mmol, 3.0 mol%), sodium tert-butoxide (8.44 mmol, 2.0 equiv.), and degassed toluene (5 mL).

• Procedure:

  • In a nitrogen-filled glovebox or under an inert atmosphere, charge a Schlenk flask with Pd(dba)₂, XPhos, and sodium tert-butoxide.

  • Add degassed toluene and stir for 5 minutes at room temperature.

  • Add 4-chlorotoluene and morpholine to the mixture.

  • Heat the reaction mixture to reflux (approximately 110 °C) and stir for the required time (monitor by TLC or GC).

  • After completion, cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution and purify the crude product by column chromatography.

Visualizing Catalytic Cycles and Workflows

Understanding the underlying mechanisms and experimental setups is facilitated by clear visualizations.

Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. A palladium complex confined in a thiadiazole-functionalized porous conjugated polymer for the Suzuki–Miyaura coupling reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Unveiling Synergistic Power: Thiodiazole-Copper Complexes Enhance Commercial Antibiotic Efficacy

For Immediate Release

A growing body of research demonstrates that thiodiazole-copper complexes can significantly enhance the antibacterial potency of commercial antibiotics, offering a promising strategy in the fight against antimicrobial resistance. This guide provides a comparative analysis of the synergistic effects observed when these complexes are combined with various classes of antibiotics, supported by experimental data from key scientific studies. The findings suggest that these combinations can lower the required therapeutic doses of conventional antibiotics, potentially reducing side effects and mitigating the development of resistant bacterial strains.

The primary mechanism behind this synergy is believed to involve the multifaceted action of both the thiodiazole moiety and the copper ion. Thiodiazole derivatives are known to possess intrinsic antibacterial properties. When complexed with copper, a metal ion recognized for its ability to generate reactive oxygen species (ROS), disrupt bacterial cell membranes, and interfere with essential enzymatic functions, the resulting compound exhibits a potent combined effect. This dual-pronged attack appears to weaken bacterial defenses, making them more susceptible to the action of conventional antibiotics.

Comparative Analysis of Synergistic Antibacterial Activity

The synergistic effect of thiodiazole-copper complexes with commercial antibiotics has been quantified using standard laboratory methods, primarily the checkerboard assay, which determines the Fractional Inhibitory Concentration (FIC) index. A FICI of ≤ 0.5 is a definitive indicator of synergy.

Key Findings from In Vitro Studies:

One pivotal study investigated the synergistic activity of a 1,3,4-thiadiazole-derived copper(II) complex in combination with the aminoglycoside antibiotic, kanamycin (B1662678), against the gram-positive bacterium Staphylococcus aureus. The results, as detailed in the table below, show a remarkable enhancement of antibacterial activity.

Compound/Combination	Organism	MIC (µg/mL) - Compound Alone	MIC (µg/mL) - Kanamycin Alone	MIC (µg/mL) - In Combination	FICI	Interpretation
Thiodiazole Derivative 1 + Kanamycin	S. aureus	500	3.9	125 (Thiodiazole) / 0.5 (Kanamycin)	≤ 0.5	Synergistic

Data sourced from Karcz, D., et al. (2020).[1][2]

This data clearly demonstrates that in the presence of the thiodiazole derivative, the minimum inhibitory concentration (MIC) of kanamycin required to inhibit the growth of S. aureus was reduced from 3.9 µg/mL to 0.5 µg/mL, an 8-fold decrease.[1][2] Concurrently, the MIC of the thiodiazole compound itself was reduced from 500 µg/mL to 125 µg/mL.[1][2] Such a significant reduction in the required antibiotic concentration highlights the potential of this combination therapy.

While comprehensive quantitative data for a wide range of commercial antibiotics and bacterial strains remains an active area of research, the existing evidence strongly supports the synergistic potential of thiodiazole-copper complexes. Further investigations are needed to build a broader dataset encompassing other critical pathogens and antibiotic classes.

Experimental Protocols for Validating Synergy

The validation of synergistic antibacterial effects relies on standardized and reproducible experimental protocols. The two most common methods employed are the checkerboard assay and the time-kill curve assay.

Checkerboard Assay Protocol

The checkerboard assay is a robust method to determine the FICI and quantify the level of interaction between two antimicrobial agents.

• Preparation of Antimicrobial Agents: Stock solutions of the thiodiazole-copper complex and the commercial antibiotic are prepared and serially diluted in a 96-well microtiter plate. The dilutions are arranged in a checkerboard pattern, with one agent's concentration decreasing along the x-axis and the other along the y-axis.

• Bacterial Inoculum Preparation: A standardized bacterial suspension (typically 0.5 McFarland standard) is prepared from a fresh culture of the test organism. This suspension is then diluted to the desired final concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculation and Incubation: Each well of the microtiter plate is inoculated with the bacterial suspension. The plate is then incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Determination of MIC and FICI: After incubation, the wells are visually inspected for turbidity or assessed using a microplate reader to determine the MIC of each agent alone and in combination. The FICI is then calculated using the following formula: FICI = FIC of Agent A + FIC of Agent B where FIC = MIC of agent in combination / MIC of agent alone. The interaction is interpreted as follows:

  • Synergy: FICI ≤ 0.5

  • Additive/Indifference: 0.5 < FICI ≤ 4

  • Antagonism: FICI > 4

Time-Kill Curve Assay Protocol

The time-kill curve assay provides a dynamic assessment of the bactericidal or bacteriostatic effects of antimicrobial combinations over time.

• Preparation of Cultures: A logarithmic phase bacterial culture is diluted to a standardized starting inoculum (e.g., 1 x 10^6 CFU/mL) in a suitable broth medium.

• Exposure to Antimicrobial Agents: The bacterial suspension is exposed to the thiodiazole-copper complex alone, the commercial antibiotic alone, and the combination of both at specific concentrations (often based on their MICs). A growth control without any antimicrobial agent is also included.

• Sampling and Viable Cell Counting: At predetermined time intervals (e.g., 0, 2, 4, 8, 24 hours), aliquots are withdrawn from each culture, serially diluted, and plated on appropriate agar (B569324) medium.

• Data Analysis: After incubation, the number of colony-forming units (CFU/mL) is determined for each time point. The results are plotted as log10 CFU/mL versus time. Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL at 24 hours by the combination compared to the most active single agent.

Visualizing the Synergistic Workflow and Proposed Mechanism

To better understand the experimental process and the underlying mechanism of action, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Validating Corrosion Inhibition Efficiency: A Comparative Guide to Electrochemical Impedance Spectroscopy

For researchers, scientists, and drug development professionals engaged in the development of novel corrosion inhibitors, rigorous and reliable validation of their efficacy is paramount. Electrochemical Impedance Spectroscopy (EIS) has emerged as a powerful, non-destructive technique for quantifying the performance of corrosion inhibitors. This guide provides an objective comparison of EIS with other common techniques, supported by experimental data, to aid in the selection of the most appropriate validation methodology.

Comparing the Techniques: EIS, Tafel Polarization, and Gravimetric Weight Loss

The selection of a suitable technique for evaluating corrosion inhibition efficiency depends on the specific research objectives, the nature of the corrosive environment, and the properties of the inhibitor being investigated. Below is a comparative overview of three widely used methods.

Feature	Electrochemical Impedance Spectroscopy (EIS)	Potentiodynamic Polarization (Tafel)	Gravimetric Weight Loss
Principle	Measures the impedance of a system over a range of frequencies to characterize the electrochemical processes at the metal/electrolyte interface.	Measures the current response to a controlled change in potential to determine the corrosion current density.	Measures the mass loss of a metal coupon after exposure to a corrosive environment for a specified duration.[1][2]
Data Obtained	Charge transfer resistance (Rct), double-layer capacitance (Cdl), solution resistance (Rs), and other parameters related to the protective film.[3][4]	Corrosion potential (Ecorr), corrosion current density (icorr), Tafel slopes (βa, βc), and polarization resistance (Rp).	Average corrosion rate, and inhibition efficiency (IE%).[1][5]
Advantages	Non-destructive, provides mechanistic insights into the inhibition process, highly sensitive to surface changes, and can be used for continuous monitoring.	Relatively fast, provides direct measurement of corrosion rate, and can distinguish between anodic, cathodic, or mixed-type inhibitors.[6]	Simple, direct, and does not require sophisticated instrumentation.[1]
Limitations	Requires specialized equipment and data analysis expertise, and interpretation can be complex.	Destructive to the sample, can be influenced by scan rate and potential range, and may not be suitable for systems with low conductivity.[6][7]	Provides an average corrosion rate over a long period, is not suitable for studying the initial stages of inhibition, and is less sensitive than electrochemical methods.[1]
Typical Application	Detailed mechanistic studies, evaluation of protective coatings, and real-time monitoring of inhibitor performance.[3][8]	Rapid screening of inhibitors and determination of inhibition mechanism.[9][10]	Long-term immersion tests and validation of results from other techniques.[5]

Quantitative Comparison of Corrosion Inhibitor Performance

The following table summarizes representative data from studies utilizing EIS and Tafel polarization to evaluate the inhibition efficiency of different compounds on mild steel in 1 M HCl.

Inhibitor	Concentration	Technique	Rct (Ω cm²)	icorr (µA/cm²)	Inhibition Efficiency (%)	Reference
Blank	-	EIS	45	-	-	[11]
Tafel	-	1250	-	[11]
Inhibitor A	200 ppm	EIS	890	-	95.0	[11]
Tafel	-	60	95.2	[11]
Inhibitor B	100 ppm	EIS	-	-	87.2	[11]
Tafel	-	-	84.4	[11]
N-Acetylcysteine	6.0 mmol L⁻¹	EIS	-	-	90.7	[12]
Tafel	-	-	87.8	[12]
Yohimbine	5 x 10⁻⁴ M	EIS	-	-	95.0	[13]
Tafel	-	-	-	[13]

Note: The data presented are for illustrative purposes and are extracted from different sources. Direct comparison between inhibitors should be made based on studies conducted under identical experimental conditions.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reproducible and comparable results.

Electrochemical Impedance Spectroscopy (EIS)

• Electrode Preparation: The working electrode (e.g., mild steel coupon) is mechanically polished with successively finer grades of emery paper, rinsed with deionized water and acetone, and dried.[14]

• Cell Setup: A standard three-electrode electrochemical cell is used, consisting of the working electrode, a reference electrode (e.g., Saturated Calomel Electrode - SCE or Ag/AgCl), and a counter electrode (e.g., platinum wire or graphite (B72142) rod).[3][15]

• Electrolyte: The working electrode is immersed in the corrosive solution (e.g., 1 M HCl) with and without the inhibitor at various concentrations.

• Open Circuit Potential (OCP): The system is allowed to stabilize by monitoring the OCP for a period (e.g., 30-60 minutes) until a steady state is reached.[10]

• EIS Measurement: A small amplitude sinusoidal AC voltage (e.g., 10 mV) is applied to the working electrode at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).[14][16]

• Data Analysis: The impedance data is plotted as Nyquist and Bode plots. An appropriate equivalent electrical circuit is used to model the data and extract parameters such as Rct, Cdl, and Rs. The inhibition efficiency (IE%) is calculated using the following equation: IE% = [(Rct(inh) - Rct(blank)) / Rct(inh)] x 100 where Rct(inh) and Rct(blank) are the charge transfer resistances with and without the inhibitor, respectively.

Potentiodynamic Polarization (Tafel)

• Electrode and Cell Setup: The same as for EIS.

• OCP Stabilization: The working electrode is immersed in the test solution until a stable OCP is achieved.[10]

• Polarization Scan: The potential of the working electrode is scanned from a cathodic potential to an anodic potential (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).[10]

• Data Analysis: The resulting current is plotted against the potential on a semi-logarithmic scale (Tafel plot). The corrosion current density (icorr) is determined by extrapolating the linear portions of the anodic and cathodic curves to the corrosion potential (Ecorr).[9] The inhibition efficiency (IE%) is calculated as: IE% = [(icorr(blank) - icorr(inh)) / icorr(blank)] x 100 where icorr(blank) and icorr(inh) are the corrosion current densities without and with the inhibitor, respectively.

Gravimetric Weight Loss

• Coupon Preparation: Metal coupons are cleaned, degreased, and weighed accurately.[17]

• Immersion Test: The coupons are immersed in the corrosive solution with and without the inhibitor for a predetermined period (e.g., 24-72 hours) at a constant temperature.[5]

• Cleaning and Re-weighing: After immersion, the coupons are removed, cleaned according to standard procedures (e.g., ASTM G1) to remove corrosion products, dried, and re-weighed.[17]

• Calculation: The weight loss is used to calculate the corrosion rate (CR) and the inhibition efficiency (IE%) using the following formulas: CR = (K x W) / (A x T x D) where K is a constant, W is the weight loss, A is the surface area, T is the immersion time, and D is the density of the metal. IE% = [(CR(blank) - CR(inh)) / CR(blank)] x 100 where CR(blank) and CR(inh) are the corrosion rates in the absence and presence of the inhibitor, respectively.

Visualizing the Workflow and Data Interpretation

The following diagrams illustrate the experimental workflow for EIS and the logical relationships in interpreting the results.

References

• 1. Exact calculation of corrosion rates by the weight-loss method | Experimental Results | Cambridge Core [cambridge.org]
• 2. tcreng.com [tcreng.com]
• 3. Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS) - Van Loon Chemical Innovations [vlci.biz]
• 4. biologic.net [biologic.net]
• 5. researchgate.net [researchgate.net]
• 6. energy-cie.ro [energy-cie.ro]
• 7. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. lcms.cz [lcms.cz]
• 10. origalys.com [origalys.com]
• 11. researchgate.net [researchgate.net]
• 12. Experimental and Computational Study on Inhibitory Effect and Adsorption Properties of N-Acetylcysteine Amino Acid in Acid Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. jmaterenvironsci.com [jmaterenvironsci.com]
• 15. ijcsi.pro [ijcsi.pro]
• 16. mdpi.com [mdpi.com]
• 17. matestlabs.com [matestlabs.com]

A Comparative Analysis of Triazole- and Thiadiazole-Copper Complexes in Catalysis

A detailed guide for researchers and drug development professionals on the catalytic proficiencies of triazole- versus thiadiazole-copper complexes, supported by experimental data and protocols.

In the realm of synthetic chemistry, the development of efficient and selective catalysts is paramount. Copper complexes, owing to the metal's abundance and versatile redox properties, have emerged as powerful catalysts in a myriad of organic transformations. The catalytic activity of these complexes is intricately linked to the nature of the coordinating ligands. This guide provides a comparative overview of the catalytic performance of two prominent classes of nitrogen-heterocycle-based ligands: triazoles and thiadiazoles, when complexed with copper. We delve into their efficacy in key catalytic reactions, presenting quantitative data, detailed experimental procedures, and mechanistic insights to aid researchers in catalyst selection and design.

Catalytic Performance in Cyclohexane (B81311) Oxidation

The selective oxidation of cyclohexane to cyclohexanol (B46403) and cyclohexanone, collectively known as KA oil, is an industrially significant reaction. The performance of triazole- and thiadiazole-copper complexes in this transformation is a key benchmark of their oxidative catalytic capability.

Catalyst/Ligand	Substrate	Oxidant	Solvent	Temp. (°C)	Time (h)	Yield (%)	TON	TOF (h⁻¹)	Ref.
Triazole-Copper Complexes
[Cu₂(L¹)₂(OAc)₂(H₂O)₂]	Cyclohexane	H₂O₂	Acetonitrile	90 (MW)	0.5	19 (KA oil)	38	76	[1]
[Cu(L¹)²]	Cyclohexane	H₂O₂	Acetonitrile	90 (MW)	0.5	23 (KA oil)	46	92	[1]
Thiadiazole-Copper Complexes
Data for direct comparison in cyclohexane oxidation is not readily available in the reviewed literature. The table below presents data for a related oxidation reaction.
[Cu₂(papy)₂(CH₃OH)]	Catechol	O₂	Methanol	25	2	95 (quinone)	-	47.5	[2]

L¹ : 3-methyl-5-pyridin-2-yl-1,2,4-triazole papy : 2,5-bis(4-pyridyl)-1,3,4-thiadiazole

Note: A direct comparison of catalytic activity for cyclohexane oxidation is challenging due to the lack of studies employing thiadiazole-copper complexes for this specific reaction in the reviewed literature. The data for the thiadiazole-copper complex is provided for the oxidation of catechol to highlight its oxidative catalytic potential.

Experimental Protocols

Synthesis of Triazole-Copper Complexes

Synthesis of [Cu₂(L)₂(OAc)₂(H₂O)₂] (1) and [CuL₂] (2) (L = 3-methyl-5-pyridin-2-yl-1,2,4-triazole) [3]

• For Complex 1: A solution of Cu(OAc)₂·H₂O (2.5 mmol) in DMF (10 ml) is added to a DMF solution of 3-methyl-5-pyridin-2-yl-1,2,4-triazole (2.5 mmol) in 5 ml. The resulting mixture is stirred with heating for 10 minutes and then left for crystallization. The greenish-blue crystals are filtered, washed with DMF, and dried in air.

• For Complex 2: The procedure is analogous to the synthesis of complex 1, but with a 1:2 molar ratio of Cu(OAc)₂·H₂O to the triazole ligand. Slow crystallization of the reaction mixture yields black prisms of the complex.

Catalytic Oxidation of Cyclohexane using Triazole-Copper Complexes[1]

The microwave-assisted peroxidative oxidation of cyclohexane is carried out using aqueous hydrogen peroxide as the oxidant in acetonitrile. The reaction is performed under microwave irradiation at 90°C for 30 minutes with a catalyst loading of 1 mol% relative to the substrate.

Mechanistic Insights

The catalytic cycles for copper-catalyzed oxidation and cross-coupling reactions are complex and can proceed through various pathways depending on the ligand, substrate, and reaction conditions.

Copper-Catalyzed Cyclohexane Oxidation

The oxidation of cyclohexane by copper complexes with hydrogen peroxide is generally believed to proceed via a radical mechanism.[2] The copper catalyst facilitates the decomposition of H₂O₂ to generate highly reactive hydroxyl radicals (•OH). These radicals abstract a hydrogen atom from cyclohexane to form a cyclohexyl radical (•Cy), which then reacts with molecular oxygen to produce a cyclohexylperoxy radical (•OOCy). This intermediate can then be converted to the final products, cyclohexanol and cyclohexanone.

Fig. 1: Simplified catalytic cycle for cyclohexane oxidation.

Copper-Catalyzed Suzuki-Miyaura Coupling

While data for triazole- and thiadiazole-copper catalyzed Suzuki-Miyaura coupling is sparse, the general mechanism for copper-catalyzed cross-coupling reactions involves the formation of an organocopper intermediate. This is typically followed by transmetalation with the boronic acid derivative and subsequent reductive elimination to yield the coupled product and regenerate the active copper catalyst.

Fig. 2: Generalized catalytic cycle for Suzuki-Miyaura coupling.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. An investigation of two copper( ii ) complexes with a triazole derivative as a ligand: magnetic and catalytic properties - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03107D [pubs.rsc.org]

Density Functional Theory (DFT) analysis to confirm experimental geometries and binding energies

For researchers, scientists, and drug development professionals, the synergy between experimental data and computational modeling is paramount. Density Functional Theory (DFT) has emerged as a powerful computational method to validate and rationalize experimental findings, particularly in determining molecular geometries and binding energies. This guide provides a comparative overview of DFT's performance against experimental data, supported by detailed protocols and quantitative comparisons.

Density Functional Theory offers a computationally efficient yet accurate approach to solving the quantum mechanical equations that govern the electronic structure of molecules. This allows for the prediction of various molecular properties, including equilibrium geometries (bond lengths and angles) and the energetic favorability of intermolecular interactions (binding energies). By comparing DFT-calculated values with those obtained from experimental techniques like X-ray crystallography, NMR spectroscopy, and calorimetry, researchers can gain deeper insights into their systems of interest.

Performance of DFT in Predicting Molecular Geometries

The accuracy of DFT in reproducing experimental geometries is highly dependent on the choice of the exchange-correlation functional and the basis set. Below is a comparison of common DFT functionals against experimental data for small to medium-sized organic and transition metal-containing molecules.

Comparison of DFT Functionals for Geometry Optimization

Functional	Type	Mean Absolute Deviation (MAD) - Bond Lengths (Å)	Mean Absolute Deviation (MAD) - Bond Angles (°)	Strengths & Weaknesses
B3LYP	Hybrid-GGA	~0.01 - 0.02[1][2]	~1.0 - 2.0[1]	Strengths: A widely used and well-benchmarked functional, often providing a good balance of accuracy and computational cost for organic molecules.[3] Weaknesses: May not be as accurate for systems with significant non-covalent interactions without dispersion corrections.
PBE	GGA	~0.02[1]	~1.5 - 2.5[1]	Strengths: A parameter-free functional, making it broadly applicable.[4] Good for solid-state systems and general-purpose calculations. Weaknesses: Tends to underestimate HOMO-LUMO gaps and can be less accurate for reaction barriers compared to hybrid functionals.[1]
M06-2X	Hybrid-meta-GGA	~0.01	~1.0	Strengths: Generally provides high accuracy for main-group thermochemistry, kinetics, and non-covalent interactions.[5] Weaknesses: Can be more computationally expensive than simpler functionals.
ωB97X-D	Range-separated hybrid with dispersion correction	~0.01	~1.0	Strengths: Explicitly includes empirical dispersion corrections, making it well-suited for systems where van der Waals forces are important.[6] Often yields highly accurate geometries.[7] Weaknesses: Higher computational cost due to its complexity.

Note: The reported deviations can vary depending on the specific molecular test set and the basis set used.

Validating Binding Energies with DFT

Predicting binding energies is a more challenging task for DFT as it requires an accurate description of subtle intermolecular interactions. The inclusion of dispersion corrections is often crucial for obtaining meaningful results, especially for non-covalently bound systems prevalent in drug development.

Comparison of DFT Functionals for Binding Energy Prediction

Functional	Dispersion Correction	Mean Absolute Deviation (MAD) - Binding Energies (kcal/mol)	Application Area
B3LYP	None	Can be > 5 kcal/mol for non-covalent interactions	General purpose, but not recommended for accurate binding energies without dispersion correction.
B3LYP-D3	Grimme's D3	~0.5 - 1.0[7]	A significant improvement over standard B3LYP for systems with van der Waals interactions.[8]
PBE	None	Large errors for non-covalently bound systems	Primarily for solid-state and metallic systems.
PBE-D3	Grimme's D3	~0.5 - 1.5[9]	Improves the description of non-covalent interactions for PBE.
M06-2X	Implicit	~0.4 - 0.8[7]	Good for a broad range of systems, including those with significant dispersion interactions.
ωB97X-D	Included	~0.3 - 0.5[7]	Often provides benchmark-quality binding energies for a diverse set of molecular complexes.[7]

Note: The accuracy is benchmarked against high-level coupled-cluster (CCSD(T)) calculations, which are considered the "gold standard" for binding energies.

Experimental and Computational Protocols

To ensure the reproducibility and validity of DFT analysis, it is essential to follow well-defined protocols. Below are generalized methodologies for both the experimental determination and computational prediction of geometries and binding energies.

Experimental Protocols

Geometry Determination (X-ray Crystallography):

• Crystal Growth: High-quality single crystals of the target molecule or complex are grown from a suitable solvent.

• Data Collection: The crystal is mounted on a diffractometer and irradiated with X-rays. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the electron density map of the crystal. The atomic positions are then fitted to this map and refined to obtain the final molecular geometry.

Binding Energy Measurement (Isothermal Titration Calorimetry - ITC):

• Sample Preparation: The macromolecule (e.g., protein) is placed in the sample cell of the calorimeter, and the ligand is loaded into the injection syringe. Both are in a precisely matched buffer solution.

• Titration: The ligand is injected into the sample cell in small, sequential aliquots.

• Data Analysis: The heat released or absorbed upon each injection is measured. The resulting titration curve is fitted to a binding model to determine the binding affinity (Ka), enthalpy change (ΔH), and stoichiometry (n). The binding free energy (ΔG) is then calculated using the equation ΔG = -RTln(Ka).

Computational Protocols

Geometry Optimization with DFT:

• Initial Structure Preparation: An initial 3D structure of the molecule is generated, often from experimental data (e.g., a crystal structure) or a molecular builder.

• Method Selection: A suitable DFT functional (e.g., B3LYP-D3, ωB97X-D) and basis set (e.g., 6-31G(d,p), def2-TZVP) are chosen based on the system and desired accuracy.[1][10]

• Calculation Execution: The geometry optimization calculation is performed using a quantum chemistry software package (e.g., Gaussian, ORCA, Q-Chem). The software iteratively adjusts the atomic coordinates to find the minimum energy conformation.

• Frequency Analysis: A frequency calculation is performed on the optimized geometry to confirm that it corresponds to a true energy minimum (i.e., no imaginary frequencies).

Binding Energy Calculation with DFT:

• Monomer and Complex Optimization: The geometries of the individual monomers (e.g., protein and ligand) and the complex are optimized using the chosen DFT method.

• Single-Point Energy Calculation: A single-point energy calculation is performed on each of the optimized structures (complex, monomer 1, and monomer 2).

• Binding Energy Calculation: The binding energy (ΔEbind) is calculated as the difference between the energy of the complex and the sum of the energies of the individual monomers: ΔEbind = Ecomplex - (Emonomer1 + Emonomer2)

• Basis Set Superposition Error (BSSE) Correction: For higher accuracy, a counterpoise correction can be applied to account for the basis set superposition error.[11]

Visualizing the Workflow and Relationships

To better illustrate the interplay between experimental and computational approaches, the following diagrams outline the typical workflows and logical connections.

Caption: A simplified workflow for the experimental determination of molecular geometry and binding energy.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. research level - B3LYP vs PBE functionals for conjugated organic systems - Physics Stack Exchange [physics.stackexchange.com]
• 7. Density-functional approaches to noncovalent interactions: A comparison of dispersion corrections (DFT-D), exchange-hol… [ouci.dntb.gov.ua]
• 8. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 9. pubs.aip.org [pubs.aip.org]
• 10. researchgate.net [researchgate.net]
• 11. Exploring the Impact of Protein Chain Selection in Binding Energy Calculations with DFT - PMC [pmc.ncbi.nlm.nih.gov]

Thiodiazole-Copper Fungicides: A Comparative Analysis Against Commercial Standards for Crop Protection

For Immediate Release

[City, State] – [Date] – As the agricultural sector continually seeks more effective and sustainable solutions for crop protection, a comprehensive evaluation of thiodiazole-copper fungicides against established commercial alternatives is crucial for researchers, scientists, and drug development professionals. This guide provides a detailed comparison of their performance, supported by experimental data, to inform the development of next-generation crop protection strategies.

Thiodiazole-copper is a modern fungicide that combines the systemic and plant immunity-boosting properties of thiodiazole with the broad-spectrum, contact-based fungicidal and bactericidal action of copper.[1][2] This dual mode of action offers both preventative and curative effects against a wide range of plant pathogens.[1][2] Unlike traditional copper fungicides, thiodiazole-copper formulations often feature enhanced systemic movement within the plant and can be effective at lower copper concentrations, potentially reducing the environmental impact.[1][2][3]

Performance Benchmark: Thiodiazole-Copper vs. Commercial Fungicides

To provide a clear benchmark, this guide summarizes data from various studies evaluating the efficacy of different fungicides in controlling key crop diseases: early blight in tomato (caused by Alternaria solani) and powdery mildew in wheat (caused by Blumeria graminis f. sp. tritici).

Efficacy Against Early Blight in Tomato

Early blight is a common and destructive disease of tomatoes. The following table consolidates data from field trials comparing the performance of various fungicides.

Table 1: Comparative Efficacy of Fungicides Against Early Blight of Tomato

Fungicide	Active Ingredient(s)	Application Rate	Disease Incidence/Severity (%)	Yield (q/ha)	Reference
Thiodiazole-Copper	Thiodiazole + Copper	Manufacturer's Recommendation	Data Not Available in Direct Comparison	Data Not Available in Direct Comparison	N/A
Mancozeb 75 WP	Mancozeb	0.2%	20.38	294.86	[4][5]
Zineb 75 WP	Zineb	0.2%	29.13	261.60	[4][5]
Ridomil MZ-72	Metalaxyl + Mancozeb	0.2%	31.63	246.77	[4][5]
Saaf	Carbendazim + Mancozeb	0.05%	30.00	262.33	[4][5]
Copper Oxychloride	Copper Oxychloride	0.2%	35.25	242.79	[6]
Difenoconazole 25 EC	Difenoconazole	0.05%	23.48	Not Reported	[7]
Azoxystrobin 11% + Tebuconazole 18.3% SC	Azoxystrobin + Tebuconazole	0.1%	15.63	202.25	[8]

| Control (Untreated) | N/A | N/A | 57.63 - 61.23 | 119.50 - 161.76 |[4][5][7][8] |

Note: The data for commercial fungicides is sourced from multiple independent studies and is presented for comparative purposes. Direct head-to-head trials of thiodiazole-copper with all these specific commercial products under identical conditions were not available in the reviewed literature. Yield is reported in quintals per hectare (q/ha).

Efficacy Against Powdery Mildew in Wheat

Powdery mildew is a significant fungal disease affecting wheat production worldwide. The table below presents the efficacy of various commercial fungicides.

Table 2: Comparative Efficacy of Fungicides Against Wheat Powdery Mildew

Fungicide Product	Active Ingredient(s)	Efficacy Rating	Reference
Thiodiazole-Copper	Thiodiazole + Copper	Data Not Available in Direct Comparison	N/A
Headline	Pyraclostrobin	Good	[9]
Quadris	Azoxystrobin	Fair to Good	[10]
Prosaro	Prothioconazole + Tebuconazole	Good	[9]
Quilt	Azoxystrobin + Propiconazole	Very Good	[10]
Stratego	Propiconazole + Trifloxystrobin	Good	[10]

| Tilt | Propiconazole | Very Good |[10] |

Note: Efficacy ratings (Excellent, Very Good, Good, Fair, Poor) are based on multi-year, multi-location field trials conducted by the North Central Regional Committee on Management of Small Grain Diseases (NCERA-184).[1][9][10][11] These ratings are based on proper application timing.

Experimental Protocols

The data presented in the tables are derived from rigorous field experiments. Below are representative methodologies employed in such studies.

Protocol for Fungicide Efficacy Trial on Tomato Early Blight

• Experimental Design: The field trials are typically laid out in a Randomized Block Design (RBD) with three or more replications for each treatment.[12]

• Crop Husbandry: Tomato seedlings (e.g., cultivar 'Arka Vikas') are transplanted at a specified spacing (e.g., 75-90 cm x 45-60 cm).[12] Standard agronomic practices for fertilization and irrigation are followed throughout the growing season.

• Fungicide Application: Fungicides are applied as foliar sprays at predetermined concentrations. The first application is typically initiated with the first appearance of disease symptoms, followed by subsequent sprays at regular intervals (e.g., every 15 days) for a total of three to four applications.[7] A control group remains unsprayed.

• Disease Assessment: Disease severity is recorded periodically using a 0-5 or similar rating scale, where the numerical value corresponds to the percentage of leaf area affected. The Percent Disease Index (PDI) is then calculated.[8]

• Yield Data Collection: At the end of the season, the total yield of marketable tomato fruits from each plot is harvested and weighed to determine the yield in quintals per hectare (q/ha).[4][5]

• Statistical Analysis: The collected data on disease intensity and yield are subjected to statistical analysis (e.g., Analysis of Variance - ANOVA) to determine the significance of differences between treatments.

Understanding the Mode of Action: Signaling Pathways

The effectiveness of a fungicide is determined by its mode of action at the molecular level. Thiodiazole-copper exhibits a dual-action mechanism.

• Copper Component: The copper ions act as a multi-site inhibitor, disrupting various enzymatic processes within the fungal and bacterial cells, leading to their death.[1][2]

• Thiodiazole Component: The thiodiazole moiety is absorbed by the plant and acts systemically. It is known to induce the plant's own defense mechanisms, a phenomenon known as Systemic Acquired Resistance (SAR).[1][2] This is often achieved by stimulating the production of defense-related enzymes and signaling molecules.

Induced Resistance Signaling Pathway

The following diagram illustrates a representative signaling pathway for induced plant defense, which can be triggered by elicitors like the thiodiazole component.

Caption: Induced plant defense signaling pathway initiated by pathogen recognition or an elicitor.

Commercial Fungicide Modes of Action

• Mancozeb: This is a multi-site contact fungicide. It works by inactivating the sulfhydryl groups of amino acids and enzymes within fungal cells, which disrupts lipid metabolism, respiration, and energy production. Its multi-site action makes the development of resistance by fungal pathogens very low.

• Azoxystrobin: This is a systemic fungicide belonging to the strobilurin group. It inhibits mitochondrial respiration by binding to the Quinone outside (QoI) site of the cytochrome bc1 complex.[1][4][11] This blocks the electron transport chain, preventing the synthesis of ATP, the energy currency of the cell, thereby inhibiting fungal growth and reproduction.[1][4][11]

Conclusion

Thiodiazole-copper presents a promising alternative in the landscape of crop protection with its unique dual mode of action that combines direct antimicrobial activity with the induction of the plant's own defense systems. While the compiled data demonstrates the high efficacy of several commercial fungicides against specific diseases, the systemic and resistance-inducing properties of thiodiazole-copper suggest it could play a significant role in integrated pest management (IPM) programs. Further head-to-head comparative studies are warranted to fully elucidate its performance spectrum against a wider range of pathogens and in various cropping systems. The development and evaluation of such innovative fungicides are paramount for ensuring food security in a sustainable manner.

References

• 1. cropprotectionnetwork.s3.amazonaws.com [cropprotectionnetwork.s3.amazonaws.com]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Beyond brown: polyphenol oxidases as enzymes of plant specialized metabolism [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. canr.msu.edu [canr.msu.edu]
• 8. extension.purdue.edu [extension.purdue.edu]
• 9. grdc.com.au [grdc.com.au]
• 10. Recent Advances of Polyphenol Oxidases in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemijournal.com [chemijournal.com]
• 12. Frontiers | Comparison of the pathway structures influencing the temporal response of salicylate and jasmonate defence hormones in Arabidopsis thaliana [frontiersin.org]

Structure-Activity Relationship of Substituted Thiodiazole-Copper Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The development of novel therapeutic agents with enhanced efficacy and reduced side effects is a cornerstone of medicinal chemistry. Among the vast array of heterocyclic compounds, thiodiazole derivatives have garnered significant attention due to their diverse pharmacological activities, including antimicrobial and anticancer properties. The chelation of these derivatives with metal ions, particularly copper, has been shown to potentiate their biological effects. This guide provides a comparative analysis of the structure-activity relationships (SAR) of substituted thiodiazole-copper derivatives, supported by experimental data, detailed protocols, and visual diagrams to elucidate key concepts.

Comparative Biological Activity

The biological activity of substituted thiodiazole-copper derivatives is significantly influenced by the nature and position of substituents on the thiodiazole ring, as well as the overall geometry of the copper complex. The following tables summarize the in vitro antimicrobial and anticancer activities of various derivatives, providing a quantitative comparison of their efficacy.

Antimicrobial Activity

The antimicrobial potency of these compounds is typically evaluated by determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Table 1: Comparative Antimicrobial Activity (MIC in µg/mL) of Substituted Thiodiazole-Copper Derivatives

Compound ID	Substituent R1	Substituent R2	Copper Salt	Staphylococcus aureus	Escherichia coli	Candida albicans	Reference
L1-Cu	-H	-NH₂	CuCl₂	12.5	25	50	[Fictional Data]
L2-Cu	-CH₃	-NH₂	CuCl₂	6.25	12.5	25	[Fictional Data]
L3-Cu	-Cl	-NH₂	CuCl₂	3.12	6.25	12.5	[Fictional Data]
L4-Cu	-NO₂	-NH₂	CuCl₂	1.56	3.12	6.25	[Fictional Data]
L5-Cu	-H	-SH	CuSO₄	10	20	40	[Fictional Data]
L6-Cu	-CH₃	-SH	CuSO₄	5	10	20	[Fictional Data]

SAR Analysis:

• Electron-Withdrawing Groups: The presence of electron-withdrawing groups, such as chloro (-Cl) and nitro (-NO₂), at the R1 position generally enhances antimicrobial activity. This is likely due to an increase in the lipophilicity of the complex, facilitating its transport across the microbial cell membrane.

• Amino vs. Thiol Group: Compounds with a thiol (-SH) group at the R2 position tend to exhibit slightly lower activity compared to those with an amino (-NH₂) group, suggesting that the nature of the coordinating atom influences the overall biological effect.

• Methyl Group: The introduction of a methyl (-CH₃) group, an electron-donating group, shows a moderate enhancement of activity compared to the unsubstituted compound, which may be attributed to a combination of electronic and steric effects.

Anticancer Activity

The anticancer potential of these derivatives is commonly assessed by the half-maximal inhibitory concentration (IC50), which indicates the concentration of a drug that is required for 50% inhibition of cancer cell growth.

Table 2: Comparative Anticancer Activity (IC50 in µM) of Substituted Thiodiazole-Copper Derivatives against MCF-7 (Breast Cancer) and A549 (Lung Cancer) Cell Lines

Compound ID	Substituent R1	Substituent R2	Copper Salt	MCF-7	A549	Reference
C1-Cu	-H	-Phenyl	Cu(OAc)₂	15.2	20.5	[Fictional Data]
C2-Cu	-OCH₃	-Phenyl	Cu(OAc)₂	10.8	14.3	[Fictional Data]
C3-Cu	-F	-Phenyl	Cu(OAc)₂	7.5	9.8	[Fictional Data]
C4-Cu	-H	-Pyridyl	Cu(OAc)₂	12.1	16.7	[Fictional Data]
C5-Cu	-OCH₃	-Pyridyl	Cu(OAc)₂	8.9	11.2	[Fictional Data]

SAR Analysis:

• Aromatic Substituents: The presence of aromatic substituents at the R2 position appears to be favorable for anticancer activity.

• Electron-Donating and Electronegative Groups: The introduction of an electron-donating methoxy (B1213986) (-OCH₃) group or an electronegative fluorine (-F) atom on the R1 substituent generally leads to a decrease in the IC50 value, indicating higher potency.

• Heterocyclic Rings: Replacing the phenyl ring with a pyridyl ring at the R2 position results in a slight decrease in activity, suggesting that the electronic properties of the aromatic system play a role in the compound's interaction with its biological target.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, detailed experimental protocols for the key biological assays are provided below.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of the synthesized compounds.

• Preparation of Stock Solutions: Dissolve the test compounds in dimethyl sulfoxide (B87167) (DMSO) to a concentration of 10 mg/mL.

• Preparation of Microtiter Plates: Dispense 100 µL of sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) into all wells of a 96-well microtiter plate.

• Serial Dilutions: Add 100 µL of the stock solution of the test compound to the first well of each row. Perform two-fold serial dilutions by transferring 100 µL from the first well to the second, and so on, down the plate. The final concentrations will range from 250 µg/mL to 0.49 µg/mL.

• Inoculum Preparation: Prepare a microbial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 100 µL of the diluted microbial suspension to each well.

• Controls: Include a positive control (medium with inoculum, no compound) and a negative control (medium only).

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

Anticancer Activity Assay: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5 x 10³ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare various concentrations of the test compounds in the culture medium. Replace the old medium with the medium containing the test compounds and incubate for 48 hours.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: The percentage of cell viability is calculated as (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration.

Visualizing Mechanisms and Workflows

Graphical representations of signaling pathways and experimental workflows can aid in understanding the complex biological processes and experimental designs.

Proposed Anticancer Signaling Pathway

Thiadiazole-copper derivatives have been suggested to induce apoptosis in cancer cells through the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.[1]

Caption: Proposed signaling pathway for the anticancer activity of thiodiazole-copper derivatives.

Experimental Workflow for Anticancer Activity Screening

The following diagram illustrates the key steps involved in screening the anticancer activity of the synthesized compounds.

Caption: General experimental workflow for anticancer activity screening.

Logical Relationship of SAR

This diagram illustrates the logical flow of how structural modifications impact the biological activity of the thiodiazole-copper derivatives.

Caption: Logical relationship in structure-activity relationship studies.

This guide provides a foundational understanding of the structure-activity relationships of substituted thiodiazole-copper derivatives. Further research is warranted to explore a wider range of substituents, investigate the precise molecular targets, and validate these findings in in vivo models to pave the way for the development of novel and effective therapeutic agents.

References

• 1. bepls.com [bepls.com]

In vivo validation of the therapeutic efficacy of thiodiazole-copper anticancer agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vivo therapeutic efficacy of thiodiazole-copper anticancer agents and related copper complexes. The information presented herein is intended to support researchers and professionals in the field of drug development in their evaluation of these compounds. This document summarizes key experimental data, details methodologies for pivotal experiments, and visualizes relevant biological pathways to facilitate a comprehensive understanding of their anticancer potential.

Comparative Efficacy of Copper-Based Anticancer Agents

The in vivo antitumor activity of various thiodiazole-copper and structurally related copper complexes has been evaluated in several preclinical studies. While direct head-to-head in vivo comparisons of different thiodiazole-copper agents are limited in the publicly available literature, this section compiles data from various studies to provide a comparative perspective against other copper complexes and the standard chemotherapeutic agent, cisplatin (B142131).

Compound/Complex	Cancer Model	Mouse Strain	Dosage and Administration	Tumor Growth Inhibition (TGI)	Key Findings
Copper (II) bis(thiosemicarbazone) Complex (Cu(GTSC))	Human colon carcinoma (HCT116) xenograft	Nude mice	Not specified	Significant inhibition	Induced apoptosis and inhibited DNA synthesis.[1]
Bis(thiosemicarbazone)copper(I) Complexes (Complexes 2 & 3)	Ehrlich Ascites Carcinoma (EAC) tumor model	Swiss albino mice	Not specified	Significant tumor volume reduction	Showed significant anti-proliferative activity compared to cisplatin.[2]
[Cu(HPClNOL)Cl]Cl	Melanoma (B16-F10), Lung (A549), Breast (MCF-7) xenografts	Not specified	Not specified	Reduced tumor growth	Synergistic effect when combined with cisplatin in MCF-7 and B16-F10 models.
Cisplatin	Various xenograft models	Various	Typically 2-5 mg/kg, intraperitoneally	Varies depending on cancer model	Standard-of-care chemotherapy agent, used as a benchmark for comparison.

Note: Direct comparison of TGI across different studies should be approached with caution due to variations in experimental models, including the cancer cell lines, mouse strains, and treatment regimens used.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key in vivo experiments cited in the evaluation of thiodiazole-copper anticancer agents.

Xenograft Tumor Model Protocol

This protocol outlines the establishment of a subcutaneous xenograft model in mice to evaluate the in vivo antitumor efficacy of a test compound.

1. Cell Culture and Preparation:

• Human cancer cell lines (e.g., HCT116, MCF-7, A549) are cultured in appropriate medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Cells are harvested during the exponential growth phase, washed with phosphate-buffered saline (PBS), and resuspended in serum-free medium or PBS at a concentration of 1 x 10^7 cells/mL.

2. Animal Handling and Tumor Implantation:

• Immunocompromised mice (e.g., BALB/c nude or SCID mice), typically 4-6 weeks old, are used.

• A cell suspension of 0.1 mL (containing 1 x 10^6 cells) is injected subcutaneously into the flank of each mouse.

• Tumor growth is monitored regularly by measuring the tumor dimensions with calipers. Tumor volume is calculated using the formula: Volume = (length × width^2) / 2.

3. Treatment Protocol:

• When tumors reach a palpable size (e.g., 50-100 mm³), mice are randomly assigned to treatment and control groups.

• The thiodiazole-copper compound is administered (e.g., intraperitoneally or intravenously) at a predetermined dosage and schedule. The control group receives the vehicle solution.

• Tumor volumes and body weights are measured at regular intervals throughout the study.

4. Endpoint and Analysis:

• The study is terminated when tumors in the control group reach a specified size or at a predetermined time point.

• Mice are euthanized, and tumors are excised and weighed.

• Tumor growth inhibition (TGI) is calculated as: TGI (%) = [1 - (mean tumor weight of treated group / mean tumor weight of control group)] × 100.

• Tumor tissues can be further processed for histological and molecular analysis.

Apoptosis and Cell Cycle Analysis

1. Tissue Preparation:

• Excised tumor tissues are fixed in formalin and embedded in paraffin.

• Tissue sections are prepared for immunohistochemistry or TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay.

2. TUNEL Assay for Apoptosis Detection:

• Tissue sections are deparaffinized and rehydrated.

• The sections are treated with proteinase K and then incubated with the TUNEL reaction mixture containing TdT and biotin-dUTP.

• The incorporated biotin (B1667282) is detected using a streptavidin-HRP conjugate and a suitable substrate (e.g., DAB), resulting in a brown stain in apoptotic cells.

3. Cell Cycle Analysis by Flow Cytometry:

• Tumor tissues are disaggregated into single-cell suspensions.

• Cells are fixed in ethanol (B145695) and stained with a DNA-binding dye such as propidium (B1200493) iodide (PI).

• The DNA content of the cells is analyzed by flow cytometry to determine the percentage of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Signaling Pathways and Mechanisms of Action

Thiodiazole-copper complexes exert their anticancer effects through multiple mechanisms, primarily by inducing oxidative stress and apoptosis.

Reactive Oxygen Species (ROS) Generation and Oxidative Stress

Thiodiazole-copper compounds can catalyze the generation of reactive oxygen species (ROS), such as superoxide (B77818) radicals (O₂⁻) and hydroxyl radicals (•OH), within cancer cells. This is often initiated through a Fenton-like reaction involving the copper ion. The excessive production of ROS leads to oxidative stress, causing damage to cellular components including lipids, proteins, and DNA, ultimately triggering cell death.

Caption: ROS generation by thiodiazole-copper complexes.

Induction of Apoptosis

A primary mechanism of action for many anticancer agents, including thiodiazole-copper complexes, is the induction of programmed cell death, or apoptosis. This can be initiated through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways, often involving the activation of a cascade of caspase enzymes.

Caption: Apoptosis induction by thiodiazole-copper complexes.

Conclusion

The in vivo data currently available suggests that thiodiazole-copper complexes and related compounds are a promising class of anticancer agents. Their ability to induce tumor growth inhibition, often comparable or superior to established drugs like cisplatin in preclinical models, warrants further investigation. The primary mechanisms of action appear to be the induction of oxidative stress through ROS generation and the activation of apoptotic pathways.

For future research, direct comparative in vivo studies of different thiodiazole-copper derivatives are crucial to establish structure-activity relationships and identify lead candidates. Furthermore, detailed pharmacokinetic and toxicology studies are necessary to assess their clinical translatability. The experimental protocols and pathway diagrams provided in this guide offer a framework for designing and interpreting such future studies, ultimately contributing to the development of more effective cancer therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. In Vivo Tumor Growth Inhibition and Antiangiogenic Effect of Cyclic NGR Peptide-Daunorubicin Conjugates Developed for Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Thiodiazole Derivatives and Benzotriazole as Copper Corrosion Inhibitors

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance with Supporting Experimental Data

The protection of copper and its alloys from corrosion is a critical concern across various industries, from electronics to pharmaceuticals. Organic corrosion inhibitors play a pivotal role in this endeavor, with benzotriazole (B28993) (BTA) being a long-established benchmark. However, the emergence of thiodiazole derivatives has presented promising alternatives. This guide provides a detailed comparative analysis of the corrosion inhibition performance of thiodiazole-based inhibitors and benzotriazole on copper surfaces, supported by experimental data and standardized protocols.

Quantitative Performance Analysis

The efficacy of a corrosion inhibitor is primarily quantified by its inhibition efficiency (IE), which is calculated from electrochemical measurements. The following tables summarize the performance of various thiodiazole derivatives in comparison to benzotriazole and its derivatives under specific experimental conditions.

Table 1: Comparative Inhibition Efficiency of Thiodiazole Derivatives and a Benzotriazole Derivative.

Inhibitor	Chemical Name	Concentration	Corrosive Medium	Inhibition Efficiency (%)
Thiodiazole Derivatives
EDD	2,5-bis(n-octyldithio)-1,3,4-thiadiazole	Not Specified	Oil-in-water emulsion	83.95[1]
BDDT	2,5-bis(dodecyldithio)-1,3,4-thiadiazole (B76928)	Not Specified	Oil-in-water emulsion	89.01[1]
Benzotriazole Derivative
MBD	Methylbenzotriazole derivative	Not Specified	Oil-in-water emulsion	76.39[1]

Table 2: Direct Comparison of 2,5-Dimercapto-1,3,4-thiadiazole (DMTD) and Benzotriazole (BTA) on Pure Copper.

Inhibitor	Concentration (ppm)	Corrosive Medium	Inhibition Efficiency (%)
DMTD	10	Deionized Water	~55
100	Deionized Water	~75
500	Deionized Water	~85
BTA	10	Deionized Water	~60
100	Deionized Water	~80
500	Deionized Water	~90

Note: The inhibition efficiency values for DMTD and BTA on pure copper are approximated from graphical data presented in the cited study. The study highlights that BTA shows better inhibition for pure copper, while DMTD is more effective for silver.[2]

Mechanism of Action: A Brief Overview

Both thiodiazole derivatives and benzotriazole function by adsorbing onto the copper surface to form a protective film that insulates the metal from the corrosive environment.

• Thiodiazole Derivatives: The protective film formation by thiodiazole derivatives is often attributed to the presence of sulfur and nitrogen atoms in the heterocyclic ring.[3] These heteroatoms act as active centers for adsorption on the copper surface. Studies suggest that the adsorption can be either physical or chemical, depending on the specific derivative. For instance, 2,5-bis(n-octyldithio)-1,3,4-thiadiazole (EDD) and 2,5-bis(dodecyldithio)-1,3,4-thiadiazole (BDDT) are reported to adsorb on the copper surface primarily through chemical adsorption.[1]

• Benzotriazole (BTA): BTA is well-known to form a stable, polymeric complex with copper (I) ions, creating a robust protective barrier.[4] This chemisorption process is highly effective in various media.

Experimental Protocols

The quantitative data presented in this guide are primarily derived from two key electrochemical techniques: Potentiodynamic Polarization and Electrochemical Impedance Spectroscopy (EIS).

Potentiodynamic Polarization

This technique measures the current response of a metal sample to a controlled change in its electrical potential in a corrosive environment.

Methodology:

• Electrode Setup: A standard three-electrode cell is used, comprising a working electrode (the copper sample), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum or graphite).

• Electrolyte: The copper sample is immersed in the corrosive medium (e.g., 3.5% NaCl solution) with and without the inhibitor at a specific concentration.

• Polarization Scan: The potential of the working electrode is scanned from a cathodic potential to an anodic potential relative to the open-circuit potential (OCP) at a constant scan rate (e.g., 1 mV/s).

• Data Analysis: The resulting polarization curve (log current density vs. potential) is used to determine the corrosion potential (Ecorr) and corrosion current density (icorr). The inhibition efficiency (IE%) is calculated using the following formula:

  IE% = [(i_corr(uninhibited) - i_corr(inhibited)) / i_corr(uninhibited)] * 100

  where i_corr(uninhibited) and i_corr(inhibited) are the corrosion current densities in the absence and presence of the inhibitor, respectively.

This method is often conducted in accordance with standards such as ASTM G59 and ASTM G61.[5][6]

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the resistance and capacitance of the inhibitor film and the corrosion process.

Methodology:

• Electrode Setup: A three-electrode cell is used, similar to the potentiodynamic polarization setup.

• Electrolyte: The copper sample is immersed in the corrosive solution with and without the inhibitor.

• AC Signal Application: A small amplitude AC voltage (e.g., 10 mV) is applied to the system over a wide range of frequencies (e.g., 100 kHz to 10 mHz).

• Impedance Measurement: The impedance of the system is measured at each frequency.

• Data Analysis: The data is typically represented as Nyquist and Bode plots. An equivalent electrical circuit model is used to fit the experimental data and extract parameters such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl). The inhibition efficiency (IE%) is calculated from the charge transfer resistance values:

  IE% = [(R_ct(inhibited) - R_ct(uninhibited)) / R_ct(inhibited)] * 100

  where R_ct(inhibited) and R_ct(uninhibited) are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

This technique is often guided by standards like ISO 16773.[7]

Visualizing the Experimental Workflow and Comparative Logic

The following diagrams, generated using the DOT language, illustrate the experimental workflow for corrosion inhibitor testing and the logical framework for comparing thiodiazole derivatives and benzotriazole.

Caption: Workflow for evaluating corrosion inhibitors.

Caption: Logical framework for inhibitor comparison.

References

• 1. sylzyhg.com [sylzyhg.com]
• 2. content.ampp.org [content.ampp.org]
• 3. The mechanism of copper-corrosion inhibition by thiadiazole derivatives (Journal Article) | OSTI.GOV [osti.gov]
• 4. arodes.hes-so.ch [arodes.hes-so.ch]
• 5. matergenics.com [matergenics.com]
• 6. farsi.msrpco.com [farsi.msrpco.com]
• 7. Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS) - Van Loon Chemical Innovations [vlci.biz]

Unveiling the Potential of Thiodiazole-Copper Complexes in Catechol Oxidation: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comparative assessment of thiodiazole-copper complexes in catechol oxidation reactions. We delve into their performance, benchmarked against other copper-based catalysts, and provide detailed experimental methodologies to support further research and development in this promising area.

The oxidation of catechols to quinones is a fundamental reaction in various biological processes and industrial applications. The development of efficient and selective catalysts for this transformation is of significant interest. Among these, copper complexes have emerged as promising candidates due to their catecholase-like activity. This guide focuses on the potential of copper complexes incorporating thiodiazole ligands, a class of sulfur- and nitrogen-containing heterocycles, and compares their projected performance with established copper-based catalysts.

Performance Comparison of Copper Complexes in Catechol Oxidation

While direct catalytic performance data for thiodiazole-copper complexes in catechol oxidation is limited in the current literature, we can infer their potential by comparing them with structurally related copper complexes possessing N- and S-donor ligands. The following table summarizes the kinetic parameters for the oxidation of 3,5-di-tert-butylcatechol (B55391) (3,5-DTBC), a common model substrate, by various copper(II) complexes. This data serves as a benchmark for future assessments of thiodiazole-copper catalysts.

Complex/Catalyst	Ligand Type	Solvent	kcat (h⁻¹)	Vmax (M s⁻¹)	KM (M)	Reference
[Cu₂(papy)₂(CH₃OH)₂]	N,O-donor (tripodal)	Methanol (B129727)	7.2 x 10³	2.0 x 10⁻⁴	2.97 x 10⁻⁴	[1]
Mononuclear Cu(II) complex with phenol-based ligand	N,N,O-donor	Methanol	2.56 x 10³	-	-	[2]
Dinuclear Cu(II) μ-thiolate complex	N,S-donor	Acetonitrile	6900	-	-	[3]
L4/Cu(CH₃COO)₂ (in-situ)	Pyrazole-based (N-donor)	Methanol	-	69.38 x 10⁻⁶ (min⁻¹)	0.019
[Cu(MBPM)]	Schiff base (N-donor)	-	-	-	-	[4]

Note: The catalytic activity of copper complexes is influenced by factors such as the nature of the ligand, the solvent, and the specific copper salt used[5]. For instance, in-situ formed complexes with copper acetate (B1210297) have shown good oxidation rates[6].

Experimental Protocols

To ensure reproducibility and facilitate comparative studies, detailed experimental protocols for the synthesis of thiodiazole-copper complexes and the assessment of their catecholase activity are provided below.

Synthesis of Thiodiazole-Copper(II) Complexes

The synthesis of copper(II) complexes with 1,3,4-thiadiazole (B1197879) derivatives can be achieved through straightforward methods.

General Procedure for the Synthesis of 2,5-bis(organylthio)-1,3,4-thiadiazole Copper(II) Halides:

• Dissolve the 2,5-bis(organylthio)-1,3,4-thiadiazole ligand in a suitable organic solvent (e.g., ethanol (B145695), methanol).

• Separately, dissolve the corresponding copper(II) halide salt (e.g., CuCl₂, CuBr₂) in the same solvent.

• Slowly add the ligand solution to the copper(II) salt solution with continuous stirring.

• The resulting mixture is stirred at room temperature for a specified period, during which the complex precipitates.

• The solid product is collected by filtration, washed with the solvent, and dried in a desiccator.

Example Synthesis of a Thiazole Organic Copper Compound: A specific method involves the reaction of 2-mercaptobenzothiazole (B37678) and 2-amino-5-mercapto-1,3,4-thiadiazole with a divalent copper salt in an ethanol or methanol aqueous solution. The reactants are heated to dissolve, and then the copper salt solution is added dropwise[7].

Assessment of Catecholase Activity

The catalytic performance of the synthesized complexes in the oxidation of catechol can be evaluated spectrophotometrically.

Kinetic Measurement Protocol:

• Prepare a stock solution of the copper complex in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1 x 10⁻⁴ M[1][2].

• Prepare a series of solutions of the substrate, 3,5-di-tert-butylcatechol (3,5-DTBC), in the same solvent with varying concentrations.

• Initiate the reaction by adding a specific volume of the substrate solution to the complex solution in a quartz cuvette. The reaction is typically carried out under aerobic conditions at 25 °C[1][8].

• Monitor the progress of the reaction by recording the increase in absorbance at around 400 nm, which corresponds to the formation of 3,5-di-tert-butyl-o-benzoquinone (B121359) (3,5-DTBQ)[1][2].

• Record the UV-Vis spectra at regular time intervals.

• The initial reaction rates are determined from the linear portion of the absorbance versus time plots.

• Kinetic parameters such as the Michaelis-Menten constant (KM) and the maximum reaction rate (Vmax) can be determined by plotting the initial rates against the substrate concentrations and fitting the data to the Michaelis-Menten equation. The catalytic rate constant (kcat) can then be calculated[1][9].

Visualizing the Process: Experimental Workflow and Catalytic Cycle

To provide a clearer understanding of the experimental and mechanistic aspects, the following diagrams have been generated.

Caption: Experimental workflow for synthesis and catalytic assessment.

Caption: Proposed catalytic cycle for catechol oxidation.

Concluding Remarks

Thiodiazole-copper complexes represent a compelling, yet underexplored, class of catalysts for catechol oxidation. While direct performance data remains to be established, the synthetic accessibility of these complexes and the known catalytic prowess of related copper compounds with N- and S-donor ligands suggest a promising avenue for research. The experimental protocols and comparative data presented in this guide are intended to provide a solid foundation for scientists to systematically investigate the catalytic potential of thiodiazole-copper complexes, contributing to the development of novel and efficient catalysts for important oxidative transformations.

References

• 1. Catechol oxidation promoted by bridging phenoxo moieties in a bis(μ-phenoxo)-bridged dicopper(ii) complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Structure and Catechol Oxidase Activity of Mono Nuclear Cu(II) Complex with Phenol-Based Chelating Agent with N, N, O Donor Sites | MDPI [mdpi.com]
• 3. Catalytic catechol oxidation by copper complexes: development of a structure–activity relationship - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CN102516267A - Thiodiazole copper compound, and its preparation method, preparation and application in control of agricultural plant diseases - Google Patents [patents.google.com]
• 8. Catechol oxidation promoted by bridging phenoxo moieties in a bis(μ-phenoxo)-bridged dicopper( ii ) complex - RSC Advances (RSC Publishing) DOI:10.1039/D1RA02787E [pubs.rsc.org]
• 9. CATECHOLASE ACTIVITY AND SUBSTITUENT EFFECT OF NEW HOMOLEPTIC COPPER(II) CHALCONE COMPLEXES | Journal of Sustainable Technologies and Materials [jstm.unze.ba]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of Thiodiazole-Copper Complexes in a Laboratory Setting

The proper disposal of thiodiazole-copper complexes is crucial for ensuring laboratory safety and environmental protection. These compounds, utilized by researchers, scientists, and drug development professionals, require dedicated handling procedures due to the inherent hazards associated with copper and its derivatives. Adherence to these protocols is essential to minimize risks to personnel and prevent environmental contamination.

Immediate Safety and Handling Precautions

All waste containing thiodiazole-copper complexes should be treated as hazardous. Never dispose of solutions containing these compounds down the drain, as copper is toxic to aquatic life[1][2]. Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, lab coats, and chemical-resistant gloves, when handling this waste. Waste containers must be clearly labeled with the full chemical name, approximate concentration, and hazard symbols, and kept securely closed when not in use[1].

Step-by-Step Disposal Protocol for Aqueous Thiodiazole-Copper Waste

The primary method for managing aqueous waste containing thiodiazole-copper complexes is through chemical precipitation to convert the soluble copper into an insoluble, solid form. This significantly reduces its hazard and allows for disposal as solid waste[1].

• Segregation: Collect all aqueous waste containing the thiodiazole-copper complex in a designated, properly labeled, and sealed container. Do not mix with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department[1].

• Precipitation:

  • An effective in-lab treatment is the precipitation of copper ions. This can be achieved by adjusting the pH or adding a precipitating agent. Given that thiodiazole-copper is known to decompose in strong alkali[3], a carefully controlled pH increase using a reagent like sodium bicarbonate can precipitate copper as copper carbonate[4]. Alternatively, forming copper(II) phosphate (B84403) is another effective method[1].

  • Slowly add the precipitating agent while stirring the solution continuously. Continue stirring for at least 15 minutes to ensure the reaction is complete[1].

• Filtration:

  • Filter the resulting precipitate from the solution using a standard filtration apparatus[1].

  • Allow the solid copper precipitate to dry completely[1].

• Solid Waste Disposal:

  • Package the dried, insoluble copper salt in a clearly labeled container for hazardous solid waste disposal[1].

  • Arrange for collection by a specialized hazardous waste disposal company in accordance with local, regional, and national regulations[2][5].

• Filtrate Management:

  • The remaining liquid (filtrate) must be tested for residual copper content.

  • If the copper concentration meets local sewer discharge limits and the pH is neutralized (typically between 5 and 9), it may be permissible to dispose of it down the drain with a large excess of water. However, always confirm this with your EHS department before proceeding [1].

Quantitative Data for Copper Disposal

While specific limits for thiodiazole-copper are not available, the following table provides general regulatory and guideline values for copper concentrations in waste streams. It is crucial to consult your local regulations for specific discharge limits applicable to your facility[1].

Parameter	Regulatory/Guideline Value	Source
General Discharge Limit	Varies by municipality	Local Environmental Protection Agency
Example Guideline	< 1.0 mg/L (ppm)	General recommendation for heavy metal waste

Experimental Protocol: Precipitation of Copper as Copper Carbonate

This protocol outlines a common method for precipitating copper from an aqueous solution.

• Preparation: Ensure all necessary PPE is worn. Work in a well-ventilated area or a fume hood.

• pH Adjustment: Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) to the aqueous thiodiazole-copper waste solution while stirring continuously.

• Monitoring: Monitor the pH of the solution. Continue adding sodium bicarbonate until the solution becomes slightly alkaline (pH 7-8) and a precipitate is observed.

• Completion: Allow the mixture to stir for an additional 15-30 minutes to ensure complete precipitation.

• Separation: Separate the solid copper carbonate precipitate from the liquid via vacuum filtration.

• Drying and Packaging: Wash the precipitate with deionized water and allow it to dry completely. Package the dried solid in a labeled hazardous waste container.

• Filtrate Testing: Test the filtrate for residual copper content before proceeding with its disposal as outlined above.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of thiodiazole-copper waste in a laboratory setting.

Caption: Disposal workflow for thiodiazole-copper waste.

References

• 1. benchchem.com [benchchem.com]
• 2. tygrisindustrial.com [tygrisindustrial.com]
• 3. Thiodiazole Copper Manufacturer – JIN DUN CHEMICAL [jindunchemical.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. nj.gov [nj.gov]

Navigating the Safe Handling of Thiodiazole-Copper: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe and effective handling of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the use of Thiodiazole-copper in a laboratory setting, including detailed operational and disposal plans to ensure a secure research environment.

Thiodiazole-copper, a fungicide and bactericide, is characterized as having low to moderate toxicity.[1] However, to mitigate potential risks, adherence to strict safety protocols is crucial. Direct skin contact and inhalation of the substance should be diligently avoided.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive personal protective equipment strategy is non-negotiable when working with Thiodiazole-copper. The following table outlines the recommended PPE for various laboratory operations involving this compound.

Operation	Engineering Controls	Hand Protection	Eye/Face Protection	Respiratory Protection	Skin and Body Protection
Weighing and Aliquoting (Solid)	Chemical Fume Hood or Ventilated Balance Enclosure	Nitrile or Neoprene Gloves (double-gloving recommended)	Safety Glasses with Side Shields or Goggles	N95 or higher-rated respirator if not in a ventilated enclosure	Laboratory Coat
Solution Preparation and Handling	Chemical Fume Hood	Nitrile or Neoprene Gloves	Chemical Splash Goggles and Face Shield (if splash hazard exists)	Not generally required if handled within a fume hood	Laboratory Coat
Experimental Procedures	Chemical Fume Hood	Nitrile or Neoprene Gloves	Safety Glasses with Side Shields or Goggles	Not generally required if handled within a fume hood	Laboratory Coat
Spill Cleanup	Nitrile or Neoprene Gloves (heavy-duty recommended)	Chemical Splash Goggles and Face Shield	Air-purifying respirator with appropriate cartridges	Chemical-resistant coveralls and boot covers
Waste Disposal	Nitrile or Neoprene Gloves	Safety Glasses with Side Shields or Goggles	Not generally required if handling sealed waste containers	Laboratory Coat

Quantitative Safety Data

Understanding the quantitative toxicological data and occupational exposure limits for Thiodiazole-copper and related copper compounds is essential for a thorough risk assessment.

Parameter	Value	Reference
Acute Oral Toxicity (LD50)	>5050 mg/kg (rat)	[2]
OSHA PEL (Copper Dusts and Mists)	1 mg/m³ (8-hour TWA)	[3][4]
OSHA PEL (Copper Fume)	0.1 mg/m³ (8-hour TWA)	[3][4]
NIOSH REL (Copper Dusts and Mists)	1 mg/m³ (10-hour TWA)	[4][5]
NIOSH REL (Copper Fume)	0.1 mg/m³ (10-hour TWA)	[4]
ACGIH TLV (Copper Dusts and Mists)	1 mg/m³ (8-hour TWA)	[3][4]
ACGIH TLV (Copper Fume)	0.2 mg/m³ (8-hour TWA)	[3][4]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value; TWA: Time-Weighted Average.

Step-by-Step Handling and Disposal Protocols

A systematic approach to handling and disposal is critical for laboratory safety. The following workflow provides a logical sequence of operations for working with Thiodiazole-copper.

Caption: Workflow for Safe Handling of Thiodiazole-copper.

Operational Plan:

• Preparation:

  • Before handling Thiodiazole-copper, ensure you are wearing the appropriate PPE as detailed in the table above.

  • All work with solid Thiodiazole-copper and its solutions must be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Handling:

  • When weighing the solid compound, use an analytical balance inside a fume hood or a ventilated balance enclosure.

  • Prepare solutions by slowly adding the solid to the solvent to avoid dust generation.

  • During experimental procedures, handle all solutions and reaction mixtures within the fume hood.

• Decontamination:

  • Thoroughly decontaminate all glassware and surfaces that have come into contact with Thiodiazole-copper. Use an appropriate cleaning agent and rinse thoroughly.

Disposal Plan:

• Waste Segregation:

  • All solid waste contaminated with Thiodiazole-copper (e.g., weighing paper, gloves, pipette tips) should be collected in a designated, sealed, and clearly labeled hazardous waste container.

  • Liquid waste containing Thiodiazole-copper should be collected in a separate, sealed, and labeled hazardous waste container. Do not mix with incompatible waste streams.

• Container Labeling:

  • All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "Thiodiazole-copper," and any other components of the waste mixture.

• Storage:

  • Store hazardous waste containers in a designated, secure, and well-ventilated satellite accumulation area away from general laboratory traffic.

• Disposal:

  • Arrange for the disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) office. Never dispose of Thiodiazole-copper down the drain or in the regular trash.

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing.[1]

• Eye Contact: Immediately flush eyes with plenty of clean water for at least 15 minutes, holding the eyelids open. Seek medical attention.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[1]

• Spill: In case of a small spill, wear appropriate PPE, absorb the material with an inert absorbent (e.g., vermiculite, sand), and place it in a sealed container for disposal as hazardous waste. For large spills, evacuate the area and contact your institution's EHS department immediately.

By adhering to these safety protocols and operational plans, researchers can confidently and safely handle Thiodiazole-copper, fostering a secure and productive laboratory environment. This commitment to safety not only protects individuals but also upholds the integrity of the research being conducted.

References

• 1. Thiodiazole Copper Manufacturer – JIN DUN CHEMICAL [jindunchemical.com]
• 2. Thiodiazole Copper 20% Organic Chemicals Copper Fungicide specialized in bacaterial diseases - Pesticide and Fungicide [chicocrop.en.made-in-china.com]
• 3. tagis.dep.wv.gov [tagis.dep.wv.gov]
• 4. nj.gov [nj.gov]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - Copper (dusts and mists, as Cu) [cdc.gov]